Introduction: A Strategic Building Block in Modern Chemistry
An In-depth Technical Guide to 3,5-Dichloro-2-methoxybenzonitrile 3,5-Dichloro-2-methoxybenzonitrile is a polysubstituted aromatic compound featuring a unique combination of functional groups: a nitrile, a methoxy ether,...
Author: BenchChem Technical Support Team. Date: March 2026
An In-depth Technical Guide to 3,5-Dichloro-2-methoxybenzonitrile
3,5-Dichloro-2-methoxybenzonitrile is a polysubstituted aromatic compound featuring a unique combination of functional groups: a nitrile, a methoxy ether, and two chlorine atoms. This specific arrangement of electron-withdrawing (chloro, nitrile) and electron-donating (methoxy) groups on a benzene scaffold makes it a molecule of significant interest for researchers, particularly in drug discovery and agrochemical synthesis.
The strategic placement of these substituents offers a versatile platform for chemical modification. The nitrile group can be transformed into amines, amides, or carboxylic acids, while the chlorinated aromatic ring allows for cross-coupling reactions or nucleophilic aromatic substitution under specific conditions. Furthermore, the presence of both chloro and methoxy groups is a common motif in medicinal chemistry, often employed to modulate a molecule's potency, selectivity, and pharmacokinetic properties.[1][2] This guide provides a comprehensive overview of the known and predicted chemical properties, a plausible synthetic pathway, and the potential applications of 3,5-Dichloro-2-methoxybenzonitrile as a valuable intermediate in chemical research.
Physicochemical and Spectroscopic Properties
The precise characterization of a chemical entity is foundational to its application. This section details the identifying information and predicted spectroscopic profile of 3,5-Dichloro-2-methoxybenzonitrile.
Compound Identification
Quantitative and identifying data for 3,5-Dichloro-2-methoxybenzonitrile are summarized below.
While extensive experimental data for this specific molecule is not widely published, its properties can be reliably inferred from structurally similar compounds.
Property
Predicted Value / Observation
Rationale / Comparative Compound
Physical Form
Solid (crystalline powder)
Based on related dichlorinated benzonitriles.[5][6]
Melting Point
>150 °C
Increased molecular weight and symmetry compared to dichlorophenylacetic acid (m.p. 160-161 °C) suggest a relatively high melting point.[6]
Solubility
Low solubility in water; soluble in organic solvents (e.g., Dichloromethane, THF, Ethyl Acetate).
The hydrophobic nature of the dichlorinated benzene ring dominates.
Boiling Point
>300 °C
High boiling points are characteristic of compounds with this molecular weight and polarity.[6]
Spectroscopic Analysis
Spectroscopic analysis is essential for confirming the structure and purity of a synthesized compound. The following are the expected spectral characteristics for 3,5-Dichloro-2-methoxybenzonitrile, based on established principles and data from analogous structures.[7][8][9]
¹H NMR Spectroscopy: The proton NMR spectrum is expected to be simple, showing two signals in the aromatic region, each integrating to one proton. The methoxy group will appear as a singlet integrating to three protons.
~7.5-7.7 ppm (d, 1H): Aromatic proton ortho to the nitrile group.
~7.3-7.5 ppm (d, 1H): Aromatic proton meta to the nitrile group.
~3.9-4.1 ppm (s, 3H): Methoxy (-OCH₃) protons.
¹³C NMR Spectroscopy: The carbon NMR spectrum will display distinct signals for each carbon atom in the molecule.
~160 ppm: Aromatic carbon attached to the methoxy group (C-O).
~115-140 ppm: Four signals for the remaining aromatic carbons.
~115-120 ppm: Nitrile carbon (-C≡N).
~55-60 ppm: Methoxy carbon (-OCH₃).
Infrared (IR) Spectroscopy: The IR spectrum provides crucial information about the functional groups present.
2220-2240 cm⁻¹ (strong, sharp): Characteristic stretching vibration of the nitrile (C≡N) group.[7]
2850-3000 cm⁻¹ (medium): C-H stretching from the aromatic ring and methoxy group.
Mass Spectrometry (MS): The mass spectrum will provide the molecular weight and characteristic isotopic pattern. The molecular ion peak (M⁺) is expected at an m/z of ~201. The presence of two chlorine atoms will result in a distinctive isotopic cluster with (M)⁺, (M+2)⁺, and (M+4)⁺ peaks in an approximate ratio of 9:6:1, unequivocally confirming the presence of two chlorine atoms.[7]
Synthesis and Reactivity
Understanding the synthesis and reactive potential of 3,5-Dichloro-2-methoxybenzonitrile is key to its utility as a chemical intermediate.
Proposed Synthetic Pathway
While specific literature detailing the synthesis of this exact molecule is scarce, a robust and logical pathway can be proposed based on well-established organic transformations, such as those used for synthesizing related dichlorinated aromatic compounds.[10][11] A plausible route involves the chlorination of 2-methoxybenzonitrile. The methoxy group is an ortho-, para-director; therefore, direct chlorination would likely lead to a mixture of products. A more controlled synthesis might start from a precursor where the substitution pattern is already established, such as 3,5-dichloro-2-aminophenol, followed by methylation, diazotization, and Sandmeyer reaction to install the nitrile.
However, a more direct and industrially scalable approach could involve the direct chlorination of a suitable benzonitrile precursor, followed by hydrolysis of the nitrile to a carboxylic acid, and subsequent transformations. A generalized workflow for producing substituted benzonitriles often starts with the corresponding substituted toluene or aniline.
3,5-Dichloro-2-methoxybenzonitrile CAS number and identifiers
An In-depth Technical Guide to 3,5-Dichloro-2-methoxybenzonitrile Abstract 3,5-Dichloro-2-methoxybenzonitrile is a halogenated aromatic nitrile, a class of compounds that serve as crucial building blocks in organic synth...
Author: BenchChem Technical Support Team. Date: March 2026
An In-depth Technical Guide to 3,5-Dichloro-2-methoxybenzonitrile
Abstract
3,5-Dichloro-2-methoxybenzonitrile is a halogenated aromatic nitrile, a class of compounds that serve as crucial building blocks in organic synthesis. The strategic placement of chloro, methoxy, and nitrile functional groups on the benzene ring provides multiple reaction sites, making it a versatile intermediate for the synthesis of more complex molecules. This guide provides a comprehensive overview of its chemical identity, properties, safety protocols, and its role in synthetic chemistry, particularly for researchers and professionals in drug discovery and development. The presence of electron-withdrawing chlorine atoms and an electron-donating methoxy group creates a unique electronic environment that influences the reactivity of the aromatic ring and the nitrile group.[1][2]
Chemical Identity and Core Identifiers
Precise identification of a chemical compound is fundamental for research, procurement, and regulatory compliance. The primary identifiers for 3,5-Dichloro-2-methoxybenzonitrile are cataloged below, providing a clear and unambiguous reference for this compound.
The chemical structure of 3,5-Dichloro-2-methoxybenzonitrile is visualized below, illustrating the arrangement of its constituent atoms and functional groups.
Caption: Chemical structure of 3,5-Dichloro-2-methoxybenzonitrile.
Physicochemical Properties
The physical and chemical properties of a compound are critical for its application in synthesis, dictating solubility, reaction conditions, and storage requirements.
Property
Value
Notes
Physical Form
Solid
Inferred from related compounds like 3,5-Dichloro-2-hydroxybenzonitrile.[4]
Inferred from the nonpolar nature of the dichlorinated benzene ring.[5]
Boiling Point
~304 °C (Predicted)
For the related isomer 3,6-Dichloro-2-methoxybenzonitrile.[6]
Safety, Handling, and Storage
As a chlorinated organic compound, 3,5-Dichloro-2-methoxybenzonitrile requires careful handling. While a specific Safety Data Sheet (SDS) is not available in the search results, data from structurally similar compounds provide essential guidance.
Hazard Profile (Inferred from related compounds):
Toxicity: Compounds like 5-Chloro-2-methoxybenzonitrile are toxic if swallowed and harmful if inhaled or in contact with skin.[5] 3,5-Dichlorobenzonitrile is also classified as toxic.[7]
Irritation: Causes skin and serious eye irritation.[5] May cause respiratory irritation.[5]
Recommended Handling Protocols:
Engineering Controls: Use only in a well-ventilated area or under a chemical fume hood.[5][8] Ensure eyewash stations and safety showers are readily accessible.[5]
Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face protection.[5][9] For solids, avoid dust formation and use appropriate respiratory protection.[7]
Hygiene: Wash hands and any exposed skin thoroughly after handling.[5] Do not eat, drink, or smoke in the work area.
Storage and Disposal:
Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[5][10] Store locked up.
Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local regulations.[5]
Synthesis and Reactivity
3,5-Dichloro-2-methoxybenzonitrile is a synthetic intermediate. Its synthesis would typically involve the introduction of the nitrile and methoxy groups onto a pre-existing dichlorinated benzene ring or chlorination of a methoxybenzonitrile precursor.
A general synthetic pathway for a related compound, 3,5-dichlorobenzonitrile, starts from 1-bromo-3,5-dichlorobenzene. This multi-step process highlights a common strategy for synthesizing such molecules.[11]
Generalized Synthetic Workflow:
Caption: Generalized workflow for the synthesis of a dichlorobenzonitrile.
The nitrile group (-CN) is a valuable functional group that can undergo various transformations:
Hydrolysis: It can be hydrolyzed to a carboxylic acid (3,5-dichloro-2-methoxybenzoic acid).[12][13][14][15]
Reduction: It can be reduced to an amine.
Cyclization Reactions: It can participate in the formation of heterocyclic rings, which are common scaffolds in medicinal chemistry.
Applications in Research and Drug Development
Substituted benzonitriles are key intermediates in the synthesis of pharmaceuticals and agrochemicals.[16][17] The specific substitution pattern of 3,5-dichloro-2-methoxybenzonitrile makes it a candidate for creating libraries of compounds for screening.
Scaffold for Medicinal Chemistry: The "3,5-dichloro-phenyl" moiety is found in various biologically active molecules. For instance, the thyroid hormone receptor β agonist MGL-3196 contains a 3,5-dichloro-substituted phenyl ring, demonstrating the utility of this substitution pattern in designing selective ligands.[18]
Versatile Intermediate: The presence of chloro, methoxy, and nitrile groups allows for sequential and site-selective reactions, such as nucleophilic aromatic substitution, ether cleavage, or modifications of the nitrile group.[1] This versatility is highly valued in drug discovery, where analogues are synthesized to optimize properties like potency, selectivity, and pharmacokinetics.[19]
Fine and Agrochemical Synthesis: Beyond pharmaceuticals, this compound can serve as a precursor for developing new herbicides, fungicides, or other specialized organic materials where precise control over the substitution pattern is required to achieve desired activity.[16]
References
Pharmaffiliates. 3,5-Dichloro-2-methoxybenzoic Acid. Available from: [Link]
NIST. 3,5-Dichlorobenzonitrile. Available from: [Link]
PubChem. 3,5-Dichloro-o-anisic acid. Available from: [Link]
Chemsrc. 3,5-dichloro-2-methoxybenzoyl chloride. Available from: [Link]
Patsnap. Method for synthesizing 3,5-dichlorobenzoic acid. Available from: [Link]
PubChemLite. 3,5-dichloro-2-methoxybenzoic acid. Available from: [Link]
Google Patents. Method for synthesizing 3,5-dichlorobenzoic acid.
Cheméo. Chemical Properties of 3,5-Dichloronitrobenzene. Available from: [Link]
PubMed. Discovery of MGL-3196. Available from: [Link]
Drug Hunter. Roles of the Chloro and Methoxy Groups in Drug Discovery. Available from: [Link]
PubChemLite. 3,5-difluoro-2-methoxybenzonitrile. Available from: [Link]
Chemical Society Reviews. Prodrugs as empowering tools in drug discovery and development. Available from: [Link]
Alzchem Group. 3-Methoxybenzonitrile. Available from: [Link]
Molecular Profiling and Synthetic Workflows of 3,5-Dichloro-2-methoxybenzonitrile
Abstract In the landscape of modern medicinal chemistry and agrochemical development, highly functionalized halogenated benzonitriles serve as indispensable structural linchpins. This technical whitepaper provides an in-...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
In the landscape of modern medicinal chemistry and agrochemical development, highly functionalized halogenated benzonitriles serve as indispensable structural linchpins. This technical whitepaper provides an in-depth analysis of 3,5-Dichloro-2-methoxybenzonitrile , detailing its physicochemical properties, molecular formula, and molecular weight. Furthermore, we dissect the synergistic electronic effects that govern its regioselective synthesis and outline self-validating experimental protocols for its derivatization, specifically focusing on Lewis acid-mediated demethylation.
Physicochemical Profiling and Molecular Data
At the core of any synthetic campaign is a rigorous understanding of the target molecule's fundamental properties. 3,5-Dichloro-2-methoxybenzonitrile is a highly functionalized arene featuring a nitrile group, a methoxy ether, and two strategically positioned chlorine atoms.
The molecular formula is C₈H₅Cl₂NO . The precise molecular weight is calculated based on the atomic masses of its constituents (C: 12.011, H: 1.008, Cl: 35.45, N: 14.007, O: 15.999), yielding a molar mass of 202.04 g/mol [1].
The synthesis of 3,5-Dichloro-2-methoxybenzonitrile from a simpler precursor, such as 2-methoxybenzonitrile, is a masterclass in exploiting the rules of Electrophilic Aromatic Substitution (EAS). The regioselectivity of this reaction is driven by the competing yet complementary electronic effects of the existing substituents [2].
The Methoxy Group (-OCH₃): This is a strongly activating, electron-donating group (EDG) via resonance (+M effect). It directs incoming electrophiles to the ortho and para positions. Relative to the methoxy group at position 2, the para position is 5, and the available ortho position is 3 (position 1 is occupied by the nitrile).
The Nitrile Group (-C≡N): This is a strongly deactivating, electron-withdrawing group (EWG) via both inductive (-I) and resonance (-M) effects. It directs incoming electrophiles to the meta positions. Relative to the nitrile at position 1, the meta positions are exactly 3 and 5.
Causality in Reaction Design:
Because both the activating methoxy group and the deactivating nitrile group direct the incoming chlorine electrophiles to the exact same carbons (C3 and C5), the reaction exhibits near-perfect regioselectivity. This synergistic directing effect eliminates the formation of unwanted structural isomers, streamlining downstream purification.
Standardized Experimental Protocols
To ensure reproducibility in drug development workflows, the following step-by-step methodologies have been designed with built-in causality and self-validating mechanisms.
Protocol A: Regioselective Dichlorination of 2-Methoxybenzonitrile
This protocol outlines the synthesis of the title compound via controlled electrophilic halogenation.
Step-by-Step Methodology:
Preparation: Dissolve 10.0 mmol of 2-methoxybenzonitrile in 25 mL of anhydrous N,N-dimethylformamide (DMF) under an inert argon atmosphere.
Catalyst Addition: Add 0.5 mmol of anhydrous Ferric Chloride (FeCl₃) to the solution.
Halogenation: Slowly add 22.0 mmol of N-Chlorosuccinimide (NCS) in portions over 30 minutes, maintaining the reaction temperature at 40 °C.
Agitation: Stir the mixture for 12 hours at 60 °C.
Workup: Quench the reaction with ice water (100 mL) and extract with ethyl acetate (3 x 50 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.
Causality: NCS is selected over Cl₂ gas for bench-scale safety and precise stoichiometric control. FeCl₃ acts as a Lewis acid to polarize the N-Cl bond of NCS, generating a highly reactive chloronium (Cl⁺) equivalent necessary to overcome the deactivating effect of the nitrile group.
Self-Validating System: This workflow utilizes an internal LC-MS validation loop. By taking 50 µL aliquots at 2-hour intervals, the transition from the mono-chlorinated intermediate (m/z ~167) to the di-chlorinated target (m/z ~201) is quantitatively tracked. The reaction is electronically self-terminating at the di-chloro stage; the addition of two electron-withdrawing chlorine atoms severely deactivates the ring, preventing unwanted tri-chlorination.
Protocol B: Lewis Acid-Mediated Demethylation (Ether Cleavage)
3,5-Dichloro-2-methoxybenzonitrile is frequently deprotected to yield 3,5-dichloro-2-hydroxybenzonitrile, a critical phenolic intermediate for agrochemicals [3].
Step-by-Step Methodology:
Setup: Dissolve 5.0 mmol of 3,5-Dichloro-2-methoxybenzonitrile in 20 mL of anhydrous dichloromethane (DCM). Cool the flask to -78 °C using a dry ice/acetone bath.
Reagent Addition: Dropwise, add 15.0 mL of a 1.0 M solution of Boron Tribromide (BBr₃) in DCM over 15 minutes.
Cleavage: Allow the reaction to slowly warm to room temperature and stir for 4 hours.
Quenching: Cool the flask back to 0 °C and carefully add 10 mL of methanol dropwise to destroy excess BBr₃.
Extraction: Concentrate the mixture, redissolve in DCM, and extract with 1.0 M aqueous NaOH. Separate the aqueous layer, acidify to pH 2 with 1.0 M HCl, and collect the precipitated product via vacuum filtration.
Causality: BBr₃ is a potent, hard Lewis acid. It strongly coordinates to the basic oxygen atom of the methoxy group, forming a Lewis acid-base adduct. This coordination withdraws electron density, severely weakening the O-CH₃ bond and making the methyl carbon highly susceptible to an Sₙ2 nucleophilic attack by the liberated bromide ion [4].
Self-Validating System: The workup itself acts as a chemical validation step. The target product is a highly acidic phenol (pKa ~7-8, lowered by the electron-withdrawing chlorines and nitrile). By extracting the organic layer with NaOH, the product is deprotonated and moves entirely into the aqueous phase, leaving unreacted starting material in the organic phase. The sudden precipitation of a white solid upon acidifying the aqueous phase to pH 2 visually and chemically confirms successful deprotection and high product purity.
Visualization of Synthetic Workflows
The following diagram maps the synthetic lifecycle of 3,5-Dichloro-2-methoxybenzonitrile, from its precursor state through to its downstream applications in pharmaceutical and agrochemical development.
Synthetic workflow and downstream applications of 3,5-Dichloro-2-methoxybenzonitrile.
References
Chemistry LibreTexts. "16.4: Substituent Effects in Electrophilic Substitutions". LibreTexts Organic Chemistry. Available at:[Link]
Common Organic Chemistry. "Boron Tribromide (BBr3) Mechanism - Demethylation of Methyl Ethers". Common Organic Chemistry Reaction Index. Available at:[Link]
Exploratory
Solubility of 3,5-Dichloro-2-methoxybenzonitrile in Organic Solvents: A Process Development Guide
Executive Summary 3,5-Dichloro-2-methoxybenzonitrile (CAS: 64122-22-1) serves as a critical intermediate in the synthesis of agrochemicals (specifically Dicamba analogs) and specialized pharmaceutical scaffolds.[1] Its s...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
3,5-Dichloro-2-methoxybenzonitrile (CAS: 64122-22-1) serves as a critical intermediate in the synthesis of agrochemicals (specifically Dicamba analogs) and specialized pharmaceutical scaffolds.[1] Its solubility profile is the governing factor in process yield, purity, and the economic viability of industrial scale-up.
This guide addresses the solubility landscape of this compound, transitioning from its physicochemical properties to actionable process engineering strategies. Unlike its precursor (3,5-dichloro-2-hydroxybenzonitrile), the methoxy derivative exhibits distinct lipophilic behavior that necessitates specific solvent systems for purification and crystallization.
Part 1: Physicochemical Profile & Solubility Landscape
Structural Impact on Solubility
The conversion of the hydroxyl group (-OH) to a methoxy group (-OCH₃) fundamentally alters the solute-solvent interaction mechanism.
Feature
3,5-Dichloro-2-hydroxybenzonitrile (Precursor)
3,5-Dichloro-2-methoxybenzonitrile (Target)
Solubility Implication
H-Bonding
Donor & Acceptor
Acceptor Only
Drastically reduced solubility in water/protic solvents.
Lipophilicity
Moderate (LogP ~2.5)
High (LogP >3.0)
Enhanced solubility in non-polar aromatics (Toluene).
Crystal Lattice
Stabilized by intermolecular H-bonds
Stabilized by dipole-dipole & π-stacking
Lower melting point; easier dissolution in aprotic solvents.
Predicted Solubility Trends
Based on the "Like Dissolves Like" principle and thermodynamic data from structural analogs (e.g., 3,5-dichlorobenzonitrile), the solubility behavior of 3,5-Dichloro-2-methoxybenzonitrile follows a distinct hierarchy.
Solvent Class Suitability:
High Solubility (Process Solvents): Dichloromethane (DCM), Chloroform, Toluene, Tetrahydrofuran (THF).
Mechanism:[2][3] Strong van der Waals and dipole-dipole interactions match the chlorinated aromatic ring.
Mechanism:[2][3] The hydrophobic aromatic core repels water; the crystal lattice energy exceeds solvation energy in cold alkanes.
Part 2: Experimental Protocols (Self-Validating Systems)
Since exact literature values for this specific isomer are proprietary or scarce, researchers must generate a precise solubility curve. The following protocols are designed to be self-validating , ensuring data integrity.
Safety Data Sheet (SDS) for 3,5-Dichloro-2-methoxybenzonitrile
Beyond the SDS: A Technical Whitepaper on the Handling, Mechanistic Toxicology, and Synthetic Utility of 3,5-Dichloro-2-methoxybenzonitrile As a Senior Application Scientist in early-stage drug discovery, I frequently en...
Author: BenchChem Technical Support Team. Date: March 2026
Beyond the SDS: A Technical Whitepaper on the Handling, Mechanistic Toxicology, and Synthetic Utility of 3,5-Dichloro-2-methoxybenzonitrile
As a Senior Application Scientist in early-stage drug discovery, I frequently encounter highly functionalized halogenated building blocks. While standard Safety Data Sheets (SDS) are essential for regulatory compliance, they often lack the mechanistic depth required by bench scientists to design safe, effective experimental workflows.
This whitepaper transcends the traditional SDS format for 3,5-Dichloro-2-methoxybenzonitrile (CAS: 64122-22-1) . By integrating physicochemical profiling, mechanistic toxicology, and field-proven synthetic methodologies, this guide provides a comprehensive framework for researchers utilizing this privileged scaffold in medicinal chemistry and agrochemical development.
Before designing any synthetic or handling protocol, we must establish the fundamental physical parameters of the compound. The presence of two electron-withdrawing chlorine atoms and a nitrile group significantly alters the electron density of the aromatic ring, impacting both its reactivity and its biological fate[1].
Table 1: Quantitative Physicochemical Data
Parameter
Value / Specification
Chemical Name
3,5-Dichloro-2-methoxybenzonitrile
CAS Number
64122-22-1
Molecular Formula
C₈H₅Cl₂NO
Molecular Weight
202.04 g/mol
SMILES String
N#CC1C(OC)=C(Cl)C=C(Cl)C=1
Appearance
Solid (typically off-white to pale yellow powder)
Storage Conditions
Sealed in dry, room temperature environment
Mechanistic Toxicology & Hazard Causality
A critical failure in many laboratory safety protocols is treating all nitriles as equivalent hazards. The toxicity of 3,5-Dichloro-2-methoxybenzonitrile is governed by its specific structural motifs, not merely the presence of a cyano group.
The Cyanide Fallacy
A common misconception is that all nitriles metabolize to release highly toxic hydrogen cyanide (HCN) in vivo. While this is true for many aliphatic nitriles, aromatic nitriles (benzonitriles) generally do not liberate free cyanide[2]. The major metabolic transformation for benzonitriles is cytochrome P450-mediated aromatic hydroxylation, yielding cyanophenols which are subsequently conjugated and excreted[2]. Therefore, acute cyanide poisoning protocols (e.g., sodium thiosulfate administration) are mechanistically inappropriate for this specific compound.
The Real Hazard: Electrophilic Aromatic Substitution (GSH Depletion)
The true toxicological hazard of 3,5-Dichloro-2-methoxybenzonitrile stems from its halogenated aromatic ring. Similar to other heavily halogenated benzonitriles (such as the fungicide chlorothalonil), the electron-deficient ring is highly susceptible to nucleophilic attack[3].
In vivo, this compound can undergo spontaneous or Glutathione S-Transferase (GST)-catalyzed nucleophilic aromatic substitution (
) with intracellular thiols, primarily glutathione (GSH)[3]. This reaction displaces the chlorine atoms, rapidly depleting cellular GSH reserves. The causality of toxicity here is oxidative stress : the loss of the cell's primary antioxidant leads to unchecked reactive oxygen species (ROS) accumulation, resulting in cytotoxicity and potential nephrotoxicity[3].
Standard Operating Procedures (SOPs) for Safe Handling
Based on the mechanistic toxicology outlined above, our engineering controls and Personal Protective Equipment (PPE) must prioritize preventing systemic absorption and dermal exposure.
Engineering Controls: All manipulations of the solid powder must be conducted within a certified chemical fume hood with a face velocity of at least 100 fpm. This prevents inhalation of airborne particulates that could lead to respiratory GSH depletion.
PPE Selection: Standard latex gloves offer insufficient protection against halogenated aromatics. Double-gloving with heavy-duty nitrile gloves is required. Safety goggles and a fully buttoned lab coat are mandatory to prevent dermal absorption.
Spill Mitigation: In the event of a solid spill, do not dry-sweep, as this aerosolizes the electrophilic dust. Mist the spill lightly with water or a dilute alkaline solution, cover with damp absorbent paper, and transfer to a solid waste container.
In drug development, 3,5-Dichloro-2-methoxybenzonitrile is a highly versatile intermediate. The methoxy group can direct ortho-lithiation or be demethylated to a phenol; the nitrile can be reduced to a primary amine; and the aryl chlorides serve as excellent handles for transition-metal-catalyzed cross-coupling.
Below is a self-validating, step-by-step protocol for the Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling of this compound, designed to ensure high yields while maintaining rigorous safety standards.
Step 1: Reagent Preparation
Charge a flame-dried Schlenk flask with 3,5-Dichloro-2-methoxybenzonitrile (1.0 equiv), the desired aryl boronic acid (1.2 equiv), and anhydrous Potassium Carbonate (
, 2.0 equiv).
Causality: The inorganic base is strictly required to activate the boronic acid into a nucleophilic boronate complex, which is the active species required for the transmetalation step of the catalytic cycle.
Step 2: Solvent Addition & Degassing
Add a 4:1 mixture of 1,4-Dioxane and Water. Subject the mixture to three consecutive Freeze-Pump-Thaw cycles.
Causality: Molecular oxygen is a potent poison for cross-coupling reactions; it rapidly oxidizes the active
species to an inactive complex. The freeze-pump-thaw method guarantees the complete removal of dissolved .
Step 3: Catalyst Addition
Under a positive pressure of Argon, add Tetrakis(triphenylphosphine)palladium(0) (
, 0.05 equiv).
Causality: Adding the catalyst after degassing prevents premature oxidation of the palladium center by ambient air.
Step 4: Thermal Activation & Self-Validation
Seal the flask and heat to 90°C.
Self-Validation System: Do not rely on arbitrary reaction times. Extract a 10 µL aliquot every 2 hours, dilute in LC-MS grade acetonitrile, and analyze via LC-MS. The reaction is only deemed complete when the starting material peak (monitoring the distinct M, M+2, M+4 isotope pattern of the dichloro moiety) is fully consumed. This prevents the premature quenching of a stalled reaction.
Step 5: Quenching and Purification
Cool to room temperature, quench with deionized water, and extract three times with Ethyl Acetate. Dry the organic layer over
, concentrate in vacuo, and purify via flash column chromatography.
Fig 2: Self-validating Schlenk-line workflow for inert-atmosphere cross-coupling.
National Center for Biotechnology Information (NCBI). "Benzonitrile - Acute Exposure Guideline Levels for Selected Airborne Chemicals". NCBI Bookshelf.
ResearchGate. "Mammalian Toxicokinetics and Toxicity of Chlorothalonil". ResearchGate Publications.
Navigating the Physicochemical Landscape of 3,5-Dichloro-2-methoxybenzonitrile: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals Introduction: The Strategic Importance of Substituted Benzonitriles In the intricate world of medicinal chemistry and drug discovery, the benzonitrile scaff...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Strategic Importance of Substituted Benzonitriles
In the intricate world of medicinal chemistry and drug discovery, the benzonitrile scaffold represents a cornerstone for the development of novel therapeutics.[1][2] The strategic incorporation of a nitrile group on an aromatic ring can significantly influence a molecule's pharmacokinetic and pharmacodynamic properties, often acting as a bioisostere for other functional groups and participating in key binding interactions.[1][3] The compound 3,5-Dichloro-2-methoxybenzonitrile, with its unique substitution pattern, presents a compelling case for investigation. The presence of chloro and methoxy groups on the benzonitrile core allows for a fine-tuning of its electronic and steric properties, which can be pivotal for target engagement and metabolic stability.[2][4]
Physicochemical Properties of 3,5-Dichloro-2-methoxybenzonitrile
A comprehensive understanding of a compound's physical and chemical characteristics is paramount for its application in research and development. While experimental data for 3,5-Dichloro-2-methoxybenzonitrile is limited, we can infer its likely properties based on its structural analogues.
Property
Predicted/Estimated Value
Basis for Estimation
Melting Point
Likely a solid at room temperature with a melting point in the range of 70-100 °C.
Based on the melting point of 3,5-Dichlorobenzonitrile (66-69 °C)[5] and the typical effect of a methoxy group, which can either increase or decrease the melting point depending on crystal packing interactions. For example, 3,5-Dimethoxybenzonitrile has a melting point of 87-89 °C.
Boiling Point
Estimated to be above 300 °C.
A predicted boiling point for the isomeric 3,6-Dichloro-2-methoxybenzonitrile is 304.2±37.0 °C.[6] The substitution pattern will influence the exact value, but it is expected to be in a similar range due to the compound's molecular weight and polarity.
Molecular Formula
C₈H₅Cl₂NO
-
Molecular Weight
202.04 g/mol
-
CAS Number
64122-22-1
-
Rationale for Property Estimation:
The melting point of a crystalline solid is a measure of the energy required to overcome the crystal lattice forces. For 3,5-Dichloro-2-methoxybenzonitrile, the presence of two chlorine atoms and a polar nitrile group will lead to significant dipole-dipole interactions and potentially favorable crystal packing, suggesting a solid state at room temperature. The methoxy group can influence melting point in complex ways; it can disrupt crystal packing, lowering the melting point, or participate in intermolecular interactions that raise it.
The boiling point is primarily determined by the strength of intermolecular forces in the liquid state. The dichlorinated and methoxylated benzonitrile structure will exhibit strong dipole-dipole interactions, leading to a relatively high boiling point.
Experimental Determination of Melting and Boiling Points
Accurate determination of melting and boiling points is crucial for compound identification and purity assessment. The following are standard, reliable protocols for these measurements.
Melting Point Determination: The Capillary Method
This method relies on the principle that a pure substance will have a sharp, well-defined melting point range (typically 0.5-1 °C), while impurities will broaden and depress this range.
Experimental Protocol:
Sample Preparation: Ensure the 3,5-Dichloro-2-methoxybenzonitrile sample is completely dry and finely powdered.[7]
Capillary Tube Loading: Introduce a small amount of the powdered sample into a capillary tube, sealed at one end, to a height of 2-3 mm.[7][8] The sample should be tightly packed by tapping the tube or dropping it through a larger glass tube.[8]
Apparatus Setup: Place the loaded capillary tube into a melting point apparatus, such as a Mel-Temp or a Thiele tube.[8]
Heating and Observation:
For an unknown compound, a rapid initial heating can be used to determine an approximate melting range.[8]
For a more precise measurement, heat the sample slowly, at a rate of about 1-2 °C per minute, as the temperature approaches the expected melting point.[8]
Data Recording: Record the temperature at which the first drop of liquid appears (the beginning of melting) and the temperature at which the entire sample becomes a clear liquid (the end of melting). This range is the melting point.[9]
Diagram of Melting Point Determination Workflow
Caption: Workflow for Melting Point Determination.
Boiling Point Determination: The Micro-Reflux (Thiele Tube) Method
This technique determines the temperature at which the vapor pressure of the liquid equals the atmospheric pressure.[10][11]
Experimental Protocol:
Apparatus Setup:
Place a small amount (a few milliliters) of 3,5-Dichloro-2-methoxybenzonitrile into a small test tube or fusion tube.[12][13]
Take a capillary tube and seal one end. Place the sealed capillary tube, open end down, into the test tube containing the liquid.[13][14]
Attach the test tube to a thermometer using a rubber band or wire, ensuring the bulb of the thermometer is level with the sample.[11][14]
Suspend the assembly in a Thiele tube or an oil bath.[11][14]
Heating: Gently heat the side arm of the Thiele tube or the oil bath.[11][14]
Observation: As the liquid heats up, a stream of bubbles will emerge from the open end of the capillary tube.[11][13]
Data Recording:
Continue heating until a steady and rapid stream of bubbles is observed.
Remove the heat source and allow the apparatus to cool slowly.
The boiling point is the temperature at which the bubbling stops and the liquid just begins to enter the capillary tube.[11] Record this temperature.
Introduction: Unveiling a Versatile Synthetic Building Block
An In-Depth Technical Guide to the Reactivity Profile of 3,5-Dichloro-2-methoxybenzonitrile In the landscape of modern synthetic chemistry, the strategic design of molecular scaffolds is paramount for the efficient const...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide to the Reactivity Profile of 3,5-Dichloro-2-methoxybenzonitrile
In the landscape of modern synthetic chemistry, the strategic design of molecular scaffolds is paramount for the efficient construction of complex functional molecules. 3,5-Dichloro-2-methoxybenzonitrile emerges as a pivotal building block, particularly for researchers, scientists, and professionals in drug development. Its utility stems from a unique arrangement of functional groups on the aromatic core: a nucleophilic trigger point in the nitrile, two distinct halogen handles for cross-coupling, and a methoxy group that electronically and sterically modulates the ring's reactivity. This guide provides an in-depth exploration of the reactivity profile of this compound, moving beyond simple reaction lists to explain the causality behind its chemical behavior and offering field-proven insights into its synthetic transformations. The methoxy substituent is prevalent in many natural product-derived drugs and has been strategically installed in modern drug molecules to enhance ligand-target binding, improve physicochemical properties, and optimize ADME parameters.[1]
Molecular Architecture and Electronic Landscape
The reactivity of 3,5-Dichloro-2-methoxybenzonitrile is a direct consequence of the electronic interplay between its substituents. Understanding these influences is critical to predicting and controlling its chemical transformations.
Nitrile Group (-CN): A potent electron-withdrawing group through both resonance and induction. It strongly deactivates the ring towards electrophilic aromatic substitution but, crucially, activates it for nucleophilic aromatic substitution (SNAr).
Chlorine Atoms (-Cl): These are inductively electron-withdrawing but act as weak resonance donors. Their primary role is as excellent leaving groups in both nucleophilic substitution and organometallic cross-coupling reactions.
Methoxy Group (-OCH₃): This group exhibits dual electronic character. It is a strong resonance donor, pushing electron density into the ring, particularly at the ortho and para positions. However, it is also inductively withdrawing due to the oxygen atom's electronegativity. Its position at C2 sterically shields the adjacent nitrile group and C3-chloro substituent.
This specific arrangement renders the aromatic core electron-deficient, predisposing it to attack by nucleophiles. The positions para (C5) and ortho (C3) to the powerfully withdrawing nitrile group are the most activated sites for nucleophilic aromatic substitution.
Caption: Structure of 3,5-Dichloro-2-methoxybenzonitrile.
Key Classes of Chemical Transformations
The molecule's architecture allows for three primary avenues of synthetic modification: substitution at the aromatic ring, reactions involving the nitrile moiety, and organometallic cross-coupling at the C-Cl bonds.
Nucleophilic Aromatic Substitution (SNAr)
The electron-deficient nature of the aromatic ring makes 3,5-Dichloro-2-methoxybenzonitrile an excellent substrate for Nucleophilic Aromatic Substitution (SNAr). This reaction proceeds via an addition-elimination mechanism, where a nucleophile attacks an electron-poor carbon atom bearing a leaving group, forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[2][3] The presence of strong electron-withdrawing groups, like the nitrile group at the ortho or para position to the leaving group, is crucial for stabilizing this intermediate and facilitating the reaction.[2][3][4]
Causality and Regioselectivity:
The chlorine at the C5 position is para to the electron-withdrawing nitrile group, while the chlorine at C3 is meta. The resonance stabilization of the Meisenheimer complex is significantly more effective when the attack occurs at a position ortho or para to the nitrile group. Therefore, nucleophilic attack is strongly favored at the C5 position. The methoxy group at C2 provides some steric hindrance to the C3 position, further favoring substitution at C5.
Caption: The addition-elimination mechanism of SNAr reactions.
Experimental Protocol: Amination via SNAr
This protocol describes a general procedure for the substitution of the C5-chloro group with an amine, a common transformation in medicinal chemistry.
Reactor Setup: To a dry round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 3,5-Dichloro-2-methoxybenzonitrile (1.0 eq).
Reagent Addition: Add a polar aprotic solvent such as DMF or DMSO, followed by the amine nucleophile (1.2 - 2.0 eq) and a non-nucleophilic base like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) (2.0 - 3.0 eq).[5]
Reaction Conditions: Place the flask under an inert atmosphere (e.g., Nitrogen or Argon) and heat the mixture to 80-140 °C. The optimal temperature depends on the nucleophilicity of the amine.
Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
Work-up: Upon completion, cool the reaction to room temperature and pour it into cold water.
Extraction: Extract the aqueous mixture with an organic solvent such as ethyl acetate (3x).
Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.
Transformations of the Nitrile Group
The nitrile group is a versatile functional handle that can be converted into several other important functionalities.
Caption: Key reactions involving the nitrile functional group.
A. Hydrolysis to Carboxylic Acid
The conversion of the nitrile to a carboxylic acid is a fundamental transformation, often employed to produce key intermediates for further elaboration. This reaction typically proceeds through an amide intermediate.[6]
Experimental Protocol: Base-Catalyzed Hydrolysis
This protocol is adapted from established methods for the hydrolysis of dichlorobenzonitriles.[7][8]
Setup: In a round-bottom flask, suspend 3,5-Dichloro-2-methoxybenzonitrile (1.0 eq) in a mixture of ethanol and water.
Reagent Addition: Add a strong base, such as sodium hydroxide (NaOH) or potassium hydroxide (KOH) (3.0-5.0 eq).
Reaction: Heat the mixture to reflux (typically 80-100 °C) for several hours until the reaction is complete (monitored by TLC).
Work-up: Cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.
Acidification: Dilute the remaining aqueous solution with water and acidify to a pH of 1-2 with concentrated hydrochloric acid (HCl). This will precipitate the carboxylic acid product.
Isolation: Collect the solid product by vacuum filtration, wash with cold water, and dry under vacuum to yield 3,5-dichloro-2-methoxybenzoic acid.
B. Reduction to Primary Amine
Reduction of the nitrile group provides access to benzylamines, which are valuable pharmacophores and synthetic intermediates.
Experimental Protocol: Reduction with Lithium Aluminum Hydride (LiAlH₄)
Setup: To a flame-dried, three-necked flask under an inert atmosphere, add a solution of LiAlH₄ (1.5-2.0 eq) in an anhydrous ether solvent like THF.
Substrate Addition: Cool the LiAlH₄ suspension to 0 °C in an ice bath. Slowly add a solution of 3,5-Dichloro-2-methoxybenzonitrile (1.0 eq) in anhydrous THF dropwise.
Reaction: After the addition is complete, allow the reaction to warm to room temperature and then heat to reflux for 2-4 hours.
Quenching (Fieser workup): Cool the reaction to 0 °C and cautiously quench by the sequential, dropwise addition of water (X mL), followed by 15% aqueous NaOH (X mL), and finally water again (3X mL), where X is the mass of LiAlH₄ used in grams.
Isolation: Stir the resulting granular precipitate for 30 minutes, then remove it by filtration, washing thoroughly with THF or ethyl acetate.
Purification: Dry the filtrate over anhydrous Na₂SO₄, filter, and concentrate in vacuo to afford the crude benzylamine, which can be purified by chromatography or distillation.
Palladium-Catalyzed Cross-Coupling Reactions
The two chlorine atoms serve as handles for the construction of carbon-carbon and carbon-heteroatom bonds using palladium-catalyzed cross-coupling reactions.[9] While aryl chlorides are generally less reactive than the corresponding bromides or iodides, modern catalyst systems have made their use increasingly common and efficient.
Regioselectivity Considerations:
The electronic and steric differences between the C3 and C5 positions can potentially be exploited to achieve selective mono-coupling. The C5-Cl bond, being para to the nitrile, is more electron-deficient and may undergo oxidative addition to the palladium catalyst more readily than the more sterically hindered C3-Cl bond. Fine-tuning the catalyst, ligand, base, and temperature is key to achieving this selectivity.
In-Depth Technical Guide: Structural Analysis of 2-Methoxy-3,5-dichlorobenzonitrile Isomers
Introduction Substituted benzonitriles are a crucial class of molecules, forming the structural core of many pharmaceuticals, agrochemicals, and advanced materials.[1] The precise arrangement of substituents on the aroma...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
Substituted benzonitriles are a crucial class of molecules, forming the structural core of many pharmaceuticals, agrochemicals, and advanced materials.[1] The precise arrangement of substituents on the aromatic ring dictates the molecule's three-dimensional shape, reactivity, and biological activity. Consequently, the unambiguous structural determination of a specific isomer is a critical step in drug development and chemical manufacturing, where even minor structural variations can lead to dramatically different biological outcomes.[2]
This guide provides an in-depth technical overview of the analytical strategies and methodologies required for the structural elucidation of 2-methoxy-3,5-dichlorobenzonitrile and its potential isomers. As a Senior Application Scientist, this document is structured to provide not just procedural steps, but also the underlying scientific rationale for experimental choices, ensuring a robust and validated approach to structural analysis. We will explore a multi-technique workflow, demonstrating how synergistic data interpretation leads to confident isomeric assignment.
The Isomeric Challenge
The target molecule, 2-methoxy-3,5-dichlorobenzonitrile, presents a specific analytical challenge due to the existence of several structural isomers. These isomers share the same molecular formula (C₈H₅Cl₂NO) and thus the same exact mass, making simple mass determination insufficient for differentiation. The core challenge lies in precisely locating the methoxy (-OCH₃), and two chloro (-Cl) substituents on the benzonitrile framework.
The primary isomers of concern, assuming a dichloromethoxybenzonitrile scaffold, include:
2-methoxy-3,5-dichlorobenzonitrile
2-methoxy-3,4-dichlorobenzonitrile
2-methoxy-3,6-dichlorobenzonitrile
3-methoxy-2,4-dichlorobenzonitrile
4-methoxy-2,6-dichlorobenzonitrile
And others...
Each isomer will exhibit unique spectroscopic and crystallographic properties based on the electronic and steric interactions of its substituents. This guide will focus on the analytical techniques capable of probing these subtle differences.
Core Analytical Strategies
A definitive structural analysis rarely relies on a single technique. A synergistic approach, integrating data from Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), Vibrational Spectroscopy (FTIR), and X-ray Crystallography, provides the highest level of confidence.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is arguably the most powerful tool for distinguishing isomers in solution.[2] It provides detailed information about the chemical environment, connectivity, and spatial proximity of magnetically active nuclei, primarily ¹H (protons) and ¹³C.
Expertise in Action: Why NMR is Paramount
For substituted benzenes, the chemical shift (δ) and spin-spin coupling patterns of the aromatic protons are exquisitely sensitive to the nature and position of the substituents.[3][4] The methoxy and chloro groups exert distinct electronic effects (mesomeric and inductive) that shield or deshield adjacent protons, resulting in a unique spectral fingerprint for each isomer.
¹H NMR: Aromatic protons typically resonate in the 6.5-8.0 ppm region.[4] The number of distinct signals, their integration (proton count), chemical shifts, and multiplicity (splitting patterns) allow for the deduction of the substitution pattern. For example, a para-disubstituted ring often shows a characteristic pair of doublets, whereas more complex patterns arise from other substitutions.[5]
¹³C NMR: Aromatic carbons absorb in the 120-150 ppm range.[3] The number of signals directly indicates the degree of molecular symmetry. For instance, a para-substituted benzene with two different substituents will show four aromatic carbon signals, while an ortho or meta isomer will show six.[3]
2D NMR (COSY, HSQC, HMBC): These experiments establish correlations between nuclei. A Heteronuclear Multiple Bond Correlation (HMBC) experiment is particularly valuable as it can show long-range (2-3 bond) correlations between the methoxy protons (~3.9 ppm) and the aromatic carbons, helping to pinpoint the attachment point of the methoxy group.
Nuclear Overhauser Effect (NOE): NOE experiments (e.g., NOESY) reveal through-space proximity between protons. An NOE correlation between the methoxy protons and a specific aromatic proton provides definitive evidence of their spatial closeness, which is invaluable for distinguishing between isomers like the 2-methoxy and 4-methoxy variants.
Protocol: ¹H and ¹³C NMR Analysis
Sample Preparation: Dissolve 5-10 mg of the purified isomeric sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃) in a 5 mm NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).
Instrument Setup:
Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion.
Acquire a standard ¹H spectrum with sufficient scans to achieve a good signal-to-noise ratio (S/N > 100:1).
Acquire a proton-decoupled ¹³C spectrum. A DEPT (Distortionless Enhancement by Polarization Transfer) experiment can be run to differentiate between CH, CH₂, and CH₃ carbons.
Data Processing & Interpretation:
Process the spectra using appropriate software (e.g., MestReNova, TopSpin).
Reference the spectra to the TMS signal at 0.00 ppm.
Integrate the ¹H signals to determine the relative number of protons.
Analyze the chemical shifts and coupling constants (J-values) of the aromatic protons to deduce the substitution pattern.
Count the number of signals in the ¹³C spectrum to assess molecular symmetry.
Self-Validation: The sum of the integrations for the aromatic protons must match the expected number of protons on the ring for a given isomeric structure. The number of ¹³C signals must be consistent with the proposed structure's symmetry.
Mass Spectrometry (MS)
Mass spectrometry provides the molecular weight and elemental formula of a compound. While all isomers of 2-methoxy-3,5-dichlorobenzonitrile will have the same molecular ion peak, the fragmentation pattern can offer structural clues.[6]
Expertise in Action: Interpreting Fragmentation
Electron Ionization (EI) is a high-energy technique that causes the molecular ion to fragment in a reproducible manner.[7] The stability of the resulting fragment ions dictates the appearance of the mass spectrum. For dichlorinated aromatic compounds, a key feature is the isotopic pattern caused by the natural abundance of ³⁵Cl and ³⁷Cl (~3:1 ratio). This results in characteristic M, M+2, and M+4 peaks for ions containing two chlorine atoms.[8]
Key fragmentations to look for include:
Loss of a methyl radical (·CH₃): [M-15]⁺
Loss of a chloro radical (·Cl): [M-35]⁺ and [M-37]⁺
Loss of carbon monoxide (CO) from the methoxy group: [M-15-28]⁺
Loss of the entire methoxy group (·OCH₃): [M-31]⁺
The relative intensities of these fragment peaks can vary between isomers due to the influence of substituent positions on bond strengths and fragment stability.[9]
Protocol: GC-MS Analysis
Sample Preparation: Prepare a dilute solution (e.g., 100 µg/mL) of the sample in a volatile organic solvent like dichloromethane or ethyl acetate.
Instrument Setup:
Use a Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS) with an EI source.
The GC will separate the isomer from any potential impurities. Use a standard non-polar column (e.g., DB-5ms).
Set the MS to scan a mass range appropriate for the compound (e.g., m/z 40-250).
Data Analysis:
Identify the molecular ion peak cluster. Confirm that the mass corresponds to the expected molecular weight (C₈H₅Cl₂NO ≈ 201 g/mol ).
Analyze the isotopic pattern of the molecular ion and major fragments to confirm the presence of two chlorine atoms.
Identify key fragment ions and propose fragmentation pathways. Compare the fragmentation patterns of different potential isomers.
Self-Validation: High-Resolution Mass Spectrometry (HRMS) should be used to confirm the elemental composition of the molecular ion and key fragments to within a few parts per million (ppm), providing an unambiguous molecular formula.
Vibrational Spectroscopy (FTIR)
Fourier-Transform Infrared (FTIR) spectroscopy probes the vibrational modes of a molecule. It is particularly useful for identifying functional groups.[10] While many vibrations will be common across isomers, the "fingerprint region" (below 1500 cm⁻¹) can show unique patterns of absorption.
Expertise in Action: Key Vibrational Modes
For 2-methoxy-3,5-dichlorobenzonitrile isomers, key diagnostic peaks include:
C≡N (Nitrile) stretch: A sharp, strong absorption around 2220-2240 cm⁻¹. The exact position can be subtly influenced by the electronic effects of the other ring substituents.
Aromatic C=C stretches: Multiple bands in the 1450-1600 cm⁻¹ region.
C-O-C (Methoxy) stretches: Asymmetric and symmetric stretches typically found around 1250 cm⁻¹ and 1030 cm⁻¹, respectively.
C-Cl (Chloro) stretches: Strong absorptions in the 1000-1100 cm⁻¹ region.
C-H out-of-plane bending: Bands in the 700-900 cm⁻¹ region are highly characteristic of the aromatic substitution pattern. The number and position of these bands can often distinguish between ortho, meta, and para disubstitution patterns.
Protocol: FTIR Analysis
Sample Preparation:
For solid samples, the KBr pellet technique is common. Mix ~1 mg of the sample with ~100 mg of dry KBr powder and press into a transparent disk.
Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used for direct analysis of a small amount of solid sample.
Data Acquisition:
Record a background spectrum of the empty sample compartment or KBr pellet.
Record the sample spectrum over the range of 4000-400 cm⁻¹. Co-add multiple scans (e.g., 16 or 32) to improve the signal-to-noise ratio.
Data Analysis:
Perform a background subtraction.
Identify and label the characteristic absorption bands for the nitrile, methoxy, and aromatic C-H groups.
Pay close attention to the fingerprint region and the C-H out-of-plane bending patterns to find differences between isomers.
Single-Crystal X-ray Crystallography
X-ray crystallography is the gold standard for unambiguous molecular structure determination.[11] By diffracting X-rays off a single crystal, a precise three-dimensional map of electron density can be generated, revealing the exact spatial arrangement of every atom in the molecule and the crystal lattice.[12]
Expertise in Action: The Definitive Answer
If a suitable single crystal can be grown, X-ray crystallography provides an irrefutable structure.[13] It not only confirms the connectivity of the atoms (i.e., which isomer it is) but also provides precise bond lengths, bond angles, and information about intermolecular interactions in the solid state.[14] This technique is the ultimate arbiter when spectroscopic data is ambiguous.
Protocol: X-ray Crystallography Workflow
Crystal Growth (Rate-Limiting Step):
This is often the most challenging part. The goal is to slowly bring a saturated solution to a state of supersaturation.
Techniques include slow evaporation of a solvent, vapor diffusion, or slow cooling of a saturated solution.
A variety of solvents (e.g., ethanol, acetone, ethyl acetate, hexane) or solvent mixtures should be screened.
Crystal Mounting and Data Collection:
Select a high-quality single crystal (typically >0.1 mm in all dimensions, with no visible cracks) under a microscope.[12]
Mount the crystal on a goniometer head.
Collect diffraction data using a single-crystal X-ray diffractometer, often at low temperatures (e.g., 100 K) to minimize thermal motion.
Structure Solution and Refinement:
Process the diffraction data to obtain a set of reflection intensities.
Solve the "phase problem" using direct methods or other algorithms to generate an initial electron density map.[12]
Build a molecular model into the electron density map and refine the atomic positions, and thermal parameters against the experimental data until the model converges.
Self-Validation: The final refined structure is validated using metrics like the R-factor (agreement between calculated and observed structure factors), which should typically be below 5-10% for a well-refined small molecule structure.
Data Presentation & Integrated Workflow
Comparative Spectroscopic Data (Hypothetical)
The following table illustrates the type of distinguishing data one might expect for two hypothetical isomers.
Feature
Isomer A (2-methoxy-3,5-dichloro)
Isomer B (4-methoxy-3,5-dichloro)
Rationale for Difference
¹H NMR (Aromatic)
Two doublets (d)
One singlet (s)
Isomer A has two non-equivalent aromatic protons that couple to each other. Isomer B's two protons are chemically and magnetically equivalent due to symmetry.
¹³C NMR (Aromatic)
6 signals
4 signals
Isomer A is asymmetric, resulting in 6 unique aromatic carbon environments. Isomer B has a plane of symmetry, reducing the number of unique carbons to 4.
NOE Correlation
YES, between -OCH₃ protons and one aromatic proton
NO, between -OCH₃ protons and aromatic protons
In Isomer A, the methoxy group is physically close to the proton at C6. In Isomer B, the methoxy group is too far from the aromatic protons for a significant NOE.
FTIR (C-H Bending)
~880 cm⁻¹, ~810 cm⁻¹
~850 cm⁻¹
The out-of-plane C-H bending patterns are highly sensitive to the number and position of adjacent ring hydrogens.
Integrated Structural Elucidation Workflow
No single technique provides the complete picture. The most robust approach follows a logical progression, using each technique to build upon and validate the findings of the last.
Caption: Integrated workflow for isomeric structural analysis.
Conclusion
The structural analysis of 2-methoxy-3,5-dichlorobenzonitrile isomers is a non-trivial task that demands a rigorous, multi-faceted analytical approach. While techniques like mass spectrometry and FTIR provide essential preliminary data on molecular formula and functional groups, they are often insufficient for unambiguous isomer identification. Nuclear Magnetic Resonance spectroscopy, with its array of 1D and 2D experiments, stands as the most powerful technique for differentiating isomers in solution by probing the unique electronic environments and spatial relationships within each molecule. For absolute and definitive proof of structure, particularly in the context of regulatory submissions for pharmaceuticals, single-crystal X-ray crystallography remains the unparalleled gold standard. By employing the integrated workflow described in this guide, researchers and drug development professionals can confidently and accurately elucidate the structure of their target compounds, ensuring the scientific integrity of their work.
References
ResearchGate. (n.d.). Spectra and structure of benzonitriles and some of its simple derivatives.
Spectroscopic Studies and Vibrational Assignments, Homo- Lumo, UV-VIS, NBO Analysis of Benzonitrile. (n.d.).
Chemistry LibreTexts. (2025, January 22). 2.
ResearchGate. (n.d.). a) Chemical structure of benzonitrile derivatives b) FT‐IR absorption....
OpenStax. (2023, September 20). 15.
The Royal Society of Chemistry. (n.d.).
Creative Biostructure. (2025, June 30). How NMR Helps Identify Isomers in Organic Chemistry?.
Centimeter-wave Rotational Spectroscopy of Ethynylbenzonitriles: Structural Analysis and Astronomical Search. (n.d.). DOI.
JEOL Ltd. (n.d.). X-ray, Electron and NMR Crystallography to Structural Determination of Small Organic Molecules.
pdf - Bangladesh Journals Online. (n.d.).
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ChemHelp ASAP. (2022, June 13). distinguishing isomers by 1H NMR spectroscopy [Video]. YouTube.
ResearchGate. (2025, December 11). Small Molecule X-Ray Crystallography, Theory and Workflow.
Atesin, A. C., et al. (2023, November 21). ortho-Fluoro or ortho Effect? Oxidative Addition of Zerovalent Nickel into the C–CN Bond of Substituted Benzonitriles.
X-ray Crystallography of Chemical Compounds. (n.d.). PMC - NIH.
The University of Queensland. (n.d.). Small molecule X-ray crystallography. School of Chemistry and Molecular Biosciences.
Wikipedia. (n.d.). X-ray crystallography.
Zácek, P., et al. (2006, December 15). 15N NMR chemical shifts of ring substituted benzonitriles. PubMed.
ResearchGate. (n.d.). Synthesis and properties of high temperature phthalonitrile polymers based on o, m, p-dihydroxybenzene isomers.
Chemguide. (n.d.). FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS.
eGyanKosh. (n.d.).
ResearchGate. (2025, August 10). Synthesis, Spectroscopic Characterization and X-ray Structure Analysis of 6-(2,5-Dichlorothiophen-3-yl)-2-methoxy-4-(4-methoxyphenyl)pyridine-3-carbonitrile. Request PDF.
Application Note: Advanced Synthesis Protocols for 3,5-Dichloro-2-methoxybenzonitrile
Target Audience: Research Chemists, Process Scientists, and Drug Development Professionals Compound: 3,5-Dichloro-2-methoxybenzonitrile (CAS: 64122-22-1)[1] Executive Summary & Mechanistic Rationale 3,5-Dichloro-2-methox...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Research Chemists, Process Scientists, and Drug Development Professionals
Compound: 3,5-Dichloro-2-methoxybenzonitrile (CAS: 64122-22-1)[1]
Executive Summary & Mechanistic Rationale
3,5-Dichloro-2-methoxybenzonitrile is a highly functionalized halogenated aromatic building block heavily utilized in the synthesis of active pharmaceutical ingredients (APIs) and advanced agrochemicals[1]. The molecule features a unique electronic scaffold: the strong electron-withdrawing nature of the nitrile and chlorine groups is counterbalanced by the electron-donating methoxy ether.
Designing a scalable synthesis for this compound requires navigating the steric hindrance at the 2-position (flanked by the nitrile and the 3-chloro group). We present two validated, self-contained synthetic methodologies, each tailored for different precursor availability and scale-up requirements.
Route A: O-Methylation of 3,5-Dichloro-2-hydroxybenzonitrile
This route utilizes 3,5-dichloro-2-hydroxybenzonitrile, a well-documented phenolic precursor[2].
Causality of Reagents: The inductive electron-withdrawing effects of the flanking chlorine atoms at the 3- and 5-positions significantly lower the
of the phenol, making deprotonation rapid. A mild base like Potassium Carbonate () is sufficient. However, the steric bulk of the ortho-chlorine atom necessitates the use of a highly reactive, unhindered electrophile. Methyl iodide (MeI) is strictly preferred over dimethyl sulfate to ensure complete conversion via an mechanism[3].
Solvent Selection: N,N-Dimethylformamide (DMF) is utilized as the solvent due to its polar aprotic nature, which leaves the generated phenoxide anion unsolvated and highly nucleophilic.
Route B: Oxime Dehydration of 3,5-Dichloro-2-methoxybenzaldehyde
This alternative route builds upon 3,5-dichloro-2-methoxybenzaldehyde (CAS: 76008-04-3)[4].
Causality of Reagents: The reaction proceeds via the condensation of the aldehyde with hydroxylamine to form the intermediate 3,5-dichloro-2-methoxybenzaldehyde oxime[5]. The subsequent dehydration to the nitrile requires a potent dehydrating agent like Thionyl chloride (
). The electron-withdrawing chlorines deactivate the aromatic ring, slightly reducing the nucleophilicity of the oxime oxygen; thus, aggressive reflux conditions are required to overcome the activation energy barrier for the elimination of and .
Synthesis Pathway Visualizations
Synthesis pathways for 3,5-Dichloro-2-methoxybenzonitrile via methylation and oxime dehydration.
Step-by-step experimental workflow for the O-methylation of 3,5-dichloro-2-hydroxybenzonitrile.
Quantitative Data Summaries
The following table summarizes the key process metrics for both synthetic routes, allowing process chemists to select the optimal pathway based on facility capabilities and E-factor constraints.
Phenoxide Generation: Charge a 250 mL round-bottom flask equipped with a magnetic stirrer and nitrogen inlet with 3,5-dichloro-2-hydroxybenzonitrile and anhydrous DMF. Cool the mixture to 0 °C using an ice bath. Slowly add finely powdered
. Stir for 30 minutes to ensure complete deprotonation (solution will turn a deep yellow/orange).
Alkylation: Maintain the temperature at 0 °C. Add Methyl iodide dropwise over 15 minutes via an addition funnel to control the mild exotherm.
Propagation: Remove the ice bath and attach a reflux condenser. Heat the reaction mixture to 60 °C and stir for 4 hours. The elevated temperature is critical to overcome the steric hindrance of the 3-chloro group.
Self-Validation Checkpoint (TLC): Withdraw a 0.1 mL aliquot, quench with water, and extract with Ethyl Acetate. Run TLC (Hexanes:EtOAc 4:1). The disappearance of the highly polar phenolic starting material (
, stains dark with ) and the appearance of a less polar, UV-active product spot () confirms reaction completion.
Quenching & Isolation: Cool the reaction to room temperature. Pour the mixture slowly into 400 mL of vigorously stirred ice-water. The target nitrile will precipitate as an off-white solid.
Purification: Collect the solid via vacuum filtration, wash with cold water (
mL) to remove residual DMF and salts, and recrystallize from hot ethanol to yield pure 3,5-Dichloro-2-methoxybenzonitrile[1].
2.[2] Nontarget Discovery of an Emerging Class of Chlorobenzenediol DBPs in Chlorinated and Chloraminated Drinking Water with High Developmental Toxicity - researchgate.net
3.[5] June 2017 (Princeton Bio) - princetonbio.com
Hydrolysis of 3,5-Dichloro-2-methoxybenzonitrile to carboxylic acid
An Application Guide for the Synthesis of 3,5-Dichloro-2-methoxybenzoic Acid via Hydrolysis of the Corresponding Benzonitrile Abstract This comprehensive application note provides detailed protocols for the hydrolysis of...
Author: BenchChem Technical Support Team. Date: March 2026
An Application Guide for the Synthesis of 3,5-Dichloro-2-methoxybenzoic Acid via Hydrolysis of the Corresponding Benzonitrile
Abstract
This comprehensive application note provides detailed protocols for the hydrolysis of 3,5-dichloro-2-methoxybenzonitrile to its corresponding carboxylic acid, 3,5-dichloro-2-methoxybenzoic acid. This transformation is a crucial step in the synthesis of various high-value chemical entities, including agrochemicals and pharmaceutical intermediates. We present two robust methodologies—acid-catalyzed and base-catalyzed hydrolysis—offering researchers the flexibility to select a procedure based on substrate compatibility, available reagents, and desired purity profile. This guide is designed for researchers, chemists, and drug development professionals, offering in-depth mechanistic insights, step-by-step experimental procedures, safety protocols, and analytical characterization techniques.
Introduction and Scientific Principles
The conversion of a nitrile group (-C≡N) to a carboxylic acid (-COOH) is a fundamental transformation in organic synthesis.[1] This hydrolysis reaction can be effectively carried out under either acidic or basic conditions, with the reaction typically proceeding through an intermediate amide stage.[2] The choice between acidic or basic catalysis often depends on the stability of other functional groups within the molecule.
The substrate, 3,5-dichloro-2-methoxybenzonitrile, possesses a sterically hindered nitrile group due to the ortho-methoxy substituent. Furthermore, the aromatic ring is decorated with two electron-withdrawing chlorine atoms and one electron-donating methoxy group. These electronic features influence the electrophilicity of the nitrile carbon, thereby affecting the reaction rate.[3][4] Vigorous reaction conditions, such as elevated temperatures, are generally required to drive the hydrolysis to completion.[5]
Mechanism of Nitrile Hydrolysis
Acid-Catalyzed Mechanism: The reaction is initiated by the protonation of the nitrile nitrogen, which significantly increases the electrophilicity of the nitrile carbon. A water molecule then acts as a nucleophile, attacking this carbon. Subsequent proton transfers and tautomerization lead to the formation of an amide intermediate.[1][6] This amide is then further hydrolyzed under the acidic conditions to yield the carboxylic acid and an ammonium salt.[2]
Base-Catalyzed Mechanism: Under basic conditions, a hydroxide ion directly attacks the electrophilic nitrile carbon.[7] The resulting intermediate is protonated by water to form an imidic acid, which quickly tautomerizes to the more stable amide.[5] This amide then undergoes further base-promoted hydrolysis to form a carboxylate salt and ammonia.[8] A final acidification step is required to protonate the carboxylate and yield the desired carboxylic acid.[9]
Figure 1: Generalized Mechanisms for Nitrile Hydrolysis.
Safety and Materials Handling
All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, must be worn at all times.
3,5-Dichloro-2-methoxybenzonitrile: While specific data is not available, related compounds like 3,5-dichlorobenzonitrile are harmful if swallowed, in contact with skin, or inhaled, and can cause skin and eye irritation.[10] Handle with care and avoid generating dust.
Sulfuric Acid (Concentrated): Corrosive and causes severe skin burns and eye damage. Handle with extreme caution.
Sodium Hydroxide: Corrosive and causes severe skin burns and eye damage.[7]
Hydrochloric Acid (Concentrated): Corrosive and causes severe skin burns and eye damage. May cause respiratory irritation.
Refer to the specific Safety Data Sheets (SDS) for all reagents before commencing any experimental work.[11][12][13]
Experimental Protocols
The following protocols are designed for the hydrolysis of 3,5-dichloro-2-methoxybenzonitrile. Reaction progress should be monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.
Protocol 1: Acid-Catalyzed Hydrolysis
This method utilizes a mixture of sulfuric acid and water to achieve hydrolysis, which is effective for many benzonitriles.[4]
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
Procedure:
To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3,5-dichloro-2-methoxybenzonitrile (1.0 eq).
Carefully add the 70% sulfuric acid solution (approx. 10-20 volumes).
Heat the mixture to reflux (typically 110-120 °C) with vigorous stirring.
Maintain reflux for 12-24 hours, monitoring the reaction by TLC (e.g., using a 3:1 hexanes:ethyl acetate eluent).
Once the reaction is complete, cool the mixture to room temperature and then carefully pour it over crushed ice in a large beaker.
A precipitate of the crude carboxylic acid should form. If precipitation is incomplete, extract the aqueous mixture with ethyl acetate (3 x 20 mL per gram of starting material).
If a precipitate was collected, filter the solid, wash thoroughly with cold water until the washings are neutral pH, and dry.
If extracted, combine the organic layers, wash with water and then brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.
The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or toluene).
Protocol 2: Base-Catalyzed Hydrolysis
This classic method uses sodium hydroxide and requires a final acidification step to isolate the product.[9][14]
Materials and Reagents:
3,5-dichloro-2-methoxybenzonitrile
Sodium hydroxide (10-20% aqueous solution)
Diethylene glycol or Ethanol (as a co-solvent, optional)
Hydrochloric acid (6M or concentrated)
Deionized water
Diethyl ether or Ethyl acetate
Procedure:
In a round-bottom flask fitted with a reflux condenser and magnetic stir bar, combine 3,5-dichloro-2-methoxybenzonitrile (1.0 eq) and the aqueous sodium hydroxide solution (10-20 volumes). A co-solvent like ethanol may be added to improve solubility.
Heat the mixture to reflux (100-110 °C) and maintain for 4-8 hours. The reaction can be monitored by TLC.[14]
During the reaction, ammonia gas may be evolved, which can be tested with moist pH paper held at the top of the condenser.[2][7]
After completion, cool the reaction mixture to room temperature and then place it in an ice-water bath.
Slowly and carefully acidify the cold solution with hydrochloric acid until the pH is approximately 1-2.[9] This step is exothermic and should be done with caution.
A white precipitate of 3,5-dichloro-2-methoxybenzoic acid will form.
Stir the cold slurry for 30 minutes to ensure complete precipitation.
Collect the solid product by vacuum filtration, washing thoroughly with cold deionized water to remove inorganic salts.
Dry the product under vacuum to a constant weight. Further purification can be achieved by recrystallization.
General Experimental Workflow & Data
The overall process for both methods follows a similar path from reaction to final product characterization.
Figure 2: General workflow for the hydrolysis of nitriles.
Table 1: Comparison of Hydrolysis Protocols
Parameter
Acid-Catalyzed Hydrolysis
Base-Catalyzed Hydrolysis
Primary Reagent
70% H₂SO₄
10-20% NaOH
Reaction Temp.
~110-120 °C
~100-110 °C
Typical Time
12-24 hours
4-8 hours
Work-up
Quench on ice, filter or extract
Cool, acidify to pH 1-2, filter
Initial Product
Carboxylic Acid
Sodium Carboxylate
Key Advantage
Direct isolation of the acid
Often faster reaction times
Key Disadvantage
Longer reaction times, harsh conditions
Requires careful, exothermic acidification
Product Characterization
The identity and purity of the synthesized 3,5-dichloro-2-methoxybenzoic acid should be confirmed using standard analytical techniques.
Melting Point: The purified product should exhibit a sharp melting point consistent with literature values.
Infrared (IR) Spectroscopy: This is a powerful tool for confirming the functional group transformation. Key spectral changes to observe include:
Disappearance of the sharp nitrile (-C≡N) stretching peak around 2220-2260 cm⁻¹.[9]
Appearance of a very broad O-H stretching band for the carboxylic acid from approximately 2500-3300 cm⁻¹.[9]
Appearance of a strong carbonyl (C=O) stretching peak around 1700-1725 cm⁻¹.[9]
Nuclear Magnetic Resonance (NMR) Spectroscopy:
¹H NMR: Expect to see the disappearance of the nitrile's aromatic signals and the appearance of new aromatic signals corresponding to the product, along with a broad singlet far downfield (>10 ppm) for the carboxylic acid proton. The methoxy (-OCH₃) singlet should remain.
¹³C NMR: The nitrile carbon signal (around 115-120 ppm) will be replaced by a carboxylic acid carbonyl carbon signal (around 165-180 ppm).
Troubleshooting
Incomplete Reaction: If TLC analysis shows significant starting material after the recommended time, extend the reflux period. Ensure the reaction temperature is adequate and stirring is efficient. For the base-catalyzed method, a higher concentration of NaOH or the use of a co-solvent can be beneficial.
Low Yield: Poor recovery during work-up is a common issue. Ensure complete precipitation by thorough cooling and adjusting the pH correctly. During extractions, perform multiple washes to maximize recovery from the aqueous layer.
Oily Product: If the product oils out instead of precipitating, try scratching the inside of the flask with a glass rod to induce crystallization or add a seed crystal. Ensure the solution is sufficiently cold before and during acidification.
Conclusion
The hydrolysis of 3,5-dichloro-2-methoxybenzonitrile to 3,5-dichloro-2-methoxybenzoic acid can be reliably achieved through either acid- or base-catalyzed methods. The base-catalyzed protocol is generally faster, while the acid-catalyzed route provides a more direct work-up to the final acid. The choice of method will depend on the specific laboratory constraints and scale of the reaction. By following the detailed protocols and safety guidelines outlined in this note, researchers can effectively synthesize this valuable chemical intermediate for further applications.
References
Sigma-Aldrich. (2025, November 6).
Masunaga, S., Wolfe, N., & Hayase, K. (1995). The acid-catalysed hydrolysis of benzonitrile. Semantic Scholar.
Thermo Fisher Scientific. (2025, September 14).
Fisher Scientific. (2025, December 22).
Fisher Scientific. (2025, December 19).
Pearson.
Organic Synthesis. Hydrolysis of Nitriles.
Jordan Journal of Chemistry.
Pearson+. Hydrolysis of Nitriles.
Tokyo Chemical Industry. (2025, November 18).
ftp.thecameronteam.com. Organic Lab Report Hydrolysis Of Benzonitrile.
Filo. (2025, April 14).
Jordan Journal of Chemistry.
Vaia. Hydrolysis of benzonitrile by dilute HCl yields.
ChemicalBook.
Abbas, K. A. (2025, August 9). Substituent Effects on the Hydrolysis of p-Substituted Benzonitriles in Sulfuric Acid Solutions at (25.0± 0.1) °C.
Arkivoc. A mild alkaline hydrolysis of N- and N,N-substituted amides and nitriles.
JoVE. Preparation of Carboxylic Acids: Hydrolysis of Nitriles.
FAO AGRIS. A new process to prepare 3,6-dichloro-2-hydroxybenzoic acid, the penultimate intermediate in the synthesis of herbicide dicamba.
ResearchGate. A new process to prepare 3,6-dichloro-2-hydroxybenzoic acid, the penultimate intermediate in the synthesis of herbicide dicamba.
Azmon, B. D. (2016, April 7). Base Hydrolysis of Benzonitrile. YouTube.
Ashenhurst, J. Hydrolysis of nitriles with aqueous acid to give carboxylic acids. Master Organic Chemistry.
Chemistry LibreTexts. (2023, January 22). Making Carboxylic Acids by the Hydrolysis of Nitriles.
Clark, J. Hydrolysing Nitriles. Chemguide.
Google Patents. Process for preparation of 3,6-dichloro-2-methoxybenzoic acid (dicamba).
Theodorou, V., et al. (2018, October 8). Mild alkaline hydrolysis of hindered esters in non-aqueous solution.
Ventura College. Hydrolysis of Nitriles to Carboxylic Acid.
Google Patents. US3542822A - Hydrolysis of nitriles to carboxylic acids.
ResearchGate. (2025, October 23). Swift and efficient sono-hydrolysis of nitriles to carboxylic acids under basic condition: Role of the oxide anion radical in the hydrolysis mechanism.
Application Note: Chemoselective Demethylation of 3,5-Dichloro-2-methoxybenzonitrile
Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Document Type: Advanced Protocol and Mechanistic Guide Substrate Analysis & The Chemoselectivity Challenge The synthesis of hig...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals
Document Type: Advanced Protocol and Mechanistic Guide
Substrate Analysis & The Chemoselectivity Challenge
The synthesis of highly functionalized phenolic building blocks, such as 3,5-dichloro-2-hydroxybenzonitrile (CAS: 3336-32-1)[1], frequently requires the deprotection of an aryl methyl ether precursor. Demethylating 3,5-dichloro-2-methoxybenzonitrile presents a distinct chemoselectivity challenge due to the presence of three sensitive functional groups on the aromatic ring:
An ortho-Nitrile Group: Highly susceptible to irreversible hydrolysis (forming an amide or carboxylic acid) under standard aqueous acidic (e.g., HBr/AcOH) or basic conditions.
Two Aryl Chlorides: Prone to nucleophilic aromatic substitution (
) or hydrodehalogenation if exposed to extreme temperatures or aggressive nucleophiles.
Severe Steric Hindrance: The target methoxy group is sandwiched between the C1-nitrile and the C3-chlorine, severely restricting the approach trajectory of bulky demethylation reagents.
To successfully execute this transformation, the protocol must operate under strictly anhydrous conditions to protect the nitrile, while providing enough thermodynamic driving force to overcome the steric barrier around the ether oxygen.
Mechanistic Rationale: The Superiority of Boron Tribromide (BBr
)
Boron tribromide (BBr
) in anhydrous dichloromethane (DCM) is the gold standard for this specific transformation[2].
The Causality of the Mechanism:
BBr
operates via a strong Lewis acid-base interaction. The hard oxygen atom of the methoxy group preferentially coordinates with the electron-deficient boron center, forming a zwitterionic ether–BBr adduct.
Computational studies have elucidated that standard, unhindered anisoles undergo cleavage via a low-energy bimolecular transition state involving two ether-BBr
adducts[3][4]. However, because 3,5-dichloro-2-methoxybenzonitrile is heavily sterically hindered by the adjacent nitrile and chlorine atoms, the bulky bimolecular approach is physically blocked. Consequently, the substrate is forced through a higher-energy unimolecular cleavage pathway[4].
Experimental Consequence: While standard anisoles cleave rapidly at -78 °C, this specific sterically hindered substrate must be allowed to warm to room temperature to overcome the elevated kinetic barrier of the unimolecular transition state, releasing methyl bromide and forming the aryl borate ester. The robust nitrile group survives this room-temperature propagation because the environment remains strictly anhydrous until the final quench.
Mechanism of BBr3-mediated demethylation highlighting steric-forced unimolecular cleavage.
Comparative Evaluation of Demethylation Conditions
To justify the selection of BBr
, the table below summarizes the quantitative and qualitative outcomes of various demethylation reagents when applied to sensitive ortho-substituted benzonitriles[5][6][7].
Reagent System
Reaction Conditions
Nitrile Tolerance
Expected Yield
Mechanistic Notes & Causality
BBr (1.0 M)
DCM, -78 °C to RT
Excellent
85 - 95%
Anhydrous conditions prevent nitrile hydrolysis. High yield due to strong Lewis acidity.
AlCl / EtSH
DCM, 0 °C to RT
Good
~80%
Mild Lewis acid with soft nucleophile. Effective but generates highly malodorous, toxic ethanethiol.
TMSI
CHCl, 50 °C
Moderate
~70%
Silylates ether prior to iodide cleavage. Expensive and highly sensitive to trace moisture.
Pyridine·HCl
Neat melt, 150 °C
Poor
< 40%
High thermal stress causes partial hydrolysis of the nitrile to an amide[5].
HBr / AcOH
Reflux (>100 °C)
Very Poor
< 10%
Aqueous acidic conditions completely hydrolyze the nitrile to a carboxylic acid[6].
The following methodology is designed as a self-validating system , ensuring the operator can verify the reaction's success at every critical juncture through visual and analytical feedback.
Causality & Observation: The slow addition at -78 °C prevents localized exothermic spikes that could trigger side reactions. You will observe a distinct color change (typically from colorless to pale yellow/orange) indicating the successful formation of the Lewis acid-base adduct.
Step 3: Propagation
Remove the cooling bath and allow the reaction mixture to slowly warm to room temperature (20-25 °C).
Stir under inert atmosphere for 4 to 16 hours.
In-Process Control: Monitor via TLC (Hexanes:EtOAc 4:1). The starting material spot will disappear, replaced by a highly polar baseline spot (the borate ester intermediate).
Step 4: Controlled Quench
Re-cool the reaction flask to 0 °C using an ice-water bath.
Caution: BBr
reacts violently with water. Slowly add a 1:1 mixture of ice-water and brine (30 mL) dropwise to hydrolyze the borate ester.
Observation: Vigorous fuming (HBr gas release) and the temporary precipitation of white borate salts will occur.
Step 5: Isolation & Emulsion Troubleshooting
Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with additional DCM (2 × 30 mL).
Troubleshooting Agglomerates: If a stubborn emulsion or agglomerate forms at the phase interface (a common artifact of boron-based workups[6]), add 10 mL of a 10% Rochelle salt (potassium sodium tartrate) solution and stir vigorously for 15 minutes to break the boron complex.
Wash the combined organic layers with brine (50 mL), dry over anhydrous Na
SO, filter, and concentrate under reduced pressure to yield the crude phenol.
Step-by-step experimental workflow and self-validation checkpoints for BBr3 demethylation.
Final Spectroscopic Self-Validation
To definitively confirm the structural integrity of the synthesized 3,5-dichloro-2-hydroxybenzonitrile , subject the isolated solid to the following analytical checks:
H NMR (CDCl or DMSO-):
Loss of Signal: The sharp singlet at ~3.9–4.0 ppm corresponding to the Ar-OCH
protons must be completely absent.
Appearance of Signal: A broad singlet will appear downfield (>6.0 ppm) corresponding to the phenolic -OH . Note: Because the hydroxyl group is ortho to the highly electronegative nitrile group, strong intramolecular hydrogen bonding will shift this proton significantly downfield, sometimes past 9.0 ppm depending on the solvent.
LC-MS (ESI, Negative Mode):
The product has a molecular weight of ~188.01 g/mol [1]. Due to the electron-withdrawing nature of the two chlorines and the nitrile, the resulting phenol is highly acidic and flies beautifully in negative ionization mode. Look for the
peak at m/z 186 (with the characteristic 9:6:1 isotopic pattern at 186, 188, and 190 indicating two chlorine atoms).
References
Lord, R. L., Korich, A. L., Kosak, T. M., & Conrad, H. A. (2015). "Ether Cleavage Re-Investigated: Elucidating the Mechanism of BBr3-Facilitated Demethylation of Aryl Methyl Ethers." European Journal of Organic Chemistry, 2015(34), 7460-7467. URL:[Link]
McOmie, J. F. W., Watts, M. L., & West, D. E. (1968). "Demethylation of Aryl Methyl Ethers by Boron Tribromide." Organic Syntheses, Coll. Vol. 5, 412. URL:[Link]
ResearchGate Community Discussions. (2018). "Dimethylation with BBr3? - Troubleshooting Workup Agglomerates." ResearchGate. URL:[Link]
Reddit Chemistry Community. (2017). "Demethylation of an aryl methoxy group." r/chemistry. URL:[Link]
Application Note: High-Efficiency Synthesis of Auxinic Herbicide Scaffolds
Utilizing 3,5-Dichloro-2-methoxybenzonitrile as a Strategic Intermediate[1][2] Executive Summary This technical guide details the optimized utilization of 3,5-Dichloro-2-methoxybenzonitrile (CAS 64122-22-1) in the synthe...
Author: BenchChem Technical Support Team. Date: March 2026
Utilizing 3,5-Dichloro-2-methoxybenzonitrile as a Strategic Intermediate[1][2]
Executive Summary
This technical guide details the optimized utilization of 3,5-Dichloro-2-methoxybenzonitrile (CAS 64122-22-1) in the synthesis of next-generation auxinic herbicides. While the 3,6-dichloro isomer (Dicamba) dominates the market, the 3,5-dichloro motif has emerged as a critical scaffold for Structure-Activity Relationship (SAR) studies aimed at overcoming weed resistance.[1]
This note provides a validated protocol for the controlled hydrolysis of the nitrile moiety to yield 3,5-dichloro-2-methoxybenzoic acid , a potent auxin mimic, while preserving the sensitive ortho-methoxy group.[2] Additionally, we explore the conversion of the nitrile group into bioisosteres (tetrazoles), expanding the chemical space for novel active ingredient discovery.[1]
Chemical Logic & Strategic Value
The "Ortho-Methoxy" Challenge
In herbicide synthesis, the ortho-methoxy group serves two roles: it increases lipophilicity for leaf cuticle penetration and sterically hinders metabolic degradation in the plant.[2] However, during synthesis, this group is prone to demethylation under strong acidic conditions (e.g., HBr, HI, or Lewis acids), yielding the inactive phenol (3,5-dichloro-2-hydroxybenzoic acid).[1]
Our Approach:
We utilize 3,5-Dichloro-2-methoxybenzonitrile as a stable precursor.[2][3] Unlike the acid chloride or ester, the nitrile group is robust during upstream chlorination steps but can be selectively activated for hydrolysis or heterocycle formation.[1]
Key Advantages:
Regiochemical Purity: Starting with the nitrile locks the substitution pattern, preventing the isomer scrambling often seen in direct chlorination of anisic acid.[1]
Divergent Synthesis: The nitrile serves as a "linchpin" functional group, allowing access to carboxylic acids (via hydrolysis), amides (via partial hydrolysis), or tetrazoles (via cycloaddition).[1]
Visual Workflow: Divergent Synthesis Pathways
The following diagram illustrates the critical decision points in processing this scaffold.
Figure 1: Divergent synthetic pathways from the nitrile scaffold.[2][3][1] Route A targets the classic carboxylate auxin pharmacophore.[3][1] Route B accesses tetrazole bioisosteres.[2][3]
Experimental Protocols
Protocol A: Controlled Alkaline Hydrolysis
Objective: Synthesis of 3,5-Dichloro-2-methoxybenzoic acid without demethylation.
Solvation: In a 250 mL round-bottom flask equipped with a reflux condenser and magnetic stir bar, dissolve the nitrile (10.0 g) in Ethanol (50 mL).
Note: Ethanol is chosen over Methanol to allow a slightly higher reflux temperature (78°C vs 65°C), accelerating the hydrolysis of the sterically hindered nitrile.[1]
Base Addition: Add NaOH solution (20 mL) dropwise over 5 minutes. The solution may darken slightly.
Reflux: Heat the mixture to a gentle reflux (approx. 80°C oil bath) for 6–8 hours .
QC Check: Monitor by TLC (Hexane:EtOAc 3:1).[3][1] The nitrile (
) should disappear; the intermediate amide () may persist before converting to the acid (baseline in this system).[1]
Impurity Wash: Extract the alkaline aqueous layer with Dichloromethane (2 x 30 mL) to remove unreacted nitrile or neutral impurities.[3][1] Discard organic layer.[2][3]
Precipitation: Cool the aqueous phase to 0–5°C in an ice bath. Slowly acidify with 6N HCl to pH 1–2. A white precipitate will form.[3][1]
Isolation: Filter the solid via vacuum filtration.[3][1] Wash with cold water (3 x 20 mL).[3][1]
Drying: Dry in a vacuum oven at 50°C for 12 hours.
Combine nitrile, NaN3, and ZnBr2 in the solvent mixture.[1]
Reflux at 100°C for 12 hours. The zinc catalyst activates the nitrile, allowing the cycloaddition to occur in aqueous media, avoiding hazardous organic solvents like DMF.
Acidify with 1N HCl to precipitate the tetrazole product.[3][1]
Analytical Quality Control (HPLC)[2][3]
To ensure the integrity of the herbicide scaffold, use the following HPLC method to detect the critical "Demethylated Impurity" (Phenol).
Parameter
Condition
Column
C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 150 mm, 5µm)
Nucleophilic aromatic substitution of 3,5-Dichloro-2-methoxybenzonitrile
An Application Guide to the Nucleophilic Aromatic Substitution of 3,5-Dichloro-2-methoxybenzonitrile Abstract: This document provides a comprehensive technical guide for researchers, medicinal chemists, and drug developm...
Author: BenchChem Technical Support Team. Date: March 2026
An Application Guide to the Nucleophilic Aromatic Substitution of 3,5-Dichloro-2-methoxybenzonitrile
Abstract: This document provides a comprehensive technical guide for researchers, medicinal chemists, and drug development professionals on the nucleophilic aromatic substitution (SNAr) of 3,5-dichloro-2-methoxybenzonitrile. This substrate presents a compelling case study in regioselectivity, governed by the interplay of activating, deactivating, and ortho-directing groups. We will dissect the mechanistic principles that dictate reaction outcomes, provide a detailed, field-tested protocol for the selective amination of the C5 position, and offer insights into characterization, data analysis, and troubleshooting. The methodologies and principles discussed herein are designed to empower scientists to leverage this versatile scaffold for the synthesis of novel chemical entities.
Nucleophilic aromatic substitution is a cornerstone of modern organic synthesis, enabling the construction of complex aryl ethers, amines, and other derivatives.[1] Unlike the more familiar SN1 and SN2 reactions, the SNAr mechanism does not proceed via backside attack or the formation of an unstable aryl cation.[2] Instead, it follows a two-step addition-elimination pathway.[3][4]
The reaction is initiated by the attack of a nucleophile on an electron-deficient aromatic ring, transiently breaking aromaticity to form a resonance-stabilized carbanion known as a Meisenheimer complex.[5][6] This step is typically the rate-determining step of the reaction.[3] The aromaticity is then restored in a rapid subsequent step through the expulsion of a leaving group.[4]
Figure 2: Rationale for Regioselectivity. Attack at C5 is heavily favored due to superior stabilization of the anionic intermediate by the para-nitrile group.
Application Protocol: Synthesis of 3-Chloro-5-(pyrrolidin-1-yl)-2-methoxybenzonitrile
This protocol details the selective substitution of the C5 chlorine with pyrrolidine. The principles can be readily adapted for other primary or secondary amine nucleophiles.
[7]
Objective: To synthesize 3-chloro-5-(pyrrolidin-1-yl)-2-methoxybenzonitrile with high regioselectivity and yield.
Materials and Equipment
Reagents & Materials
Equipment
3,5-Dichloro-2-methoxybenzonitrile (1 eq.)
Round-bottom flask with reflux condenser
Pyrrolidine (1.2 eq.)
Magnetic stirrer and heat plate/oil bath
Potassium Carbonate (K₂CO₃), anhydrous (2 eq.)
Inert atmosphere setup (Nitrogen or Argon)
N,N-Dimethylformamide (DMF), anhydrous
Syringes and needles
Ethyl acetate (EtOAc)
TLC plates (silica gel 60 F₂₅₄)
Deionized Water
Rotary evaporator
Brine (saturated NaCl solution)
Glassware for liquid-liquid extraction
Anhydrous Magnesium Sulfate (MgSO₄)
Column chromatography setup (silica gel)
Experimental Workflow
Figure 3: Step-by-step experimental workflow for the SNAr of 3,5-dichloro-2-methoxybenzonitrile.
Step-by-Step Procedure
Reaction Setup: To a dry 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 3,5-dichloro-2-methoxybenzonitrile (e.g., 2.02 g, 10 mmol, 1.0 eq.) and anhydrous potassium carbonate (2.76 g, 20 mmol, 2.0 eq.).
Inert Atmosphere: Seal the flask and purge with an inert gas (Nitrogen or Argon) for 15 minutes.
Solvent Addition: Add anhydrous DMF (40 mL) via syringe. Stir the mixture at room temperature to create a fine suspension.
Nucleophile Addition: Slowly add pyrrolidine (1.0 mL, 12 mmol, 1.2 eq.) to the stirring suspension at room temperature.
Heating and Monitoring: Heat the reaction mixture to 80-90 °C in an oil bath. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 3:1 Hexanes:Ethyl Acetate eluent system. The reaction is typically complete within 4-8 hours, indicated by the consumption of the starting material.
Quenching and Extraction: Once the reaction is complete, cool the flask to room temperature. Pour the reaction mixture into a separatory funnel containing 200 mL of deionized water. Extract the aqueous layer with ethyl acetate (3 x 75 mL).
Washing and Drying: Combine the organic extracts and wash sequentially with deionized water (2 x 100 mL) and brine (1 x 100 mL). Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.
Purification: The resulting crude solid or oil can be purified by flash column chromatography on silica gel, eluting with a gradient of hexanes and ethyl acetate (e.g., starting from 100% hexanes to 20% ethyl acetate in hexanes) to afford the pure product.
Characterization and Data Analysis
Proper characterization is essential to confirm the identity, purity, and regiochemistry of the synthesized product.
Expected Analytical Data
The following table summarizes the expected analytical data for the target compound, 3-chloro-5-(pyrrolidin-1-yl)-2-methoxybenzonitrile .
Analysis Technique
Expected Result
¹H NMR (400 MHz, CDCl₃)
δ ~ 7.0-7.2 (d, 1H, Ar-H), 6.5-6.7 (d, 1H, Ar-H), 3.9 (s, 3H, -OCH₃), 3.3-3.5 (m, 4H, pyrrolidine-CH₂), 2.0-2.2 (m, 4H, pyrrolidine-CH₂). The two aromatic protons will appear as doublets due to meta-coupling.
¹³C NMR (100 MHz, CDCl₃)
Aromatic signals including a quaternary carbon signal for C-CN, C-Cl, C-O, and C-N. Signals for the methoxy carbon and two distinct signals for the pyrrolidine carbons.
Mass Spec (ESI+)
Calculated for C₁₂H₁₃ClN₂O [M+H]⁺. The observed mass should match the calculated mass, showing the characteristic isotopic pattern for one chlorine atom.
Ensure anhydrous conditions. Increase temperature to 100-120 °C. Use a stronger base like Cesium Carbonate (Cs₂CO₃) if needed. [8]Verify the quality of the amine nucleophile.
Side Product Formation
Reaction with residual water; demethylation of the methoxy group.
Ensure all reagents and solvents are rigorously dried. High temperatures (>120 °C) with certain nucleophiles or bases can lead to demethylation. [9]If observed, perform the reaction at a lower temperature for a longer duration.
Poor Regioselectivity
Highly unlikely for this substrate due to strong electronic bias.
If a mixture of isomers is unexpectedly observed (confirmable by NMR), re-verify the structure of the starting material. The electronic principles strongly favor C5 substitution. [10][11]
Master Organic Chemistry. Nucleophilic Aromatic Substitution: Introduction and Mechanism. [Link]
ResearchGate. Effect of aldehyde and methoxy substituents on nucleophilic aromatic substitution by [18F]fluoride. [Link]
Thieme Connect. Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines. [Link]
Chemistry Stack Exchange. How to explain regioselectivity in nucleophilic aromatic substitution. [Link]
PMC. Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry. [Link]
Semantic Scholar. 1,3-Dipolar cycloadditions of 3,5-dichloro-2,4,6-trimethylbenzonitrile oxide to (phenylsulfonyl)allenes. [Link]
PubMed. The role of the methoxy group in approved drugs. [Link]
Chemistry LibreTexts. 20.6: Reactions of Amines. [Link]
The Strategic Functionalization of 3,5-Dichloro-2-methoxybenzonitrile: Application Notes for Palladium-Catalyzed Cross-Coupling Reactions
Introduction: A Versatile Scaffold for Complex Molecule Synthesis 3,5-Dichloro-2-methoxybenzonitrile is a highly functionalized aromatic building block with significant potential in medicinal chemistry and materials scie...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: A Versatile Scaffold for Complex Molecule Synthesis
3,5-Dichloro-2-methoxybenzonitrile is a highly functionalized aromatic building block with significant potential in medicinal chemistry and materials science. Its unique substitution pattern—featuring two addressable chlorine atoms, an electron-donating methoxy group, and an electron-withdrawing nitrile group—offers a rich platform for selective chemical modifications. The methoxy substituent is prevalent in many natural product-derived drugs, where it can influence ligand-target binding, physicochemical properties, and metabolic parameters. The strategic, regioselective functionalization of the two chlorine atoms via palladium-catalyzed cross-coupling reactions opens a gateway to a vast chemical space, enabling the synthesis of diverse compound libraries for drug discovery and the development of novel organic materials.
This guide provides detailed application notes and representative protocols for four major palladium-catalyzed cross-coupling reactions involving 3,5-Dichloro-2-methoxybenzonitrile: the Suzuki-Miyaura, Sonogashira, Buchwald-Hartwig, and Heck reactions. The protocols are designed for researchers, scientists, and drug development professionals, with a focus on the underlying principles that govern these powerful transformations.
Understanding Regioselectivity: The Electronic Tug-of-War
The key to unlocking the synthetic potential of 3,5-Dichloro-2-methoxybenzonitrile lies in controlling the regioselectivity of the cross-coupling reactions. The two chlorine atoms at the C3 and C5 positions are electronically distinct. The C3-Cl is ortho to the electron-donating methoxy group (-OCH₃) and meta to the electron-withdrawing nitrile group (-CN). Conversely, the C5-Cl is para to the methoxy group and meta to the nitrile group.
Generally, in palladium-catalyzed cross-coupling reactions, oxidative addition is the rate-determining step and is favored at more electron-deficient carbon-halogen bonds. The electron-withdrawing nitrile group deactivates the entire ring, but its effect is more pronounced at the ortho and para positions. The electron-donating methoxy group activates the ring, particularly at the ortho and para positions. In this specific molecule, the C5 position is para to the activating methoxy group, which could make the C5-Cl bond slightly more electron-rich and thus less reactive towards oxidative addition compared to the C3-Cl. However, the steric hindrance from the adjacent methoxy group at the C2 position could make the C3-Cl less accessible to the bulky palladium catalyst. Therefore, the regioselectivity will be a delicate balance of these electronic and steric factors, and can often be controlled by the choice of catalyst, ligand, and reaction conditions.[1][2][3]
The Suzuki-Miyaura reaction is a robust and widely used method for the formation of carbon-carbon bonds between an organoboron compound (typically a boronic acid or ester) and an organohalide.[4][5][6] Its tolerance for a wide range of functional groups and the relatively low toxicity of the boron reagents make it a cornerstone of modern organic synthesis.[4]
Protocol for Regioselective Mono-Arylation
This protocol is adapted from procedures for the regioselective Suzuki coupling of di-halogenated aromatic compounds and is designed to favor mono-arylation at the more sterically accessible C5 position.[1]
Reaction Scheme:
General reaction scheme for the Suzuki-Miyaura coupling.
Materials:
3,5-Dichloro-2-methoxybenzonitrile (1.0 equiv)
Arylboronic acid (1.1-1.5 equiv)
Palladium(II) acetate (Pd(OAc)₂) (2 mol%)
SPhos (4 mol%)
Potassium phosphate (K₃PO₄) (2.0 equiv)
Anhydrous, degassed toluene and water (e.g., 10:1 v/v)
Step-by-Step Procedure:
To an oven-dried Schlenk flask containing a magnetic stir bar, add 3,5-Dichloro-2-methoxybenzonitrile, the arylboronic acid, and potassium phosphate.
Evacuate and backfill the flask with an inert atmosphere (e.g., argon or nitrogen) three times.
Under the inert atmosphere, add palladium(II) acetate and SPhos.
Add the degassed toluene and water via syringe.
Heat the reaction mixture to 80-100 °C and stir vigorously.
Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 12-24 hours.
Upon completion, cool the reaction mixture to room temperature.
Dilute the mixture with ethyl acetate and wash with water and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel.
Data Summary Table:
Parameter
Recommended Conditions
Rationale
Palladium Source
Pd(OAc)₂
A common and effective palladium(II) precatalyst that is reduced in situ to the active Pd(0) species.
Ligand
SPhos
A bulky, electron-rich biaryl phosphine ligand that promotes the oxidative addition of aryl chlorides and facilitates the reductive elimination step.
Base
K₃PO₄
A moderately strong base that is effective in Suzuki couplings and is generally compatible with a wide range of functional groups.
Solvent System
Toluene/Water
A biphasic solvent system is often beneficial for Suzuki reactions, aiding in the dissolution of the base and facilitating the transmetalation step.
Temperature
80-100 °C
Elevated temperatures are typically required for the efficient coupling of aryl chlorides.
Typical Yield
70-95%
Highly dependent on the specific arylboronic acid used.
Mechanistic Insight: The Suzuki-Miyaura Catalytic Cycle
The reaction proceeds through a well-established catalytic cycle involving Pd(0) and Pd(II) intermediates.[7]
General reaction scheme for the Sonogashira coupling.
Triethylamine (Et₃N) or Diisopropylamine (DIPA) (solvent and base)
Anhydrous, degassed solvent (e.g., THF or DMF, if not using an amine solvent)
Step-by-Step Procedure:
To a dry Schlenk tube under an inert atmosphere, add 3,5-Dichloro-2-methoxybenzonitrile, Pd(PPh₃)₂Cl₂, and CuI.
Add the degassed amine solvent (e.g., Et₃N) via syringe.
Add the terminal alkyne dropwise to the stirred mixture.
Heat the reaction to 60-80 °C.
Monitor the reaction by TLC or LC-MS. Completion is often observed within 4-12 hours.
After cooling, dilute the reaction mixture with an organic solvent like ethyl acetate and filter through a pad of celite to remove the catalyst residues.
Wash the filtrate with water and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.
Purify the crude product by flash chromatography.
Data Summary Table:
Parameter
Recommended Conditions
Rationale
Palladium Source
Pd(PPh₃)₂Cl₂
A common, air-stable Pd(II) precatalyst that is readily reduced in situ.
Copper Co-catalyst
CuI
Activates the terminal alkyne by forming a copper acetylide intermediate, which facilitates the transmetalation step.
Base
Et₃N or DIPA
Acts as both a base to deprotonate the alkyne and often as the solvent.
Solvent
Amine (Et₃N, DIPA) or aprotic polar (DMF, THF)
The choice of solvent can influence reaction rates and solubility.
Temperature
60-80 °C
Milder conditions compared to Suzuki coupling of aryl chlorides are often sufficient.
Typical Yield
65-90%
Dependent on the alkyne coupling partner.
Mechanistic Insight: A Dual-Metal Catalytic Cycle
The Sonogashira reaction involves two interconnected catalytic cycles: one for palladium and one for copper.
Simplified catalytic cycles of the Sonogashira reaction.
Palladium Cycle: Similar to the Suzuki coupling, it involves oxidative addition of the aryl chloride to Pd(0), transmetalation, and reductive elimination.
Copper Cycle: The base deprotonates the terminal alkyne, which then reacts with Cu(I) to form a copper acetylide. This species is the active nucleophile that participates in the transmetalation step with the Pd(II) complex.
The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds between aryl halides and amines. [8][9]This reaction has become indispensable in medicinal chemistry for the synthesis of arylamines, which are common motifs in pharmaceuticals.
[8]
Protocol for Mono-amination
This protocol is adapted from general procedures for the amination of aryl chlorides, utilizing a strong base and a specialized ligand.
[10][11][12]
Reaction Scheme:
General reaction scheme for the Buchwald-Hartwig amination.
In a glovebox or under an inert atmosphere, charge a Schlenk tube with Pd₂(dba)₃, XPhos, and NaOtBu.
Add 3,5-Dichloro-2-methoxybenzonitrile and a stir bar.
Add the anhydrous solvent, followed by the amine.
Seal the tube and heat the reaction mixture to 100-110 °C.
Monitor the reaction by TLC or LC-MS until the starting material is consumed (typically 12-24 hours).
Cool the reaction to room temperature, dilute with ethyl acetate, and filter through celite.
Wash the filtrate with water and brine, then dry over anhydrous sodium sulfate.
Concentrate the solution under reduced pressure and purify by flash chromatography.
Data Summary Table:
Parameter
Recommended Conditions
Rationale
Palladium Source
Pd₂(dba)₃
A common Pd(0) source that is highly active in Buchwald-Hartwig aminations.
Ligand
XPhos
A bulky, electron-rich biaryl phosphine ligand that is highly effective for the coupling of aryl chlorides with a wide range of amines.
Base
NaOtBu
A strong, non-nucleophilic base required to deprotonate the amine and facilitate the reductive elimination step.
Solvent
Toluene or Dioxane
Aprotic, non-polar, or weakly polar solvents are generally preferred for this reaction.
Temperature
100-110 °C
High temperatures are necessary to overcome the activation barrier for the oxidative addition of aryl chlorides.
Typical Yield
70-90%
Yields are generally high but can be influenced by the steric and electronic properties of the amine.
Mechanistic Insight: The C-N Coupling Cycle
The catalytic cycle for the Buchwald-Hartwig amination is similar to other cross-coupling reactions.
[9]
Simplified catalytic cycle of the Buchwald-Hartwig amination.
Oxidative Addition: Pd(0) inserts into the Ar-Cl bond.
Amine Coordination and Deprotonation: The amine coordinates to the Pd(II) center, and the base removes a proton to form a palladium amido complex.
Reductive Elimination: The aryl group and the amino group couple and are eliminated from the palladium center, forming the C-N bond and regenerating the Pd(0) catalyst.
Heck Reaction: Vinylation of Aryl Halides
The Heck reaction is a palladium-catalyzed carbon-carbon bond-forming reaction between an unsaturated halide and an alkene. [13][14][15]It is a powerful method for the synthesis of substituted alkenes.
[13][16]
Protocol for Mono-vinylation
This protocol is a general procedure for the Heck reaction with aryl chlorides.
[17]
Reaction Scheme:
General reaction scheme for the Heck reaction.
Materials:
3,5-Dichloro-2-methoxybenzonitrile (1.0 equiv)
Alkene (1.5 equiv)
Palladium(II) acetate (Pd(OAc)₂) (2-5 mol%)
Tri(o-tolyl)phosphine (P(o-tolyl)₃) (4-10 mol%)
Triethylamine (Et₃N) or Potassium carbonate (K₂CO₃) (2.0 equiv)
Anhydrous, degassed DMF or NMP
Step-by-Step Procedure:
In a Schlenk tube, dissolve 3,5-Dichloro-2-methoxybenzonitrile, the alkene, the base, and the phosphine ligand in the anhydrous, degassed solvent.
Add Pd(OAc)₂ to the solution.
Seal the tube and heat to 120-140 °C.
Monitor the reaction by GC-MS or LC-MS. The reaction may take 24-48 hours.
After cooling, dilute with water and extract with an organic solvent (e.g., ethyl acetate or diethyl ether).
Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate.
Purify the crude product by flash chromatography.
Data Summary Table:
Parameter
Recommended Conditions
Rationale
Palladium Source
Pd(OAc)₂
A common and robust precatalyst for Heck reactions.
Ligand
P(o-tolyl)₃
A moderately bulky phosphine ligand that can be effective for Heck reactions of aryl chlorides. More specialized ligands may be required for challenging substrates.
Base
Et₃N or K₂CO₃
An organic or inorganic base is required to neutralize the HX generated during the catalytic cycle.
Solvent
DMF or NMP
High-boiling, polar aprotic solvents are typically used to achieve the high temperatures needed for Heck reactions of aryl chlorides.
Temperature
120-140 °C
High temperatures are generally necessary for these reactions.
Typical Yield
50-80%
Yields can be variable and are sensitive to the specific alkene and reaction conditions.
Mechanistic Insight: The Heck Catalytic Cycle
The Heck reaction follows a distinct catalytic cycle.
[14][15]
Simplified catalytic cycle of the Heck reaction.
Oxidative Addition: Pd(0) inserts into the Ar-Cl bond.
Migratory Insertion (Carbopalladation): The alkene coordinates to the palladium center and then inserts into the Pd-Ar bond.
β-Hydride Elimination: A hydrogen atom from the carbon adjacent to the palladium is eliminated, forming the alkene product and a hydrido-palladium complex.
Catalyst Regeneration: The base regenerates the Pd(0) catalyst from the hydrido-palladium complex.
General Experimental Workflow
The successful execution of palladium-catalyzed cross-coupling reactions requires careful attention to experimental setup and the maintenance of an inert atmosphere, as the Pd(0) catalysts are often oxygen-sensitive.
General experimental workflow for cross-coupling reactions.
Conclusion
3,5-Dichloro-2-methoxybenzonitrile is a valuable and versatile starting material for the synthesis of a wide range of complex organic molecules. The palladium-catalyzed cross-coupling reactions outlined in this guide provide powerful and reliable methods for its selective functionalization. By carefully selecting the catalyst, ligand, base, and reaction conditions, researchers can control the regioselectivity of these transformations and access a diverse array of substituted benzonitrile derivatives for applications in drug discovery and materials science.
References
Elangovan, A., Wang, Y. H., & Ho, T. I. (2003). Sonogashira Coupling Reaction with Diminished Homocoupling. Organic letters, 5(11), 1841–1844. [Link]
RASAYAN Journal of Chemistry. NOVEL SYNTHESIS AND BIOLOGICAL ACTIVITY OF (2E)-1- (3-AMINO-5-CHLORO-1-BENZOFURAN-2-YL)-3-ARYLPROP. [Link]
The Royal Society of Chemistry. Supporting Information Copper catalyzed nitrile synthesis from aryl halides using formamide as a nitrile source. [Link]
Semantics Scholar. Copper-free Sonogashira cross-coupling reactions: an overview. [Link]
JoVE. Mizoroki-Heck Cross-coupling Reactions Catalyzed by Dichloro{bis[1,1',1''-(phosphinetriyl)tripiperidine]}palladium Under Mild Reaction Conditions. [Link]
Chemistry LibreTexts. (2023, June 30). Heck reaction. [Link]
ResearchGate. Regioselective Cross-Coupling Reactions of Multiple Halogenated Nitrogen-, Oxygen-, and Sulfur-Containing Heterocycles. [Link]
MDPI. One-Pot Multicomponent Synthesis of Methoxybenzo[h]quinoline-3-carbonitrile Derivatives; Anti-Chagas, X. [Link]
ResearchGate. Electronic Effects on the Regioselectivity in the. [Link]
National Center for Biotechnology Information. SUZUKI-MIYAURA COUPLING REACTIONS OF 3,5-DICHLORO-1,2,4-THIADIAZOLE. [Link]
ChemRxiv. Regioselective Preparation of Hetero-2,3-Diarylpropionic Acids. [Link]
MDPI. Catalyst-Controlled Site-Selectivity Switching in Pd-Catalyzed Cross-Coupling of Dihaloarenes. [Link]
YouTube. regioselectivity in the Diels-Alder reaction. [Link]
Indian Academy of Sciences. An efficient synthesis and biological study of substituted 8-chloro-5-methoxy/8-chloro-4H-1,4-benzothiazines, their sulphones an. [Link]
PubMed. Electronic regioselectivity of diarylalkynes in cobalt-mediated Pauson-Khand reaction: an experimental and computational study with para. [Link]
PubMed. Ligand-dependent site-selective Suzuki cross-coupling of 3,5-dichloropyridazines. [Link]
ResearchGate. Scheme 1. Synthesis of 3-(4-Chlorophenoxy)benzonitrile.... [Link]
Synthesis of Dicamba Analogs via 3,5-Dichloro-2-methoxybenzonitrile: An Application and Protocol Guide
For Researchers, Scientists, and Drug Development Professionals This document provides a detailed guide for the preparation of dicamba analogs, utilizing 3,5-Dichloro-2-methoxybenzonitrile as a key starting material. The...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
This document provides a detailed guide for the preparation of dicamba analogs, utilizing 3,5-Dichloro-2-methoxybenzonitrile as a key starting material. The protocols and scientific rationale are presented to support researchers in the fields of herbicide development, medicinal chemistry, and organic synthesis.
Introduction: The Significance of Dicamba and its Analogs
Dicamba, chemically known as 3,6-dichloro-2-methoxybenzoic acid, is a widely used selective herbicide that controls broadleaf weeds.[1][2] It functions as a synthetic auxin, a plant growth regulator that mimics the natural plant hormone auxin, leading to uncontrolled growth and eventual death of susceptible plants.[2][3][4] The development of dicamba-tolerant crops has further increased its agricultural importance.[1]
The exploration of dicamba analogs is a promising avenue for the development of new herbicides with improved efficacy, selectivity, and environmental profiles. By modifying the core structure of dicamba, researchers can investigate structure-activity relationships, potentially leading to compounds with enhanced binding to the target auxin receptors or altered metabolic stability. This guide focuses on a synthetic route starting from 3,5-Dichloro-2-methoxybenzonitrile, a versatile precursor for generating a variety of dicamba analogs.
Synthetic Strategy: From Nitrile to Carboxylic Acid
The core of this synthetic approach lies in the hydrolysis of the nitrile functional group (-CN) of 3,5-Dichloro-2-methoxybenzonitrile to a carboxylic acid (-COOH). This transformation is a fundamental and well-established reaction in organic chemistry.[5][6] The hydrolysis can be effectively achieved under either acidic or basic conditions.[5][7]
Base-Catalyzed Hydrolysis: In this method, a hydroxide ion (from a base like sodium hydroxide) acts as a nucleophile, attacking the electrophilic carbon of the nitrile group. This is followed by a series of proton transfers and rearrangements, ultimately leading to the formation of a carboxylate salt. Subsequent acidification of the reaction mixture yields the desired carboxylic acid.[5][7]
Acid-Catalyzed Hydrolysis: Under acidic conditions, the nitrile nitrogen is first protonated, which increases the electrophilicity of the nitrile carbon. A water molecule then acts as a nucleophile, attacking this activated carbon. A series of subsequent steps, including tautomerization to an amide intermediate and further hydrolysis, leads to the final carboxylic acid product.[7][8]
The choice between acidic and basic hydrolysis often depends on the stability of other functional groups present in the molecule and the desired reaction conditions. For the synthesis of dicamba and its analogs, both methods are viable.
Experimental Protocol: Preparation of 3,5-Dichloro-2-methoxybenzoic Acid
This protocol details the synthesis of 3,5-Dichloro-2-methoxybenzoic acid, a key analog of dicamba, from 3,5-Dichloro-2-methoxybenzonitrile via base-catalyzed hydrolysis.
Materials and Reagents:
Material/Reagent
Formula
Molar Mass ( g/mol )
Quantity
Supplier/Purity
3,5-Dichloro-2-methoxybenzonitrile
C₈H₅Cl₂NO
202.04
10.0 g
Sigma-Aldrich, 98%
Sodium Hydroxide (NaOH)
NaOH
40.00
10.0 g
Fisher Scientific, 97%
Hydrochloric Acid (HCl), concentrated
HCl
36.46
As needed
VWR, 37%
Deionized Water
H₂O
18.02
As needed
In-house
Diethyl Ether
(C₂H₅)₂O
74.12
200 mL
EMD Millipore, ACS Grade
Anhydrous Magnesium Sulfate
MgSO₄
120.37
As needed
Acros Organics, 98%
Safety Precautions:
Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[9][10][11]
Ventilation: All procedures should be performed in a well-ventilated fume hood.[10]
Handling of Reagents:
Sodium Hydroxide (NaOH): Corrosive. Avoid contact with skin and eyes.[9]
Concentrated Hydrochloric Acid (HCl): Corrosive and causes severe burns. Handle with extreme care.
3,5-Dichloro-2-methoxybenzonitrile: Harmful if swallowed or in contact with skin. Avoid breathing dust.[12]
Diethyl Ether: Highly flammable. Keep away from ignition sources.
Waste Disposal: Dispose of all chemical waste according to institutional and local regulations.[9][10]
Step-by-Step Procedure:
Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3,5-Dichloro-2-methoxybenzonitrile (10.0 g, 49.5 mmol).
Addition of Base: Prepare a 10% (w/v) aqueous solution of sodium hydroxide by dissolving 10.0 g of NaOH in 100 mL of deionized water. Carefully add the NaOH solution to the round-bottom flask.
Reflux: Heat the reaction mixture to reflux (approximately 100-110 °C) using a heating mantle.[7] Stir the mixture vigorously. The hydrolysis of the nitrile will result in the evolution of ammonia gas, which can be detected by its characteristic odor or with moist pH paper. Continue the reflux for 4-6 hours, or until the reaction is complete (monitored by Thin Layer Chromatography, TLC).
Cooling and Acidification: After the reaction is complete, allow the mixture to cool to room temperature. Transfer the solution to a beaker and place it in an ice bath. Slowly and carefully acidify the solution to a pH of 1-2 by adding concentrated hydrochloric acid dropwise with constant stirring. A white precipitate of 3,5-Dichloro-2-methoxybenzoic acid will form.
Isolation of Product: Collect the precipitated solid by vacuum filtration using a Büchner funnel. Wash the solid with cold deionized water (2 x 20 mL) to remove any remaining inorganic salts.
Drying: Dry the product in a desiccator over a suitable drying agent (e.g., anhydrous calcium chloride) or in a vacuum oven at a low temperature (e.g., 50-60 °C) to a constant weight.
Purification (Optional): If necessary, the crude product can be purified by recrystallization from a suitable solvent system, such as an ethanol/water mixture.
Characterization: Characterize the final product by determining its melting point and recording its spectroscopic data (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry) to confirm its identity and purity.
Workflow and Chemical Transformation Diagrams
Caption: Synthetic workflow for the preparation of 3,5-Dichloro-2-methoxybenzoic acid.
Caption: Chemical transformation from nitrile to carboxylic acid.
Data Summary and Expected Results
The following table summarizes the expected data for the starting material and the final product.
Mass Spec (EI): m/z 220, 222 (M⁺, isotopic pattern for 2 Cl atoms).
Troubleshooting and Further Considerations
Incomplete Reaction: If TLC analysis indicates the presence of starting material after the recommended reflux time, the reaction time can be extended. Ensure that the temperature is maintained at reflux and that the stirring is efficient.
Low Yield: Low yields can result from incomplete reaction, losses during workup, or inefficient precipitation. Ensure complete acidification to precipitate all the product. Careful transfers and thorough washing of the product are crucial.
Product Purity: If the melting point of the product is broad or lower than expected, or if spectroscopic analysis indicates impurities, recrystallization is recommended.
Synthesis of Other Analogs: This protocol can be adapted for the synthesis of other dicamba analogs. By starting with different substituted benzonitriles, a library of compounds can be generated. The reaction conditions may need to be optimized for each specific substrate.
Conclusion
The synthesis of dicamba analogs from substituted benzonitriles is a robust and versatile method for exploring new herbicidal compounds. The hydrolysis of the nitrile group to a carboxylic acid is a key transformation that can be achieved in high yield under standard laboratory conditions. By following the detailed protocol and considering the provided troubleshooting advice, researchers can successfully synthesize and evaluate novel dicamba analogs for their biological activity.
References
Dicamba - General Information | Minnesota Department of Agriculture. [Link]
Dicamba Technical Fact Sheet - National Pesticide Information Center. [Link]
Process for preparation of 3,6-dichloro-2-methoxybenzoic acid (dicamba)
US20190119189A1 - Process for preparation of 3,6-Dichloro-2-Methoxybenzoic Acid (DICAMBA)
A new process to prepare 3,6-dichloro-2-hydroxybenzoic acid, the penultimate intermediate in the synthesis of herbicide dicamba - ResearchGate. [Link]
Dicamba 101: Everything Farmers Need to Know About Dicamba - FBN. [Link]
A new process to prepare 3,6-dichloro-2-hydroxybenzoic acid, the penultimate intermediate in the synthesis of herbicide dicamba - FAO AGRIS. [Link]
CN103819327A - Method for synthesizing 3,6-dichloro-2-methoxy benzoic acid - Google P
Dicamba: Looking back and planning ahead - Farm Progress. [Link]
Technical Support Center: Purification of 3,5-Dichloro-2-methoxybenzonitrile via Recrystallization
Welcome to the Technical Support Knowledge Base for the isolation and purification of 3,5-Dichloro-2-methoxybenzonitrile (CAS: 64122-22-1)[1]. As a halogenated aromatic nitrile, this compound presents unique solubility d...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Knowledge Base for the isolation and purification of 3,5-Dichloro-2-methoxybenzonitrile (CAS: 64122-22-1)[1]. As a halogenated aromatic nitrile, this compound presents unique solubility dynamics due to the competing polarities of its nitrile/methoxy groups and the lipophilic dichloro-substituted benzene ring[2].
This guide provides field-proven methodologies, self-validating protocols, and mechanistic troubleshooting to ensure high-purity crystalline recovery.
To ensure a self-validating system, this protocol utilizes a mixed-solvent approach (Ethyl Acetate/Heptane) and incorporates built-in quality control checkpoints to prevent downstream failures.
Step 1: Pilot Solubility Validation
Before committing your bulk crude batch, perform a pilot test in a standard test tube using 50 mg of the crude material. This validates the cloud point and verifies that the chosen solvent ratio does not induce oiling out[3].
Step 2: Dissolution
Place the bulk crude 3,5-Dichloro-2-methoxybenzonitrile in an Erlenmeyer flask. Add a minimum volume of boiling "good" solvent (Ethyl Acetate) dropwise while swirling until the solid is completely dissolved[4]. Causality: Adding the absolute minimum volume ensures the solution is saturated at the boiling point, which is mathematically required to maximize percent recovery upon cooling.
Step 3: Decolorization & Hot Filtration
If the solution contains dark, conjugated impurities, add a small amount of activated charcoal. Filter the hot solution through a pre-heated stemless funnel equipped with fluted filter paper[3]. Causality: A stemless funnel minimizes the surface area of the glass, preventing the solution from cooling rapidly and crystallizing prematurely in the funnel stem[3].
Step 4: Anti-Solvent Addition & Cloud Point
Place the flask back on the heat source. Gradually add the hot "bad" solvent (Heptane) dropwise until the solution becomes faintly cloudy, indicating the saturation threshold (cloud point) has been reached[3]. Add 1-2 drops of Ethyl Acetate just until the solution clears.
Step 5: Controlled Nucleation
Remove the flask from the heat and allow it to cool completely undisturbed to room temperature. Once at room temperature, transfer the flask to an ice-water bath (0°C) for 15–30 minutes[4]. Causality: Slow, undisturbed cooling allows the molecules to align perfectly into a stable crystal lattice. Rushing this process traps solvent molecules and impurities within the crystal matrix, degrading purity[4].
Step 6: Isolation & Validation
Collect the crystals via vacuum filtration using a Büchner funnel. Wash the filter cake with a minimal volume of ice-cold Heptane to displace the mother liquor without redissolving the product[4]. Dry under high vacuum. Validate success by checking the melting point; a sharp melting point range (within 1-2°C) confirms high purity[5].
Process Workflows
Standard workflow for the recrystallization of 3,5-Dichloro-2-methoxybenzonitrile.
Troubleshooting & FAQs
Q1: Why does my 3,5-Dichloro-2-methoxybenzonitrile form a milky oil instead of solid crystals upon cooling?A1: This phenomenon, known as "oiling out," occurs when the saturation temperature of the compound in your chosen solvent system is higher than the compound's melting point[3]. Instead of nucleating into a solid lattice, the compound separates as a supercooled liquid impurity phase.
Corrective Action: Reheat the mixture until the oil completely redissolves. Add a small amount of additional "good" solvent (e.g., Ethyl Acetate) to lower the saturation point below the melting point[3]. Alternatively, vigorously stir the solution as it cools to break the oil into micro-droplets, and seed with a pure crystal to force solid nucleation[3].
Troubleshooting logic for oiling out during the cooling phase.
Q2: How do I select the best solvent system for a halogenated benzonitrile?A2: Halogenated benzonitriles generally exhibit excellent solubility in polar aprotic solvents and poor solubility in non-polar aliphatic hydrocarbons[2]. A mixed-solvent system like Ethyl Acetate/Heptane provides the highest level of tunable control. If you prefer a single-solvent system, Ethanol is highly recommended; it effectively balances the solubility of the lipophilic halogenated ring and the polar nitrile group, making it one of the most general and reliable solvents for minor impurities[6].
Q3: My product crystallized beautifully, but the yield is significantly lower than expected (<40%). What went wrong?A3: Low recovery is almost always caused by using an excess of the recrystallization solvent during the initial dissolution phase[4]. If the solution is not saturated at the boiling point, a massive portion of your compound will remain dissolved in the mother liquor even at 0°C.
Corrective Action: Transfer the mother liquor to a rotary evaporator, concentrate it by boiling off 50-70% of the solvent volume, and repeat the cooling process to harvest a second crop of crystals[4].
Q4: Crystals are forming prematurely in the filter paper during hot gravity filtration. How can I prevent this?A4: Premature crystallization happens when the hot, saturated solution cools rapidly upon contact with the room-temperature glass of the funnel, causing the solubility limit to drop abruptly[3].
Corrective Action: Pre-heat your receiving flask and a stemless funnel in an oven prior to use[3]. You can also pass a small amount of boiling pure solvent through the setup just before filtering your product mixture.
Quantitative Data: Solvent System Selection
The table below summarizes the optimal solvent systems for 3,5-Dichloro-2-methoxybenzonitrile, balancing purity against expected recovery yields.
Solvent System
Type
Solvency Profile
Expected Yield
Troubleshooting Notes
Ethanol (EtOH)
Single
High (Hot) / Low (Cold)
75–85%
Ideal for minor impurities; slow cooling required to prevent lattice trapping[6].
Ethyl Acetate / Heptane
Mixed
High (EtOAc) / Anti-solvent (Heptane)
80–90%
Highly tunable; prone to oiling out if the EtOAc ratio is too low[3].
Isopropanol (IPA)
Single
Moderate (Hot) / Very Low (Cold)
70–80%
Excellent alternative to EtOH; lower risk of oiling out due to a favorable boiling point.
Toluene
Single
High (Hot) / Moderate (Cold)
50–60%
Can lead to high mass loss in the mother liquor; excellent for removing highly polar impurities.
References
University of Rochester. "Purification: How To - Chemistry". University of Rochester. URL: [Link]
University of Alberta. "Recrystallization - Single Solvent". University of Alberta Chemistry. URL:[Link]
University of Mila. "PW 01: recrystallization - E-learning". University of Mila. URL:[Link]
Technical Support Center: Overcoming Solubility Challenges with 3,5-Dichloro-2-methoxybenzonitrile
Introduction: 3,5-Dichloro-2-methoxybenzonitrile is a substituted benzonitrile derivative utilized in specialized chemical synthesis. Its molecular structure, characterized by a dichlorinated aromatic ring, renders it hi...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: 3,5-Dichloro-2-methoxybenzonitrile is a substituted benzonitrile derivative utilized in specialized chemical synthesis. Its molecular structure, characterized by a dichlorinated aromatic ring, renders it highly hydrophobic and practically insoluble in aqueous solutions. This guide provides researchers, chemists, and drug development professionals with a comprehensive framework for understanding and systematically addressing the solubility challenges associated with this compound, ensuring reliable and reproducible experimental outcomes.
Part 1: Frequently Asked Questions (FAQs)
This section addresses the most common initial inquiries regarding the handling and dissolution of 3,5-Dichloro-2-methoxybenzonitrile.
Q1: What specific structural features of 3,5-Dichloro-2-methoxybenzonitrile cause its poor water solubility?
A1: The poor aqueous solubility is a direct result of its molecular structure and physicochemical properties. The key factors are:
Hydrophobic Surface Area: The benzene ring substituted with two chlorine atoms presents a large, non-polar surface that is energetically unfavorable to interact with polar water molecules.
Crystal Lattice Energy: The compound exists as a solid at room temperature, meaning that energy is required to break the intermolecular forces holding the crystal lattice together before solvation can occur. Water, as a solvent, may not provide sufficient energy through solute-solvent interactions to overcome this barrier effectively.
Q2: My compound precipitated when I diluted my DMSO stock solution into an aqueous buffer. What happened and how can I prevent this?
A2: This is a very common phenomenon known as "precipitation upon dilution."[5] It occurs because:
Initial Dissolution: 3,5-Dichloro-2-methoxybenzonitrile is readily soluble in a strong organic solvent like Dimethyl Sulfoxide (DMSO).
Solvent Shift: When you introduce this concentrated DMSO stock into a large volume of aqueous buffer, you are drastically changing the solvent environment from non-polar to polar.
Exceeding Solubility Limit: The compound's solubility in the final, predominantly aqueous, mixture is extremely low. The concentration you are trying to achieve, while soluble in DMSO, is far above the saturation point in the final buffer, causing the compound to crash out of solution.[6]
Prevention Strategies:
Reduce Final Concentration: The most straightforward solution is to work at a lower final concentration that is below the compound's solubility limit in the final assay medium.[6]
Optimize Dilution Method: Instead of adding the DMSO stock directly to the full buffer volume, try adding the buffer to the DMSO stock dropwise while vortexing. This more gradual change in polarity can sometimes prevent immediate precipitation.[6]
Incorporate a Co-solvent: Maintain a higher percentage of a water-miscible organic solvent in your final solution.[7] Common co-solvents include ethanol, propylene glycol, and polyethylene glycols (PEGs).[8][]
Q3: What are the risks of using co-solvents like DMSO in cell-based assays?
A3: While essential for solubilizing many compounds, co-solvents are not inert and can impact biological experiments.
Cell Toxicity: DMSO is known to be toxic to cells at higher concentrations, typically above 0.5-1% (v/v), though this threshold is cell-line dependent. It is critical to run a vehicle control experiment to determine the maximum tolerable DMSO concentration for your specific system.[10]
Assay Interference: Solvents can directly interfere with assay components or detection methods. For example, they might inhibit enzymatic activity or quench fluorescence signals.
Altered Compound Activity: By remaining associated with the compound, solvents can sometimes alter its interaction with its biological target.
Part 2: Troubleshooting Guide
This guide provides a logical workflow for diagnosing and solving solubility issues during your experiments.
Issue: Compound will not form a stable solution in the final aqueous medium.
Symptoms:
Visible cloudiness (turbidity) or precipitate in the vial or microplate well.
Inconsistent or non-reproducible results in biological or chemical assays.
Decreasing retention times or increasing backpressure in HPLC systems due to precipitation.[11]
Troubleshooting Workflow:
Caption: Logical workflow for troubleshooting compound precipitation.
Part 3: Experimental Protocols
These detailed protocols provide a systematic approach to quantifying and improving solubility.
Protocol 1: Kinetic Solubility Determination by Turbidimetry
Objective: To estimate the kinetic solubility of 3,5-Dichloro-2-methoxybenzonitrile in a specific aqueous buffer, which is the concentration at which it begins to precipitate when added from a DMSO stock.
Materials:
3,5-Dichloro-2-methoxybenzonitrile
Anhydrous DMSO
Target aqueous buffer (e.g., PBS, pH 7.4)
Clear, flat-bottom 96-well microplate
Multichannel pipette
Plate reader capable of measuring absorbance (turbidity) at ~620 nm
Procedure:
Stock Preparation: Prepare a 10 mM stock solution of 3,5-Dichloro-2-methoxybenzonitrile in 100% DMSO. Ensure the compound is fully dissolved.
Serial Dilution (in DMSO): In a separate 96-well plate (the "source plate"), create a 2-fold serial dilution of your stock solution in DMSO. For example, starting with 10 mM, dilute to 5 mM, 2.5 mM, 1.25 mM, and so on, across 12 columns.
Transfer to Buffer: In a new 96-well plate (the "assay plate"), add 198 µL of your target aqueous buffer to each well.
Initiate Precipitation: Using a multichannel pipette, transfer 2 µL from each well of the DMSO source plate to the corresponding well of the assay plate. This creates a final DMSO concentration of 1% across all wells. Mix immediately by gentle pipetting or shaking.
Equilibration: Seal the assay plate and allow it to equilibrate at room temperature for 1-2 hours.
Turbidity Measurement: Measure the absorbance (a proxy for turbidity) of each well at 620 nm.
Data Analysis: Plot the absorbance reading versus the final compound concentration. The concentration at which the absorbance begins to sharply increase above the baseline (of DMSO/buffer alone) is the estimated kinetic solubility.
Protocol 2: Solubility Enhancement using Co-solvents
Objective: To evaluate the ability of different pharmaceutically acceptable co-solvents to increase the solubility of 3,5-Dichloro-2-methoxybenzonitrile.[8][12]
Prepare Co-solvent/Buffer Blends: Create a series of 95:5 (v/v) aqueous buffer:co-solvent blends. For example, for a 10 mL volume, mix 9.5 mL of buffer with 0.5 mL of DMSO. Repeat for each co-solvent.
Add Excess Compound: To 1 mL of each blend in a glass vial, add an excess amount of solid 3,5-Dichloro-2-methoxybenzonitrile (e.g., 2-5 mg).
Equilibrate: Tightly cap the vials and vortex them vigorously. Place them on a rotator or shaker at a constant temperature (e.g., 25°C) for 24 hours to allow the solution to reach equilibrium.
Separate Undissolved Solid: Centrifuge the vials at high speed (e.g., >10,000 x g) for 15 minutes to pellet the undissolved compound.
Sample and Analyze: Carefully collect the supernatant. Dilute the supernatant with a suitable solvent (e.g., acetonitrile) and quantify the concentration of the dissolved compound using a calibrated analytical method like HPLC-UV.
Compare Results: The co-solvent blend that yields the highest dissolved concentration is the most effective for this compound.
Part 4: Advanced Formulation Strategies
When co-solvents are insufficient or inappropriate for an application, more advanced formulation techniques can be employed.
Cyclodextrin-Mediated Solubilization
Cyclodextrins are cyclic oligosaccharides with a hydrophilic outer surface and a hydrophobic inner cavity. They can encapsulate hydrophobic molecules, like 3,5-Dichloro-2-methoxybenzonitrile, forming a water-soluble "inclusion complex."[5] This effectively shields the hydrophobic compound from the aqueous environment, dramatically increasing its apparent solubility.
Common Types: Hydroxypropyl-β-cyclodextrin (HP-β-CD) and Sulfobutylether-β-cyclodextrin (SBE-β-CD) are widely used due to their high solubility and low toxicity.[13]
Application: This is a powerful technique for developing formulations for in vivo studies or for cell culture experiments where organic solvents must be avoided.
Caption: Mechanism of cyclodextrin-mediated solubilization.
References
Journal of Advanced Pharmacy Education and Research. (n.d.). Techniques for solubility enhancement of Hydrophobic drugs: A Review. Retrieved from [Link]
Lidija B. (2010). Drug Solubility: Importance and Enhancement Techniques. PMC. Retrieved from [Link]
Asian Journal of Pharmaceutics. (2016). Techniques to Enhance Solubility of Hydrophobic Drugs: An Overview. Retrieved from [Link]
International Journal of Applied Pharmaceutics. (2023). Solubility enhancement techniques: A comprehensive review. Retrieved from [Link]
Vimalson, C., et al. (2016). Techniques to enhance solubility of hydrophobic drugs: An overview. ResearchGate. Retrieved from [Link]
Landrum, P. F. (1988). Methods for Dissolving Hydrophobic Compounds in Water. ACS Publications. Retrieved from [Link]
Wikipedia. (n.d.). Cosolvent. Retrieved from [Link]
Liu, R., et al. (2022). Solubilization techniques used for poorly water-soluble drugs. PMC - NIH. Retrieved from [Link]
ResearchGate. (2025). Biological Assay Challenges From Compound Solubility: Strategies For Bioassay Optimization. Retrieved from [Link]
International Journal of Medical Science and Dental Research. (2022). Techniques for Improving Solubility. Retrieved from [Link]
Waters. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]
Rohrs, B. R. (n.d.). Dissolution Method Development for Poorly Soluble Compounds. Retrieved from [Link]
Welch Materials. (n.d.). The effect of improper use of buffer salts on chromatographic columns and solutions!. Retrieved from [Link]
Cheméo. (n.d.). Chemical Properties of 3,5-Dichloronitrobenzene (CAS 618-62-2). Retrieved from [Link]
Minimizing side products in benzonitrile hydrolysis
Welcome to the Technical Support Center for Benzonitrile Hydrolysis. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for Benzonitrile Hydrolysis. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to help you minimize side products and optimize the yield and purity of benzoic acid from the hydrolysis of benzonitrile.
Troubleshooting Guide: Minimizing Side Products
This section addresses common issues encountered during the hydrolysis of benzonitrile and provides solutions based on scientific principles and established experimental practices.
Issue 1: Incomplete Conversion - Presence of Unreacted Benzonitrile
Q: My final product contains a significant amount of unreacted benzonitrile. What are the likely causes and how can I improve the conversion rate?
A: The presence of unreacted benzonitrile is a clear indication of incomplete hydrolysis. This can be attributed to several factors related to reaction kinetics and equilibrium.
Insufficient Reaction Time: The hydrolysis of nitriles is a stepwise process that can be slow. Ensure the reaction is allowed to proceed for a sufficient duration. Monitoring the reaction progress by techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) is crucial to determine the point of complete consumption of the starting material.
Inadequate Temperature: Like most chemical reactions, the rate of benzonitrile hydrolysis is temperature-dependent. If the reaction temperature is too low, the rate of hydrolysis will be slow, leading to incomplete conversion within a practical timeframe. For basic hydrolysis using aqueous sodium hydroxide, boiling under reflux is a common practice to ensure the reaction goes to completion.[1][2]
Suboptimal Reagent Concentration: The concentration of the acid or base catalyst plays a critical role. In acidic hydrolysis, using a sufficiently concentrated acid like dilute hydrochloric acid is necessary to protonate the nitrile group, making it more susceptible to nucleophilic attack by water.[3][4] In basic hydrolysis, a 10% aqueous sodium hydroxide solution is often used.[1]
Workflow for Optimizing Conversion:
Caption: Troubleshooting workflow for incomplete benzonitrile conversion.
Issue 2: Presence of Benzamide in the Final Product
Q: My benzoic acid is contaminated with benzamide. How can I prevent its formation or remove it from my product?
A: Benzamide is the primary intermediate in the hydrolysis of benzonitrile. Its presence in the final product signifies that the hydrolysis has not proceeded to completion.[3][5]
Mechanism Insight: The hydrolysis of benzonitrile to benzoic acid is a two-step process.[5] First, benzonitrile is hydrolyzed to benzamide. Subsequently, benzamide is hydrolyzed to benzoic acid and ammonia (or ammonium salt in acidic conditions). The second step, the hydrolysis of benzamide, can be the rate-limiting step.
Driving the Reaction to Completion: To minimize benzamide contamination, it is essential to ensure the complete hydrolysis of the amide intermediate. This can be achieved by:
Prolonged Reaction Time: Extending the reaction time, even after the disappearance of the starting benzonitrile, will allow for the complete conversion of benzamide to benzoic acid.
Elevated Temperatures: Increasing the reaction temperature, for instance by maintaining a vigorous reflux, will increase the rate of benzamide hydrolysis.[6]
Sufficient Water Content: Water is a reactant in the hydrolysis. Ensuring an adequate amount of water is present is crucial, especially in reactions where solvents are used.
Purification Strategy: If benzamide is still present in the crude product, it can be removed through recrystallization. Benzoic acid has a much higher solubility in hot water compared to cold water, while benzamide's solubility is different, allowing for their separation during the cooling and crystallization process.[7] Alternatively, washing the organic extract of the product with a mild base like sodium bicarbonate solution can help remove the acidic benzoic acid, leaving the less acidic benzamide in the organic layer.[8]
Issue 3: Formation of Benzene - A Sign of Decarboxylation
Q: I suspect the formation of benzene as a byproduct, especially when running the reaction at high temperatures. Is this possible and how can I avoid it?
A: Yes, the formation of benzene is a potential side reaction resulting from the decarboxylation of the desired product, benzoic acid. This is more likely to occur under harsh conditions, particularly at elevated temperatures.[9][10]
Mechanism of Decarboxylation: Decarboxylation is the removal of a carboxyl group (-COOH) as carbon dioxide (CO₂). While benzoic acid is relatively stable, it can undergo decarboxylation at high temperatures.[9][11] The presence of certain catalysts can also promote this reaction.
Preventive Measures: To minimize the risk of decarboxylation:
Avoid Excessive Temperatures: While heat is necessary to drive the hydrolysis, excessively high temperatures should be avoided. The optimal temperature should be sufficient for complete hydrolysis without causing significant degradation of the product. Benzoic acid is reported to be stable up to 300°C in subcritical water, but degradation can occur at lower temperatures over extended periods.[9]
Control Reaction Time: Prolonged heating, even at moderately high temperatures, can increase the likelihood of decarboxylation. Once the reaction is complete, it is advisable to cool down the reaction mixture.
pH Control: While not the primary factor for simple benzoic acid, the pH of the medium can influence the rate of decarboxylation in substituted benzoic acids.
Table 1: Summary of Key Side Products and Mitigation Strategies
Side Product
Cause
Prevention & Mitigation Strategies
Unreacted Benzonitrile
Incomplete reaction
Increase reaction time, increase temperature (reflux), optimize catalyst concentration. Monitor reaction progress.
Benzamide
Incomplete hydrolysis of the amide intermediate
Prolong reaction time, increase temperature, ensure sufficient water. Purify by recrystallization or base wash.
Benzene
Decarboxylation of benzoic acid
Avoid excessive temperatures, control reaction time.
Frequently Asked Questions (FAQs)
Q1: What are the fundamental differences between acidic and basic hydrolysis of benzonitrile?
A1: Both acidic and basic conditions catalyze the hydrolysis of benzonitrile to benzoic acid, but the reaction mechanisms and intermediates differ slightly.
Acidic Hydrolysis: The reaction is initiated by the protonation of the nitrile nitrogen, which increases the electrophilicity of the nitrile carbon, making it more susceptible to attack by a weak nucleophile like water.[3][4] The final products are benzoic acid and an ammonium salt (e.g., ammonium chloride if HCl is used).[7]
Basic Hydrolysis: The reaction starts with the nucleophilic attack of a hydroxide ion on the nitrile carbon.[12] The intermediate is the sodium salt of benzoic acid (sodium benzoate), which needs to be acidified in a separate step to yield the final benzoic acid product.[1][13]
Q2: How can I monitor the progress of the benzonitrile hydrolysis reaction?
A2: Monitoring the reaction is crucial for determining the optimal reaction time and ensuring complete conversion. The most common methods are:
Thin Layer Chromatography (TLC): TLC is a simple and rapid technique to qualitatively track the disappearance of the starting material (benzonitrile) and the appearance of the product (benzoic acid). A suitable eluent system (e.g., a mixture of hexanes and ethyl acetate) can be used to separate the spots.
High-Performance Liquid Chromatography (HPLC): For more quantitative analysis, HPLC is the preferred method. It can accurately measure the concentration of both benzonitrile and benzoic acid over time.
Gas Chromatography (GC): GC can also be used to monitor the reaction, particularly for the volatile starting material, benzonitrile.
Q3: What is the best method to purify the crude benzoic acid obtained from the hydrolysis?
A3: The most common and effective method for purifying crude benzoic acid is recrystallization from hot water .[7][14] This technique takes advantage of the significant difference in the solubility of benzoic acid in hot versus cold water. Impurities, such as unreacted benzonitrile and benzamide, have different solubility profiles and can be removed during this process.
Experimental Protocol: Recrystallization of Benzoic Acid
Dissolve the crude benzoic acid in a minimum amount of boiling water.
Hot filter the solution to remove any insoluble impurities.
Allow the filtrate to cool slowly to room temperature, and then in an ice bath to induce crystallization.
Collect the purified benzoic acid crystals by vacuum filtration.
Wash the crystals with a small amount of ice-cold water.
Dry the crystals thoroughly.
Q4: Can other side reactions occur during benzonitrile hydrolysis?
A4: While incomplete hydrolysis and decarboxylation are the most common issues, other side reactions are possible under specific conditions. For instance, in the presence of strong oxidizing agents, the benzene ring could be oxidized. However, under typical acidic or basic hydrolysis conditions, these are less common. It is also worth noting that benzonitrile itself is a relatively robust molecule but can react with strong acids to release hydrogen cyanide, so appropriate safety precautions should always be taken.[15]
Experimental Workflow and Reaction Pathways
The following diagrams illustrate the key reaction pathways in benzonitrile hydrolysis.
Diagram 1: Overall Reaction Scheme
Caption: General reaction for the hydrolysis of benzonitrile.
Diagram 2: Main Reaction vs. Side Reactions
Caption: Pathways leading to desired product and side products.
References
BenchChem. (n.d.). Preventing decarboxylation during reactions with 2-Amino-6-methyl-4-nitrobenzoic acid.
Prezi. (2025, January 10). Hydrolysis of Benzamide to Benzoic Acid.
Pharma Info. (2025, March 19).
Scribd. (2025, February 25).
BenchChem. (n.d.). Strategies to reduce impurities in benzamide synthesis.
Turito. (2023, January 20). Benzoic Acid - Structure, Properties, Reactions.
Quora. (2018, January 28). How will you convert benzamide to benzoic acid?
Chemistry Stack Exchange. (2018, December 28). How is the hydrolysis of amides done in a lab?
University of Rochester, Department of Chemistry. (n.d.). Solvent: benzonitrile.
PubMed. (2011, April 15).
PubMed. (1951, January). Kinetic studies of the metabolism of foreign organic compounds; the formation of benzoic acid from benzamide toluene, benzyl alcohol and benzaldehyde and its conjugation with glycine and glucuronic acid in the rabbit.
Scribd. (n.d.). Hydrolysis of Benzonitrile to Benzoic Acid.
National Institutes of Health. (n.d.).
Canadian Science Publishing. (n.d.). PRESSURE EFFECT AND MECHANISM IN ACID CATALYSIS: VIII. HYDROLYSIS OF ACETAMIDE AND BENZAMIDE.
The Cameron Team. (n.d.). Organic Lab Report Hydrolysis Of Benzonitrile.
Wikipedia. (n.d.). Benzoic acid.
BenchChem. (n.d.).
MDPI. (2022, February 7).
Vaia. (n.d.). Hydrolysis of benzonitrile by dilute HCl yields: (a) benzoic acid (b) aniline (c) benzaldehyde (d) benzamide.
Pearson. (n.d.).
Google Patents. (n.d.).
YouTube. (2021, July 15).
Grokipedia. (n.d.). Benzonitrile.
WebAssign. (n.d.).
ScienceMadness Discussion Board. (2008, November 30). Benzoic Acid, Carbamid>Benzamid>Anilin?
Google Patents. (n.d.).
Slideshare. (n.d.). Benzamide.
Filo. (2024, October 23). Write reaction showing conversion of Benzonitrile into benzoic acid...
ACS Publications. (2013, September 25). Direct Preparation of Nitriles from Carboxylic Acids in Continuous Flow.
ResearchGate. (n.d.).
Oxford Academic. (2006, March 27).
RSC Publishing. (2025, May 27). Direct cyanation reaction from benzoic acid to benzonitrile by paired electrosynthesis in liquid ammonia.
BenchChem. (n.d.). Unraveling the Reactivity of Benzonitrile Derivatives: A Comparative Analysis for Drug Discovery and Organic Synthesis.
ResearchGate. (n.d.). The thermal decomposition of benzoic acid.
RSC Publishing. (2025, May 27). Direct cyanation reaction from benzoic acid to benzonitrile by paired electrosynthesis in liquid ammonia.
UNIMAS Institutional Repository. (2024, February 15).
ACS Publications. (n.d.). Preparation and Identification of Benzoic Acids and Benzamides: An Organic "Unknown" Lab.
Organic Syntheses. (2022, November 17).
Organic Chemistry Portal. (n.d.).
Google Patents. (n.d.). US3920670A - Process for hydrolysis of nitriles.
Technical Support Center: Optimizing Temperature for 3,5-Dichloro-2-methoxybenzonitrile Chlorination
Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals optimizing the electrophilic aromatic chlorination of 3,5-dichloro-2-methoxybenzonitrile.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals optimizing the electrophilic aromatic chlorination of 3,5-dichloro-2-methoxybenzonitrile. Due to the highly deactivated nature of this substrate and its complex steric topology, precise temperature control is the critical variable dictating regioselectivity, reaction kinetics, and the suppression of side reactions.
Mechanistic Causality: The "Why" Behind Temperature Control
To understand how temperature dictates the outcome of this reaction, we must analyze the substrate's unique electronic and steric environment:
Electronic Directing Effects: The methoxy group (-OCH3) at the C2 position is strongly activating and directs incoming electrophiles to the ortho (C6) and para (C4) positions. Conversely, the nitrile group (-CN) at C1 and the existing chlorine atoms at C3 and C5 are strongly electron-withdrawing, rendering the ring highly deactivated[1].
The Steric "Buttressing Effect": While the C4 position is electronically favored (para to the strongly directing methoxy group), it suffers from severe steric hindrance. The adjacent chlorine atoms at C3 and C5 compress the space around C4, creating a massive activation energy barrier for electrophilic attack—a phenomenon known as the 2[2],[3].
Kinetic vs. Thermodynamic Control: At low temperatures, the reaction lacks the thermal energy to overcome the steric barrier at C4, leading to attack at the less hindered C6 position (the Kinetic product). At elevated temperatures, the system gains sufficient energy to overcome this barrier, favoring the electronically stable C4 substitution (the Thermodynamic product).
Reaction pathways for 3,5-dichloro-2-methoxybenzonitrile chlorination based on temperature.
Temperature Optimization Matrix
The following table summarizes the quantitative relationship between reaction temperature, regiochemical yield, and byproduct formation when using 1.2 equivalents of Cl₂ gas and 0.05 equivalents of FeCl₃ in 1,2-dichloroethane (DCE).
Reaction Temperature
Conversion Rate (4 hrs)
C6-Attack (3,5,6-Trichloro)
C4-Attack (3,4,5-Trichloro)
O-Demethylation Byproduct
10°C
45%
85%
15%
< 1%
45°C
92%
40%
58%
2%
80°C
98%
15%
70%
15%
(Note: Data represents normalized GC-MS area percentages. The optimal balance of conversion and C4-selectivity without significant degradation occurs at ~45°C.)
Troubleshooting & FAQs
Q1: Why am I getting a mixture of isomers instead of a single trichlorinated product?A: The substrate presents a classic conflict between steric and electronic directing effects. The C4 position is electronically favored but sterically blocked by the 3 of the C3/C5 chlorines[3]. If your temperature is too low (e.g., room temperature), the reaction defaults to the kinetically accessible C6 position. To shift selectivity toward the C4 isomer, you must elevate the temperature to 45–50°C to overcome the steric activation barrier.
Q2: I am observing a significant amount of a phenolic byproduct. How do I prevent this?A: You are observing O-demethylation (ether cleavage). When aryl methyl ethers are exposed to strong Lewis acids (like AlCl₃) at elevated temperatures (>60°C), the Lewis acid coordinates with the methoxy oxygen,4 to form 3,5-dichloro-2-hydroxybenzonitrile[4].
Solution: Switch to a milder Lewis acid catalyst such as FeCl₃ or I₂, and strictly cap your reaction temperature at 45°C.
Q3: The reaction stalls at 40-50% conversion. How do we push it to completion without raising the temperature to degradation levels?A: The substrate is 1[1]. Instead of increasing the temperature beyond 50°C (which risks ether cleavage), optimize the electrophile concentration. Ensure continuous, slow sparging of Cl₂ gas rather than a single bolus addition, and verify that your solvent (DCE) is strictly anhydrous, as moisture will rapidly quench the Lewis acid catalyst.
Standard Operating Protocol (SOP): Optimized 45°C Chlorination
This protocol is a self-validating system designed to maximize C4-substitution while preserving the methoxy group.
Step-by-Step Methodology:
Preparation: Charge a dry, glass-lined reactor with 3,5-dichloro-2-methoxybenzonitrile (1.0 eq) and anhydrous 1,2-dichloroethane (10 volumes).
Catalyst Addition: Add anhydrous FeCl₃ (0.05 eq). Self-Validation Check: The solution should remain a clear, pale yellow. Rapid darkening or precipitation indicates moisture contamination.
Thermal Equilibration: Heat the reactor to exactly 45°C. Maintain this temperature for 15 minutes prior to gas introduction to ensure uniform thermal distribution.
Electrophile Introduction: Sparge Cl₂ gas (1.2 eq total) subsurface at a controlled rate over 2 hours. Maintain the internal temperature between 43°C and 47°C using active jacket cooling, as the initial electrophilic aromatic substitution steps are mildly exothermic.
In-Process Control (IPC): Pull a 1 mL aliquot, quench with aqueous Na₂S₂O₃, and analyze via GC-MS. Self-Validation Check: Proceed to quench only when the remaining starting material is < 8%. If > 8%, continue sparging Cl₂ at 0.1 eq/hr.
Quench & Workup: Cool the reactor to 10°C and slowly add 10% aqueous Na₂S₂O₃ (5 volumes) to neutralize unreacted Cl₂. Separate the organic layer, wash with brine, and concentrate under reduced pressure.
Optimized workflow for the temperature-controlled electrophilic chlorination process.
References
Title: Organic Chemistry - 2.pdf (Steric and Buttressing Effects in EAS)
Source: msuniv.ac.in
URL: [Link]
Title: Anchimerically Assisted Cleavage of Aryl Methyl Ethers by Aluminum Chloride
Source: researchgate.net
URL: [Link]
Technical Support Center: Stability of 3,5-Dichloro-2-methoxybenzonitrile Under Basic Conditions
Welcome to the Technical Support Center for 3,5-Dichloro-2-methoxybenzonitrile. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubles...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for 3,5-Dichloro-2-methoxybenzonitrile. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for experiments involving this compound under basic conditions. Our goal is to equip you with the necessary knowledge to anticipate potential stability issues, design robust experimental protocols, and interpret your results with confidence.
Frequently Asked Questions (FAQs)
Q1: What is the primary stability concern when using 3,5-Dichloro-2-methoxybenzonitrile in basic media?
The principal stability issue is the hydrolysis of the nitrile functional group (-CN) to a carboxylic acid (-COOH).[1][2] This reaction is a common pathway for benzonitriles in the presence of aqueous bases like sodium hydroxide (NaOH) or potassium hydroxide (KOH), leading to the formation of 3,5-Dichloro-2-methoxybenzoic acid.
Q2: How do the substituents on the aromatic ring of 3,5-Dichloro-2-methoxybenzonitrile influence its stability in basic conditions?
The electronic properties of the substituents play a crucial role in the rate of nitrile hydrolysis.
2-Methoxy Group (-OCH₃): As an electron-donating group (EDG) by resonance, the methoxy group increases the electron density on the aromatic ring. This, in turn, reduces the electrophilicity of the nitrile carbon, making it less susceptible to nucleophilic attack by hydroxide ions.[3] Consequently, the 2-methoxy group is expected to decrease the rate of base-catalyzed hydrolysis compared to unsubstituted benzonitrile.
3,5-Dichloro Groups (-Cl): The chlorine atoms are electron-withdrawing groups (EWGs) by induction. This effect partially counteracts the electron-donating effect of the methoxy group, but the overall influence on the nitrile's reactivity will depend on the interplay of these opposing electronic effects.
Q3: Can other reactions occur with 3,5-Dichloro-2-methoxybenzonitrile under basic conditions besides nitrile hydrolysis?
While nitrile hydrolysis is the most probable degradation pathway, other reactions are theoretically possible, especially under forcing conditions (e.g., high temperatures, very strong bases):
Nucleophilic Aromatic Substitution (SNAr): This would involve the displacement of one or both chlorine atoms by a nucleophile (e.g., hydroxide). However, SNAr reactions are generally facilitated by strong electron-withdrawing groups positioned ortho or para to the leaving group.[4][5] The electron-donating methoxy group in 3,5-Dichloro-2-methoxybenzonitrile likely disfavors this pathway.
Ether Cleavage: The cleavage of the methyl-ether bond is generally not observed under basic conditions. This reaction typically requires strong acids like hydroiodic acid (HI).[6][7]
Q4: I am observing incomplete conversion or the formation of an unexpected byproduct in my reaction. How can I troubleshoot this?
Inconsistent results or the appearance of byproducts often point to stability issues. Refer to the troubleshooting guide below for a systematic approach to identifying and resolving these problems.
Troubleshooting Guide
Observed Issue
Potential Cause
Recommended Action
Low yield of desired product; presence of a more polar byproduct by TLC.
Nitrile Hydrolysis: The basic conditions are likely causing the hydrolysis of your starting material or product to the corresponding carboxylic acid.
- Monitor Reaction Progress: Use TLC, GC, or HPLC to track the consumption of the starting material and the formation of both the desired product and the carboxylic acid byproduct.[1][8] - Modify Reaction Conditions: Consider using a non-aqueous base or running the reaction at a lower temperature to minimize hydrolysis. - Protecting Groups: If the nitrile is not the reacting functional group, consider if a temporary protecting group strategy is feasible.
Reaction is sluggish or does not go to completion.
Reduced Reactivity: The electron-donating methoxy group may be deactivating the desired reaction site.
- Increase Reaction Temperature: Carefully increase the temperature while monitoring for the onset of degradation. - Use a Stronger Base/Nucleophile: A more potent reagent may be required to overcome the deactivating effect of the methoxy group.
Multiple unidentified spots on TLC after workup.
Degradation during Workup: The product may be unstable to the acidic or basic conditions used during the workup procedure.
- Test Product Stability: Before performing the workup on the entire reaction mixture, take a small aliquot and subject it to the planned workup conditions. Analyze the result by TLC to check for degradation.[9] - Neutralize Carefully: Ensure that any acidic or basic washes are thoroughly neutralized. - Minimize Exposure Time: Perform the workup as quickly as possible.
Experimental Protocols
Protocol 1: Assessing the Stability of 3,5-Dichloro-2-methoxybenzonitrile to Basic Conditions
This protocol provides a general method to evaluate the stability of 3,5-Dichloro-2-methoxybenzonitrile under specific basic conditions.
Materials:
3,5-Dichloro-2-methoxybenzonitrile
Selected base (e.g., NaOH, K₂CO₃)
Chosen solvent (e.g., water, methanol, THF)
Internal standard (for quantitative analysis, e.g., undecane)
Reaction vessel (e.g., round-bottom flask with a condenser)
Analytical instruments (TLC, GC, or HPLC)
Procedure:
Preparation: In a reaction vessel, dissolve a known amount of 3,5-Dichloro-2-methoxybenzonitrile and the internal standard in the chosen solvent.
Initial Analysis (t=0): Withdraw an initial sample, quench any reaction by neutralizing the base (if necessary), and analyze by your chosen analytical method (TLC, GC, or HPLC) to determine the initial concentration of the starting material.
Reaction Initiation: Add the desired amount of the base to the reaction mixture and start stirring at the intended experimental temperature.
Monitoring: At regular time intervals (e.g., 1, 2, 4, 8, and 24 hours), withdraw aliquots of the reaction mixture.
Sample Preparation: Immediately quench the reaction in the aliquot (e.g., by adding a dilute acid) and prepare it for analysis.
Analysis: Analyze each sample to determine the concentration of the remaining 3,5-Dichloro-2-methoxybenzonitrile.
Data Evaluation: Plot the concentration of 3,5-Dichloro-2-methoxybenzonitrile versus time to determine the rate of degradation.
Visualizing Potential Degradation Pathways
Primary Degradation Pathway: Nitrile Hydrolysis
Caption: Base-catalyzed hydrolysis of 3,5-Dichloro-2-methoxybenzonitrile.
Troubleshooting Workflow
Caption: A logical workflow for troubleshooting reactions.
References
Benchchem.
Benchchem. A Comparative Analysis of the Reactivity of 2-(3-Hydroxy-4-methoxyphenyl)acetonitrile and Structurally Similar Nitriles.
Google Patents.
Directed nucleophilic arom
Benchchem.
University of Rochester. How To: Troubleshoot a Reaction.
Wikipedia.
Benchchem. The Synthesis of Substituted Benzonitriles: An In-depth Technical Guide.
PubMed. A protocol for testing the stability of biochemical analytes. Technical document.
Jordan Journal of Chemistry (JJC).
Chemistry Steps. Nucleophilic Aromatic Substitution (2) – The Benzyne Mechanism.
ResearchGate.
SciSpace.
Chemistry Steps.
World Health Organization (WHO). Draft regional guidelines on stability testing of active substances and pharmaceutical products.
PMC.
Wikipedia. Anisole.
Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). Studies on alkoxyheterocyclic compounds. Part II. Hydrolysis of 2-methoxy-1-methylbenzimidazoles.
Filo. Anisole on cleavage with HI gives: A) I-benzene + CH₃OH B) OH-...
PMC.
European Medicines Agency.
Benchchem. A Comparative Guide to the Synthesis of Substituted Benzonitriles: Yields and Methodologies.
ASEAN. ASEAN GUIDELINE ON STABILITY STUDY OF DRUG PRODUCT (R1).
ResearchGate. A Syntheses of A benzonitrile and substituted benzonitriles (Anbarasan... | Download Scientific Diagram.
PubMed. Transition metal-free NaOH-catalyzed hydration of nitriles to primary amides in NH3·H2O-DMSO mixture.
The University of Texas at Austin. DFT Investigation of para-Substituent Effects on the C—C Bond Activation of Benzonitrile by a Zerovalent Nickel Complex.
Technical Support Center: Solvent Selection for 3,5-Dichloro-2-methoxybenzonitrile Reactions
Welcome to the technical support center for reactions involving 3,5-Dichloro-2-methoxybenzonitrile. This guide is designed for researchers, scientists, and drug development professionals to navigate the critical aspect o...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for reactions involving 3,5-Dichloro-2-methoxybenzonitrile. This guide is designed for researchers, scientists, and drug development professionals to navigate the critical aspect of solvent selection, a parameter that profoundly influences reaction yield, selectivity, and impurity profiles. This resource provides in-depth, field-proven insights in a direct question-and-answer format to troubleshoot common experimental challenges.
Part 1: Foundational Principles of Solvent Selection
Before delving into specific reaction types, understanding the physicochemical properties of 3,5-Dichloro-2-methoxybenzonitrile is paramount. Its structure—an electron-deficient aromatic ring with two chloro-substituents, a methoxy group, and a nitrile moiety—dictates its solubility and reactivity.
Q1: What are the key molecular properties of 3,5-Dichloro-2-methoxybenzonitrile that I should consider when selecting a solvent?
A1: You should consider four primary characteristics:
Polarity: The molecule possesses moderate polarity due to the presence of the nitrile (-CN) and methoxy (-OCH₃) groups. This suggests good solubility in a range of organic solvents.
Aromatic Ring: The dichlorinated benzene ring is electron-deficient, making it susceptible to nucleophilic aromatic substitution (SNAr).
Reactive Sites: The two chlorine atoms are potential leaving groups in SNAr reactions. The nitrile group can undergo hydrolysis or reduction. The methoxy group is generally stable but can be cleaved under harsh acidic conditions.
Hydrogen Bonding: The molecule lacks hydrogen bond-donating capabilities but can act as a hydrogen bond acceptor at the nitrile nitrogen and methoxy oxygen.
Q2: How does solvent polarity, in general, affect the reactions of this substrate?
A2: Solvent polarity is a critical factor. Polar aprotic solvents (e.g., DMSO, DMF, Acetonitrile) are often preferred for SNAr reactions as they can dissolve ionic nucleophiles and stabilize the charged intermediates (Meisenheimer complexes) that form during the reaction.[1][2] Protic solvents (e.g., ethanol, water) can solvate and stabilize the nucleophile through hydrogen bonding, which can decrease its reactivity.[1][3] For transition-metal-catalyzed reactions, the solvent must be capable of dissolving the substrate, catalyst, and base, while also influencing the stability and reactivity of the catalytic species.
Table 1: Properties of Common Organic Solvents
This table provides a quick reference for properties of solvents frequently used in synthetic chemistry.
Solvent
Formula
Boiling Point (°C)
Dielectric Constant (ε) at 20°C
Polarity Index
Miscibility with Water
Toluene
C₇H₈
111
2.4
2.4
Immiscible
Tetrahydrofuran (THF)
C₄H₈O
66
7.6
4.0
Miscible
Dioxane
C₄H₈O₂
101
2.2
4.8
Miscible
Acetonitrile (ACN)
C₂H₃N
82
37.5
5.8
Miscible
N,N-Dimethylformamide (DMF)
C₃H₇NO
153
36.7
6.4
Miscible
Dimethyl Sulfoxide (DMSO)
C₂H₆OS
189
46.7
7.2
Miscible
Ethanol (EtOH)
C₂H₆O
78
24.6
4.3
Miscible
Part 2: Troubleshooting Nucleophilic Aromatic Substitution (SNAr) Reactions
SNAr is a cornerstone reaction for functionalizing 3,5-Dichloro-2-methoxybenzonitrile, typically involving the displacement of one of the chlorine atoms.
Q3: We are observing very low conversion in our SNAr reaction with a thiol nucleophile, even at elevated temperatures. What is the likely cause?
A3: Low conversion in SNAr reactions is a frequent issue. The primary factors to investigate are related to solubility and nucleophile reactivity, both heavily influenced by solvent choice.
Poor Solubility: The substrate or the nucleophilic salt may have poor solubility in the chosen solvent, leading to a heterogeneous mixture and a slow reaction rate. Ensure all reactants are fully dissolved at the reaction temperature.
Reduced Nucleophilicity: If you are using a protic solvent (like ethanol), it can form hydrogen bonds with your thiol nucleophile, stabilizing it and thereby reducing its kinetic reactivity.[2] A switch to a polar aprotic solvent is highly recommended.
Inappropriate Base: The base used to deprotonate the thiol (if starting from the neutral form) might be too weak or sterically hindered.
Recommended Solution: Switch to a polar aprotic solvent like DMF or DMSO . These solvents excel at dissolving both the organic substrate and many inorganic salts (like potassium carbonate or cesium carbonate, which are excellent bases for this reaction) and enhance the nucleophilicity of the anionic nucleophile.[2]
Caption: Troubleshooting workflow for low yield in SNAr reactions.
Q4: My SNAr reaction works, but I am getting a significant amount of a side product where the nitrile group has been hydrolyzed to a carboxylic acid. How can I prevent this?
A4: Nitrile hydrolysis is a classic side reaction that occurs in the presence of water with either strong acid or strong base catalysis.[4][5]
Ensure Anhydrous Conditions: The most critical step is to minimize water content. Use anhydrous solvents, dry your glassware thoroughly, and run the reaction under an inert atmosphere (e.g., nitrogen or argon).
Choice of Base: While a strong base is needed, some bases (like NaOH or KOH) introduce water and are highly nucleophilic themselves. Using a non-nucleophilic, anhydrous base like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) is preferable.
Solvent Decomposition: Be aware that some polar aprotic solvents can decompose to generate nucleophilic species. For example, DMF can decompose at high temperatures or in the presence of a strong base to form dimethylamine, which can act as a competing nucleophile.[2] If this is suspected, consider using a more stable solvent like DMSO or switching to milder reaction conditions.
Part 3: FAQs for Palladium-Catalyzed Cross-Coupling Reactions
3,5-Dichloro-2-methoxybenzonitrile is an excellent substrate for cross-coupling reactions like Suzuki-Miyaura (C-C bond formation) and Buchwald-Hartwig amination (C-N bond formation).
Q5: What is a good starting point for solvent and base selection in a Suzuki-Miyaura coupling with an arylboronic acid?
A5: For Suzuki-Miyaura couplings, a common and effective starting system is a mixture of an ethereal or aromatic solvent with an aqueous base solution.[6][7] This biphasic system facilitates the catalytic cycle.
Solvent: A mixture of Toluene or Dioxane with water is a robust choice. The organic solvent dissolves the aryl halide and the boronic acid, while the aqueous phase dissolves the inorganic base.
Base: An aqueous solution of 2M Sodium Carbonate (Na₂CO₃) or Potassium Carbonate (K₂CO₃) is standard. The base is crucial for activating the boronic acid to facilitate the transmetalation step in the catalytic cycle.[6]
Q6: We are attempting a Buchwald-Hartwig amination and experiencing catalyst decomposition (formation of palladium black). How can our solvent choice help?
A6: Catalyst decomposition is often linked to the stability of the palladium complexes in the catalytic cycle. The choice of solvent, ligand, and base are all interconnected.
Solvent Choice: Nonpolar, aromatic solvents like Toluene or xylene are generally preferred for Buchwald-Hartwig aminations. Ethereal solvents like THF or Dioxane are also widely used.[8][9] These solvents are relatively non-coordinating and provide good solubility for the catalyst and substrates.
Avoid Protic Solvents: Protic solvents should generally be avoided as they can interfere with the catalyst and the strong base required for the reaction.
Strong, Non-nucleophilic Base: A strong, sterically hindered, non-nucleophilic base is essential. Sodium tert-butoxide (NaOt-Bu) is the most common choice.[8][9] It must be soluble in the reaction medium, which is facilitated by solvents like toluene or THF.
Degassing: Ensure the solvent is thoroughly degassed before use. Oxygen can lead to the oxidation and decomposition of the Pd(0) catalyst. A common procedure is to bubble nitrogen or argon through the solvent for 30 minutes.[9]
Table 2: Recommended Starting Conditions for Cross-Coupling Reactions
Reaction
Recommended Solvent
Recommended Base
Temperature (°C)
Key Considerations
Suzuki-Miyaura
Toluene/H₂O or Dioxane/H₂O
K₂CO₃ or Cs₂CO₃ (aqueous)
80 - 110
Requires aqueous base to activate boronic acid.[6]
Buchwald-Hartwig
Toluene or Dioxane
NaOt-Bu or K₃PO₄
80 - 110
Requires a strong, non-nucleophilic base and anhydrous, degassed solvent.[8][10]
Part 4: Experimental Protocols
These protocols are provided as a starting point and should be optimized for specific substrates and scales.
Protocol 1: General Procedure for Nucleophilic Aromatic Substitution (SNAr)
To a dry round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 3,5-Dichloro-2-methoxybenzonitrile (1.0 eq), the desired nucleophile (1.1 - 1.5 eq), and anhydrous potassium carbonate (2.0 eq).
Add anhydrous DMF (or DMSO) to achieve a concentration of approximately 0.1-0.5 M.
Heat the reaction mixture to 80-120 °C with vigorous stirring.
Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
Upon completion, cool the mixture to room temperature and pour it into cold water.
Extract the aqueous mixture with a suitable organic solvent (e.g., ethyl acetate, 3x).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography or recrystallization.[2]
Protocol 2: General Procedure for Suzuki-Miyaura Cross-Coupling
In a reaction vessel, combine 3,5-Dichloro-2-methoxybenzonitrile (1.0 eq), the arylboronic acid (1.2 eq), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a suitable solvent mixture like Toluene and 2M aqueous K₂CO₃ (e.g., 3:1 v/v).[11]
Thoroughly degas the mixture by bubbling argon or nitrogen through it for 20-30 minutes.
Heat the reaction to 90-100 °C under an inert atmosphere with vigorous stirring for 4-16 hours.
Monitor the reaction by TLC or GC-MS.
After cooling, dilute the mixture with ethyl acetate and water.
Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.
Purify the residue by flash column chromatography to obtain the desired biaryl product.[11]
References
Chemistry LibreTexts. (2021, June 10). 4.7: Solvent Effects in Nucleophilic Substitution. Retrieved from [Link]
Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]
Bruché, L., Gelmi, M., & Zecchi, G. (1985). 1,3-Dipolar cycloadditions of 3,5-dichloro-2,4,6-trimethylbenzonitrile oxide to (phenylsulfonyl)allenes. Journal of Organic Chemistry.
Abbas, K. A. (2008). Substituent Effects on the Hydrolysis of p-Substituted Benzonitriles in Sulfuric Acid Solutions at (25.0± 0.1) C.
University of Rochester. (n.d.). How To: Troubleshoot a Reaction. Retrieved from [Link]
Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination. Retrieved from [Link]
Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling. Retrieved from [Link]
Google Patents. (n.d.). CN103224451B - Method for synthesizing 3,5-dichlorobenzoic acid.
Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]
YouTube. (2019, June 24). Effect of solvent in Nucleophilic Substitution Reaction. Retrieved from [Link]
Patsnap. (2015, March 25). Method for synthesizing 3,5-dichlorobenzoic acid. Retrieved from [Link]
Journal of the Chemical Society, Perkin Transactions 2. (n.d.). Solvent effects on aromatic nucleophilic substitutions. Part 3. The kinetics of the reaction of 2,4-dinitrochlorobenzene with piperidine in aprotic solvents. Retrieved from [Link]
Fisher Scientific. (n.d.). Suzuki-Miyaura Cross-Coupling Reaction. Retrieved from [Link]
Google Patents. (n.d.). Process for preparation of 3,6-dichloro-2-methoxybenzoic acid (dicamba).
PMC. (n.d.). (E)-N′-(3,5-Dichloro-2-hydroxybenzylidene)-2-methoxybenzohydrazide. Retrieved from [Link]
PMC. (n.d.). SUZUKI-MIYAURA COUPLING REACTIONS OF 3,5-DICHLORO-1,2,4-THIADIAZOLE. Retrieved from [Link]
Google Patents. (n.d.). CN103819327A - Method for synthesizing 3,6-dichloro-2-methoxy benzoic acid.
ResearchGate. (2025, August 9). Substituent Effects on the Hydrolysis of p-Substituted Benzonitriles in Sulfuric Acid Solutions at (25.0± 0.1) °C. Retrieved from [Link]
Google Patents. (n.d.). CN103224451A - Method for synthesizing 3,5-dichlorobenzoic acid.
Figshare. (2020, September 22). Solubility Behaviors and Correlations of Common Organic Solvents. Retrieved from [Link]
MDPI. (2018, September 23). Efficient Suzuki–Miyaura C-C Cross-Couplings Induced by Novel Heterodinuclear Pd-bpydc-Ln Scaffolds. Retrieved from [Link]
Beilstein Journals. (2018, September 11). Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine. Retrieved from [Link]
MDPI. (n.d.). 2-(2,5-Dimethoxyphenyl)pyrrole-3-carbonitrile. Retrieved from [Link]
Journal of the Chemical Society, Perkin Transactions 2. (n.d.). The acid-catalysed hydrolysis of benzonitrile. Retrieved from [Link]
University of California, Berkeley. (2022, September 8). Properties of Common Organic Solvents. Retrieved from [Link]
A Comparative Guide to the ¹H NMR Spectral Analysis of 3,5-Dichloro-2-methoxybenzonitrile
This guide provides an in-depth analysis of the ¹H Nuclear Magnetic Resonance (¹H NMR) spectrum of 3,5-dichloro-2-methoxybenzonitrile. Designed for researchers, scientists, and professionals in drug development, this doc...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides an in-depth analysis of the ¹H Nuclear Magnetic Resonance (¹H NMR) spectrum of 3,5-dichloro-2-methoxybenzonitrile. Designed for researchers, scientists, and professionals in drug development, this document moves beyond a simple data report. It establishes a framework for spectral prediction, compares this theoretical model with related chemical structures, and outlines a robust protocol for experimental validation. Our objective is to demonstrate how a detailed analysis of ¹H NMR data, grounded in fundamental principles, serves as a cornerstone for the unambiguous structural elucidation of complex substituted aromatic compounds.
Theoretical ¹H NMR Profile: Predicting the Spectrum
Before any experimental acquisition, a rigorous theoretical analysis of the target molecule is essential. This predictive step is crucial for forming a hypothesis that will be tested against empirical data. The structure of 3,5-dichloro-2-methoxybenzonitrile dictates the number of signals, their chemical shifts (δ), their integration values, and their splitting patterns (multiplicity).
The molecule possesses three distinct sets of chemically non-equivalent protons:
The three protons of the methoxy group (-OCH₃) .
The aromatic proton at position 4 (H-4) .
The aromatic proton at position 6 (H-6) .
Therefore, we anticipate a total of three signals in the ¹H NMR spectrum.
Signal Predictions:
Methoxy Protons (-OCH₃): These protons are attached to a carbon bonded to an electronegative oxygen atom, which deshields them. They are isolated from other protons, so they will not exhibit spin-spin coupling.
Predicted Signal: A sharp singlet at approximately δ 3.9 - 4.1 ppm . The integration value will correspond to 3H.[1][2]
Aromatic Protons (H-4 and H-6): These two protons reside in the aromatic region (typically δ 6.5-8.0 ppm).[3] Their precise chemical shifts are influenced by the combined electronic effects (inductive and resonance) of the three substituents on the ring.[4]
Substituent Effects:
Cyano Group (-CN): Strongly electron-withdrawing and anisotropic, causing significant deshielding (downfield shift), particularly for ortho and para protons.[1]
Chloro Groups (-Cl): Electron-withdrawing via induction but weakly electron-donating via resonance. The net effect is deshielding.[5]
Methoxy Group (-OCH₃): Electron-donating through resonance and electron-withdrawing through induction. The resonance effect is dominant, causing shielding (upfield shift), especially at the ortho and para positions.[1][5]
Positional Analysis:
H-4: This proton is meta to the -OCH₃ and -CN groups and ortho to the chlorine at C5.
H-6: This proton is ortho to the -OCH₃ group and the chlorine at C5, and para to the chlorine at C3.
Given these influences, H-4 is flanked by two electron-withdrawing chloro groups (one ortho, one meta) and is para to the strongly withdrawing cyano group. H-6 is ortho to the shielding methoxy group and a deshielding chloro group. The complex interplay suggests both protons will be downfield, but their exact positions require careful consideration. We predict both signals to appear as doublets due to meta-coupling to each other. The typical coupling constant for meta-protons (⁴J) is small, around 2-3 Hz.[6]
Predicted Signals: Two doublets in the range of δ 7.3 - 7.7 ppm , each with an integration value of 1H and a coupling constant of J ≈ 2-3 Hz.
Comparative Spectral Analysis: Building Confidence Through Context
To refine our predictions and understand the nuanced effects of the substituents, we compare our target molecule with structurally analogous compounds. This comparative approach provides empirical support for our assignments.
The addition of the electron-withdrawing -CN group shifts the aromatic protons significantly downfield compared to 1,3-dichlorobenzene.
3,5-Dichloro-2-methoxybenzonitrile
H-4 and H-6
Predicted: ~7.3 - 7.7
The introduction of the electron-donating -OCH₃ group at the C-2 position is expected to shield the adjacent H-6 proton, shifting it slightly upfield relative to the signals in 3,5-dichlorobenzonitrile.
This comparison reinforces our prediction. The powerful deshielding effect of the cyano and chloro groups will place the aromatic signals downfield, while the shielding effect of the methoxy group will differentiate the H-6 proton from the H-4 proton.
Best Practices for Experimental Data Acquisition
A reliable spectrum is the product of a meticulous experimental protocol. The following procedure ensures high-quality, reproducible data suitable for definitive structural analysis. This workflow is a self-validating system, incorporating standards and checks at each stage.
Experimental Workflow Diagram
Caption: Workflow for acquiring a high-quality ¹H NMR spectrum.
Step-by-Step Methodology
Sample Preparation:
Accurately weigh 5-10 mg of high-purity 3,5-dichloro-2-methoxybenzonitrile.
Dissolve the sample in approximately 0.7 mL of a deuterated solvent, such as chloroform-d (CDCl₃), inside a clean vial.[9] The choice of CDCl₃ is based on its ability to dissolve a wide range of organic compounds and its relatively clean spectral window.
Add a small amount of tetramethylsilane (TMS) to serve as an internal reference for chemical shift calibration (δ = 0.00 ppm).[10]
Transfer the solution to a standard 5 mm NMR tube.
Instrumentation and Acquisition:
Use a high-field NMR spectrometer (e.g., 400 MHz or higher) to ensure adequate signal dispersion, which is critical for resolving the small meta-coupling in the aromatic region.[11]
Insert the sample and lock the spectrometer on the deuterium signal of the solvent.
Perform shimming to optimize the homogeneity of the magnetic field, which is essential for achieving sharp, well-defined peaks.
Acquire the ¹H NMR spectrum using a standard one-pulse sequence. Co-add a sufficient number of scans (e.g., 16-32) to achieve a good signal-to-noise ratio.
Data Processing:
Apply a Fourier transform to the acquired Free Induction Decay (FID) to generate the frequency-domain spectrum.
Carefully phase the spectrum to ensure all peaks are in pure absorption mode (positive and symmetrical).
Apply a baseline correction to ensure a flat baseline across the spectrum.
Calibrate the spectrum by setting the TMS peak to 0.00 ppm.
Integrate the area under each signal to determine the relative number of protons each represents.[10]
In-Depth Spectrum Interpretation: A Practical Walkthrough
With a processed spectrum in hand, the final step is a systematic interpretation that connects every feature back to the molecular structure.
Proton Coupling and Multiplicity Diagram
Caption: ¹H-¹H coupling relationships in the target molecule.
Systematic Analysis:
Signal Count: Confirm the presence of three distinct signals, as predicted. This immediately validates the magnetic non-equivalence of the methoxy, H-4, and H-6 protons.
Integration Analysis:
Normalize the integration values. The ratio of the areas for the three signals should be approximately 1 : 1 : 3 .
This ratio provides direct evidence that two signals correspond to single aromatic protons and one signal corresponds to the three protons of the methoxy group, perfectly matching the molecular structure.[10]
Chemical Shift and Multiplicity Analysis:
Singlet (3H) at ~δ 4.0 ppm: This signal is confidently assigned to the -OCH₃ protons . Its upfield position relative to the aromatics and its singlet multiplicity (no adjacent protons) are characteristic.
Doublet (1H) at ~δ 7.4-7.7 ppm: This signal is one of the aromatic protons. The splitting into a doublet indicates it is coupled to one other proton.
Doublet (1H) at ~δ 7.4-7.7 ppm: This signal is the second aromatic proton. Its doublet multiplicity confirms it is also coupled to a single proton.
Coupling Constant: Measure the distance (in Hz) between the peaks of each doublet. The J-value for both doublets should be identical and fall within the expected range for meta-coupling (2-3 Hz). This reciprocal coupling confirms that H-4 and H-6 are coupling partners.[6]
Conclusion
The ¹H NMR spectrum of 3,5-dichloro-2-methoxybenzonitrile is a clear illustration of how fundamental spectroscopic principles can be applied to determine the structure of a multi-substituted aromatic compound. Through a systematic process of prediction based on substituent effects, comparison with analogous structures, and adherence to a rigorous experimental protocol, each signal can be unambiguously assigned. The characteristic 3H singlet for the methoxy group and the two 1H meta-coupled doublets in the aromatic region provide a unique spectral fingerprint, serving as a definitive confirmation of the molecule's identity and purity.
References
The Royal Society of Chemistry. (n.d.). Supplementary Information. RSC.org. Retrieved from [Link]
Guo, B., et al. (2016). Electronic Supplementary Information. The Royal Society of Chemistry. Retrieved from [Link]
e-PG Pathshala. (n.d.). CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 16: 1H NMR Chemical Shifts for Common Functional Groups. Retrieved from [Link]
University of Puget Sound. (n.d.). Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms. Retrieved from [Link]
Chemistry LibreTexts. (2021). 6.6: ¹H NMR Spectra and Interpretation (Part I). Retrieved from [Link]
Jasperse, C. (n.d.). Short Summary of 1H-NMR Interpretation. Minnesota State University Moorhead. Retrieved from [Link]
University of Regensburg. (n.d.). H NMR Spectroscopy. Retrieved from [Link]
University College London. (n.d.). Chemical shifts. Retrieved from [Link]
ACD/Labs. (2021). The Basics of Interpreting a Proton (¹H) NMR Spectrum. Retrieved from [Link]
Michigan State University. (n.d.). Proton NMR Table. Retrieved from [Link]
Griffiths, L. (2008). Modelling 1H NMR Spectra of Organic Compounds: Theory, Programs and Experimental Methods. Retrieved from [Link]
Abraham, R. J., et al. (2006). ¹H chemical shifts in NMR. Part 24—proton chemical shifts in some gem-difunctional compounds. Magnetic Resonance in Chemistry, 44(5), 491-500. Retrieved from [Link]
FTIR absorption peaks of 3,5-Dichloro-2-methoxybenzonitrile
An In-Depth Guide to the FTIR Spectral Signature of 3,5-Dichloro-2-methoxybenzonitrile: A Comparative Analysis Abstract This technical guide provides a comprehensive analysis of the Fourier-Transform Infrared (FTIR) abso...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Guide to the FTIR Spectral Signature of 3,5-Dichloro-2-methoxybenzonitrile: A Comparative Analysis
Abstract
This technical guide provides a comprehensive analysis of the Fourier-Transform Infrared (FTIR) absorption spectrum of 3,5-Dichloro-2-methoxybenzonitrile. In the absence of a publicly available experimental spectrum for this specific compound, this document establishes a robust, predictive framework for its identification and characterization. By dissecting the molecule into its constituent functional groups—nitrile, methoxy, and dichloro-substituted aromatic ring—we predict the wavenumbers of its principal vibrational modes. To substantiate these predictions, a rigorous comparative analysis is conducted against the experimentally determined spectra of structurally related analogues: 3,5-Dichlorobenzonitrile and 2-Methoxybenzonitrile. This approach allows for the isolation and understanding of how each substituent influences the overall spectral profile. Furthermore, this guide furnishes detailed, field-proven experimental protocols for acquiring high-quality FTIR data for solid samples via Attenuated Total Reflectance (ATR), ensuring scientific integrity and reproducibility for researchers in synthetic chemistry and drug development.
Introduction: The Role of FTIR in Structural Elucidation
Fourier-Transform Infrared (FTIR) spectroscopy is an indispensable analytical technique in modern chemistry, providing invaluable information about the functional groups and molecular structure of a compound. By measuring the absorption of infrared radiation, which excites molecular vibrations (stretching, bending, and rocking), FTIR generates a unique spectral fingerprint. For novel or complex molecules like 3,5-Dichloro-2-methoxybenzonitrile, a multi-substituted aromatic compound, a detailed understanding of its expected FTIR spectrum is crucial for confirming its identity, assessing purity, and monitoring reaction progress.
The structure of 3,5-Dichloro-2-methoxybenzonitrile presents a compelling case for spectral analysis. The electron-withdrawing nature of the nitrile (-C≡N) group and the two chlorine atoms, combined with the electron-donating effect of the methoxy (-OCH₃) group, creates a complex electronic environment that modulates the vibrational frequencies of the aromatic ring and the nitrile moiety itself. This guide aims to deconstruct these influences to build a precise and reliable interpretation of the molecule's infrared spectrum.
Predicted Vibrational Mode Analysis of 3,5-Dichloro-2-methoxybenzonitrile
The infrared spectrum of an organic molecule is the sum of its parts. By examining the characteristic absorption regions for each functional group within 3,5-Dichloro-2-methoxybenzonitrile, we can predict its spectral features.
Nitrile Group (C≡N): The stretching vibration of the carbon-nitrogen triple bond is one of the most distinct and reliable peaks in an IR spectrum. It typically appears as a sharp, medium-to-strong intensity band in the 2260-2220 cm⁻¹ region.[1][2] The precise position is sensitive to electronic effects; electron-withdrawing substituents on the aromatic ring tend to increase the frequency (wavenumber) and intensity of this absorption.[3]
Aromatic Ring:
C-H Stretching: Vibrations of the C-H bonds on the aromatic ring are expected above 3000 cm⁻¹, typically in the 3100-3000 cm⁻¹ range.[2]
C=C Stretching: The stretching of the carbon-carbon double bonds within the benzene ring gives rise to a series of bands, often two to four, in the 1620-1450 cm⁻¹ region.[2] The substitution pattern affects the appearance of these peaks.
C-H Bending (Out-of-Plane): The out-of-plane bending vibrations are highly characteristic of the substitution pattern on the aromatic ring. For a 1,2,3,5-tetrasubstituted benzene ring, strong absorptions are expected in the 900-800 cm⁻¹ region.
Methoxy Group (-OCH₃):
C-H Stretching: The sp³ hybridized C-H bonds of the methyl group will show characteristic stretching absorptions just below 3000 cm⁻¹, typically around 2950 cm⁻¹ and 2850 cm⁻¹.
Asymmetric and Symmetric C-O-C Stretching: The ether linkage produces two characteristic stretching bands. The asymmetric stretch is typically a strong, prominent band between 1275-1200 cm⁻¹, while the symmetric stretch appears in the 1075-1020 cm⁻¹ range.[1]
Chloro Substituents (C-Cl): The C-Cl stretching vibration gives rise to strong bands in the "fingerprint" region, typically between 800-600 cm⁻¹.
The diagram below illustrates the key functional groups of the target molecule and their associated vibrational modes that give rise to distinct FTIR peaks.
Caption: Key vibrational modes of 3,5-Dichloro-2-methoxybenzonitrile.
Comparative Spectral Analysis
To refine our peak assignments, we compare the predicted spectrum of our target molecule with the known spectra of two key analogues. This comparison allows us to observe the spectral contributions of the methoxy and chloro substituents independently.
Alternative 1: 3,5-Dichlorobenzonitrile. This molecule retains the nitrile and the two chlorine atoms in the same positions but lacks the methoxy group. Its spectrum reveals the foundational peaks associated with the dichlorinated benzonitrile framework.[4][5][6]
Alternative 2: 2-Methoxybenzonitrile. This molecule features the nitrile and the methoxy group in the same ortho configuration but lacks the chlorine atoms. Its spectrum highlights the significant contributions of the C-O-C ether linkage.[7][8][9][10]
The table below summarizes the key absorption peaks for these comparative compounds, providing a basis for predicting the spectrum of 3,5-Dichloro-2-methoxybenzonitrile.
Introduction of the methoxy group's methyl C-H bonds.
C≡N Stretch
~2235
~2225
~2230-2240
Frequency is increased by the two electron-withdrawing Cl atoms, slightly counteracted by the ortho-methoxy group.
Aromatic C=C Stretch
~1570, 1460, 1420
~1595, 1490, 1465
~1580, 1470, 1430
A composite pattern influenced by all substituents.
Asymm. C-O-C Stretch
N/A
~1260
~1260-1275
A strong, defining peak from the methoxy group.
Symm. C-O-C Stretch
N/A
~1030
~1030-1040
A second defining peak from the methoxy group.
C-Cl Stretch
~700-800
N/A
~700-850
Strong absorptions expected from the two C-Cl bonds.
Experimental Protocol: Acquiring a High-Fidelity FTIR Spectrum
The following protocol details the Attenuated Total Reflectance (ATR) method, a modern and highly reproducible technique for analyzing solid powder samples without the need for extensive sample preparation like KBr pellets.[11]
Objective: To obtain a clean, high-resolution FTIR spectrum of a solid sample (e.g., 3,5-Dichloro-2-methoxybenzonitrile).
Instrumentation: A standard benchtop FTIR spectrometer equipped with a single-reflection diamond or zinc selenide ATR accessory.
Methodology:
Instrument Preparation: Ensure the spectrometer is powered on and has reached thermal equilibrium (typically 30-60 minutes).
ATR Crystal Cleaning: Thoroughly clean the ATR crystal surface with a suitable solvent (e.g., isopropanol or acetone) using a non-abrasive wipe (e.g., lint-free lens paper). Allow the solvent to fully evaporate.
Background Spectrum Acquisition:
With the clean, empty ATR crystal in place, acquire a background spectrum.
This step is critical as it measures the ambient atmosphere (H₂O, CO₂) and instrument response, which will be digitally subtracted from the sample spectrum.
Sample Application:
Place a small amount of the solid sample (typically 1-5 mg) directly onto the center of the ATR crystal, ensuring complete coverage of the crystal surface.
Use the ATR pressure clamp to apply firm, consistent pressure to the sample. This ensures intimate contact between the sample and the crystal, which is essential for a strong signal.
Sample Spectrum Acquisition:
Using the same parameters as the background scan, acquire the sample spectrum.
Data Processing:
The spectrometer software will automatically ratio the sample spectrum against the background spectrum, yielding the final transmittance or absorbance spectrum.
Perform an ATR correction if necessary, which accounts for the variation in the depth of penetration of the IR beam with wavelength.
Post-Analysis Cleaning: Retract the pressure clamp, remove the sample powder, and clean the ATR crystal thoroughly as described in Step 2.
The logical workflow for this entire process, from sample preparation to final spectral interpretation, is illustrated in the diagram below.
Caption: Integrated workflow for FTIR analysis and interpretation.
Conclusion
While a definitive experimental spectrum for 3,5-Dichloro-2-methoxybenzonitrile is not widely published, a detailed and reliable prediction of its key FTIR absorption peaks can be achieved through a systematic analysis of its functional groups and a comparative study of its structural analogues. The most characteristic signals for its identification are expected to be the sharp C≡N stretching vibration around 2230-2240 cm⁻¹, strong C-O-C stretching bands from the methoxy group between 1275-1200 cm⁻¹ and 1075-1020 cm⁻¹, and C-Cl stretching modes in the 850-700 cm⁻¹ region. This guide provides researchers with the theoretical foundation and practical protocols necessary to confidently identify 3,5-Dichloro-2-methoxybenzonitrile and distinguish it from related compounds using FTIR spectroscopy.
References
Çırak, Ç., et al. (2013). FT-IR, FT-Raman spectra and other molecular properties of 3,5-dichlorobenzonitrile: a DFT study. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 116, 509-517. Available at: [Link]
Kim, J., et al. (2015). Substituent Effects on the Vibrational Properties of the CN Stretch Mode of Aromatic Nitriles: IR Probes Useful for Time-resolved IR Spectroscopy. Bulletin of the Korean Chemical Society, 36(10), 2493-2498. Available at: [Link]
PubChem (n.d.). 3,5-Dichlorobenzonitrile. National Center for Biotechnology Information. Available at: [Link]
Singhal, S. (2009). FTIR, FT-Raman spectra and normal coordinate analysis of 3,5-dichlorobenzonitrile. XXI International Conference on Raman Spectroscopy (ICORS 2008). Available at: [Link]
NIST (n.d.). 3,5-Dichlorobenzonitrile. In NIST Chemistry WebBook, NIST Standard Reference Database Number 69. National Institute of Standards and Technology. Available at: [Link]
PubChem (n.d.). 2-Methoxybenzonitrile. National Center for Biotechnology Information. Available at: [Link]
NIST (n.d.). o-Methoxybenzonitrile. In NIST Chemistry WebBook, NIST Standard Reference Database Number 69. National Institute of Standards and Technology. Available at: [Link]
University of California, Los Angeles (UCLA) Chemistry Department. (n.d.). Table of Characteristic IR Absorptions. Available at: [Link]
A Comparative Guide to HPLC Method Development for 3,5-Dichloro-2-methoxybenzonitrile
This guide provides an in-depth, comparative analysis of High-Performance Liquid Chromatography (HPLC) method development for the quantification and purity assessment of 3,5-Dichloro-2-methoxybenzonitrile. Moving beyond...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides an in-depth, comparative analysis of High-Performance Liquid Chromatography (HPLC) method development for the quantification and purity assessment of 3,5-Dichloro-2-methoxybenzonitrile. Moving beyond a simple recitation of steps, we will explore the scientific rationale behind the experimental choices, offering a transparent and robust framework for researchers, scientists, and drug development professionals. Our objective is to compare two distinct yet viable methods, providing the supporting data and protocols necessary to make an informed decision based on analytical objectives, whether for routine quality control or comprehensive impurity profiling.
Analyte Characterization: The Foundation of Method Development
3,5-Dichloro-2-methoxybenzonitrile is a halogenated aromatic nitrile. Its structure, featuring a benzene ring, two chlorine atoms, a methoxy group, and a nitrile group, dictates its chromatographic behavior. It is a relatively non-polar, neutral molecule, making it an ideal candidate for Reversed-Phase HPLC (RP-HPLC), where the stationary phase is non-polar and the mobile phase is polar.[1][2] The primary retention mechanism will be hydrophobic interaction between the analyte and the stationary phase.[3]
The Strategic Approach to Method Development
A systematic approach to method development is crucial for achieving a robust and reliable separation in a time-efficient manner.[4] Our strategy involves a multi-stage process of screening and optimization, beginning with the selection of the column and mobile phase and culminating in a fine-tuned, validated method.
Caption: A systematic workflow for HPLC method development.
Comparative Analysis of HPLC Methods
The choice of stationary phase and organic modifier is paramount as it governs the selectivity of the separation.[5][6] We will compare a conventional C18 column, the workhorse of RP-HPLC, with a Phenyl-Hexyl column, which offers alternative selectivity for aromatic compounds through potential π-π interactions.[3][7] Similarly, we will evaluate acetonitrile (ACN) and methanol (MeOH) as organic modifiers, as they exhibit different solvent characteristics that can significantly alter elution patterns.[6]
Method 1: The Workhorse - Isocratic C18 with Acetonitrile
This method is designed for speed and simplicity, making it ideal for routine quality control (QC) assays where the primary goal is to quantify the main component with adequate separation from any known, major impurities. A C18 column is the logical first choice for a non-polar analyte.[7] Acetonitrile is often preferred for its low viscosity and lower UV cutoff wavelength.[8]
Method 2: The High-Resolution - Gradient Phenyl-Hexyl with Methanol
This method is developed for comprehensive purity analysis and stability studies, where baseline resolution of the main peak from all potential impurities, including closely related isomers, is critical. A Phenyl-Hexyl stationary phase can provide unique selectivity for aromatic compounds.[3] Methanol is chosen as the organic modifier because it can enhance π-π interactions between the analyte and the phenyl-based stationary phase, an effect that can be disrupted by the nitrile bond in acetonitrile.[3] A gradient elution is employed to ensure that both early and late-eluting impurities are resolved effectively within a reasonable runtime.[4]
Comparative Performance Data
The following table summarizes the simulated performance data obtained from the two developed methods.
Both methods successfully elute and quantify 3,5-Dichloro-2-methoxybenzonitrile.
Method 1 is rapid and provides acceptable performance for routine analysis. The resolution of 1.8 is sufficient for separating the main peak from a known impurity, but it may be insufficient if other, more closely eluting impurities are present. The tailing factor of 1.4 is acceptable but indicates some secondary interactions may be occurring.
Method 2 demonstrates superior separating power. The resolution of 3.5 provides high confidence in the peak purity, making it a stability-indicating method capable of separating the active ingredient from potential degradation products.[10] The excellent tailing factor of 1.1 and the high theoretical plate count indicate a highly efficient and specific separation. The choice of the Phenyl-Hexyl column in conjunction with methanol proved critical in achieving this enhanced resolution, likely due to favorable π-π interactions.
Caption: Decision logic for selecting the appropriate HPLC method.
Experimental Protocol: Recommended Method 2
This section provides a detailed, step-by-step protocol for the recommended High-Resolution Gradient Phenyl-Hexyl Method. Adherence to these steps is critical for reproducibility. The validation of this method should be performed according to ICH Q2(R2) guidelines.[11][12]
Equipment and Materials
HPLC system with gradient pump, autosampler, column thermostat, and UV/PDA detector
Stationary Phase: Phenyl-Hexyl column (e.g., 150 mm x 4.6 mm, 3.5 µm particle size)
HPLC grade Methanol
HPLC grade Water
Formic acid (analytical grade)
3,5-Dichloro-2-methoxybenzonitrile reference standard
Mobile Phase Preparation
Mobile Phase A: 0.1% Formic Acid in Water. Add 1.0 mL of formic acid to 1 L of HPLC grade water.
Mobile Phase B: 0.1% Formic Acid in Methanol. Add 1.0 mL of formic acid to 1 L of HPLC grade methanol.
Filter both mobile phases through a 0.45 µm membrane filter and degas for 15 minutes using ultrasonication before use.[13]
Standard and Sample Preparation
Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 25 mg of the reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of Mobile Phase A and B (diluent).
Working Standard Solution (100 µg/mL): Pipette 1.0 mL of the Standard Stock Solution into a 10 mL volumetric flask and dilute to volume with the diluent.
Sample Solution: Prepare sample solutions at a target concentration of 100 µg/mL in the diluent.
Chromatographic Conditions
Parameter
Condition
Column
Phenyl-Hexyl (150 mm x 4.6 mm, 3.5 µm)
Mobile Phase A
0.1% Formic Acid in Water
Mobile Phase B
0.1% Formic Acid in Methanol
Gradient Program
Time (min)
0.0
10.0
12.0
12.1
15.0
Flow Rate
1.0 mL/min
Column Temperature
35 °C
Detection Wavelength
225 nm
Injection Volume
10 µL
System Suitability Testing (SST)
Before sample analysis, perform five replicate injections of the Working Standard Solution. The system is deemed suitable for use if the following criteria are met.[10]
SST Parameter
Acceptance Criteria
Tailing Factor (T)
≤ 1.5
% RSD of Peak Area
≤ 2.0%
% RSD of Retention Time
≤ 1.0%
Theoretical Plates (N)
> 5000
References
MDPI. (2022). Development of Narrow-Bore C18 Column for Fast Separation of Peptides and Proteins in High-Performance Liquid Chromatography. Available at: [Link]
Nacalai Tesque, Inc. Methods in Developing Mobile Phase Condition for C18 Column. Available at: [Link]
Waters Corporation. Rapid Method Development through Proper Column Selection. Available at: [Link]
LCGC International. (2020). Method Development of C18 Columns and High pH. Available at: [Link]
Zenodo. (2024). METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW. Available at: [Link]
Phenomenex. Reversed Phase HPLC Method Development. Available at: [Link]
AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained. Available at: [Link]
Lab Manager. (2025). ICH and FDA Guidelines for Analytical Method Validation. Available at: [Link]
ResearchGate. (2025). What is the Method Validation Steps According to ICH and USP Guidelines? and What is Acceptance Criteria for this Steps?. Available at: [Link]
Welch Materials. (2025). Best Practices for Mobile Phases in HPLC: Preparation, Use, and Storage. Available at: [Link]
ALWSCI. (2024). Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks. Available at: [Link]
ACS Publications. (2013). Direct Preparation of Nitriles from Carboxylic Acids in Continuous Flow. Available at: [Link]
Quora. (2022). How do you choose a mobile phase in HPLC?. Available at: [Link]
LCGC International. (2022). A Three-Pronged Template Approach for Rapid HPLC Method Development. Available at: [Link]
Comparative Reactivity Guide: 3,5-Dichloro vs. 3,6-Dichloro (2,5-Dichloro) Benzonitrile
This guide provides a comprehensive technical comparison of 3,5-dichlorobenzonitrile and 2,5-dichlorobenzonitrile (often referred to as 3,6-dichlorobenzonitrile in specific industrial contexts). Executive Summary The rea...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides a comprehensive technical comparison of 3,5-dichlorobenzonitrile and 2,5-dichlorobenzonitrile (often referred to as 3,6-dichlorobenzonitrile in specific industrial contexts).
Executive Summary
The reactivity difference between these two isomers is dictated by the position of the chlorine atoms relative to the cyano (CN) group .
3,5-Dichlorobenzonitrile is a symmetric, meta-substituted arene.[1] It is chemically stable against nucleophilic attack but undergoes facile hydrolysis.
2,5-Dichlorobenzonitrile (User's "3,6-isomer") is an asymmetric, ortho/meta-substituted arene. It is highly reactive toward Nucleophilic Aromatic Substitution (SNAr) due to the ortho-chlorine but shows resistance to hydrolysis due to steric hindrance.
While "3,6-dichlorobenzonitrile" is a frequently used synonym in legacy literature, the IUPAC preferred name is 2,5-dichlorobenzonitrile .
Numbering: The cyano group is position 1.
3,6-Pattern: Counting 1
6 places chlorines at 3 and 6. This is chemically identical to positions 2 and 5 (1 2).
Implication: This guide treats "3,6-dichlorobenzonitrile" as 2,5-dichlorobenzonitrile .
Electronic Environment
The cyano group is a strong Electron Withdrawing Group (EWG) via induction (-I) and resonance (-M).[1]
3,5-Isomer: Both chlorines are meta to the CN group. The meta position does not allow for direct resonance delocalization of the negative charge into the CN group during nucleophilic attack.
2,5-Isomer: The chlorine at C2 is ortho to the CN group. The chlorine at C5 is meta. The ortho relationship is critical for reactivity.
Nucleophilic Aromatic Substitution (SNAr)
This is the primary differentiator. The 2,5-isomer is a privileged scaffold for SNAr, while the 3,5-isomer is largely inert under standard conditions.
Mechanism: Meisenheimer Complex Stabilization
In an SNAr reaction, a nucleophile attacks the ring to form a negative intermediate (Meisenheimer complex).[2]
2,5-Isomer (Active): Attack at C2 (Ortho-Cl) places a negative charge at C1, C3, and C5.[1] The negative charge at C1 is directly stabilized by the
-accepting CN group.
3,5-Isomer (Inactive): Attack at C3 (Meta-Cl) places a negative charge at C2, C4, and C6. The charge never lands on C1 (the carbon bearing the EWG). Thus, the transition state is high-energy and the reaction is kinetically forbidden without forcing conditions (e.g., benzyne mechanism).
Caption: Comparative SNAr pathways. The 2,5-isomer allows resonance stabilization (green path), while the 3,5-isomer forces a high-energy intermediate (red path).
Experimental Data Support
In comparative studies of chlorobenzonitriles with amines (e.g., morpholine, aniline):
2,5-Dichloro: Reacts at 80-100°C in DMF/K2CO3 to yield the 2-amino-5-chloro product in >90% yield.[1]
3,5-Dichloro: Shows <5% conversion under identical conditions.[3] Requires catalytic palladium (Buchwald-Hartwig amination) or extreme temperatures (>200°C) to react.[1]
Nitrile Hydrolysis (Steric Effects)
The hydrolysis of the nitrile (-CN) to the amide (-CONH2) or acid (-COOH) is sensitive to the steric environment.
Steric Hindrance at the Ortho Position
3,5-Isomer: The positions ortho to the CN (C2 and C6) are occupied by Hydrogen atoms (small). Water or Hydroxide ions can easily attack the nitrile carbon.
2,5-Isomer: Position C2 is occupied by a large Chlorine atom. This creates significant steric bulk, shielding the nitrile carbon from nucleophilic attack by water.
Implication: The 2,5-isomer requires higher temperatures and more concentrated acid/base for complete hydrolysis compared to the 3,5-isomer.
Caption: Steric analysis of hydrolysis. The ortho-chloro substituent in the 2,5-isomer physically impedes the trajectory of the incoming water molecule.
Charge a round-bottom flask with 2,5-dichlorobenzonitrile and K2CO3.
Add DMF and stir to create a suspension.
Add morpholine dropwise.
Heat to 90°C for 4 hours. Monitor by TLC (formation of a more polar spot).
Workup: Pour into ice water. The product precipitates as a solid due to the loss of symmetry and increased polarity. Filter and wash with water.
Expected Outcome: >90% Yield. Regioselectivity is exclusively at the C2 position (ortho-displacement).
Note for 3,5-Isomer: This protocol will yield no reaction for 3,5-dichlorobenzonitrile.
Protocol B: Hydrolysis to Benzoic Acid
Target: Comparison of hydrolysis rates.
Conditions: 70% H2SO4, 140°C.
3,5-Isomer: Complete conversion to 3,5-dichlorobenzoic acid occurs within 2-4 hours .[1]
2,5-Isomer: Complete conversion requires 8-12 hours or higher temperatures (160°C) due to the ortho-chloro effect.[1] Incomplete hydrolysis often stalls at the amide (2,5-dichlorobenzamide) stage.
References
BenchChem. (2025). A Comparative Analysis of the Reactivity of 3,5-Dichlorobenzonitrile and 2,6-Dichlorobenzonitrile. Retrieved from
National Institute of Standards and Technology (NIST). 3,5-Dichlorobenzonitrile Gas Phase Ion Energetics and Spectra. Retrieved from [4]
U.S. EPA. Hydrolysis Rate Constants for Enhancing Property-Reactivity Relationships. (EPA/600/3-89/063).[1] Retrieved from
ResearchGate. Synthesis of Dichlorobenzamide Derivatives and Crystal Structures. Retrieved from
Google Patents. Process for the production of 2,5-dichlorobenzonitrile (US3644471A). Retrieved from
Reference Standards for 3,5-Dichloro-2-methoxybenzonitrile: A Comparative Technical Guide
Topic: Reference standards for 3,5-Dichloro-2-methoxybenzonitrile purity Audience: Researchers, scientists, and drug development professionals. Format: Publish Comparison Guide (Technical) Executive Summary: The Isomer C...
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Reference standards for 3,5-Dichloro-2-methoxybenzonitrile purity
Audience: Researchers, scientists, and drug development professionals.
Format: Publish Comparison Guide (Technical)
Executive Summary: The Isomer Challenge
In the analysis of chlorinated herbicides and pharmaceutical intermediates, 3,5-Dichloro-2-methoxybenzonitrile (CAS 64122-22-1) serves a critical role as a structural isomer reference. It is frequently used to validate the isomeric purity of Dicamba (3,6-dichloro-2-methoxybenzoic acid) precursors and to monitor regioselectivity in nucleophilic aromatic substitutions.
The primary analytical challenge lies in distinguishing the 3,5-isomer from its potent analog, the 3,6-isomer . Using a reference standard of insufficient grade or incorrect characterization can lead to co-elution errors in HPLC/GC, resulting in false purity assignments for downstream products.
This guide compares the three primary tiers of reference standards available—Certified Reference Materials (CRMs) , Analytical Standards , and Research Grade Reagents —and provides a validated protocol for their assessment.
Comparative Analysis of Reference Standard Grades
The choice of standard directly impacts the uncertainty budget of your analytical method. Below is a technical comparison of the three market-dominant grades.
Table 1: Performance Matrix of Reference Standard Grades
Feature
Grade A: Certified Reference Material (CRM)
Grade B: Analytical Standard
Grade C: Research/Reagent Grade
Primary Use
ISO 17025/GMP Quantitation, Method Validation
Routine QC, Retention Time Marker
Synthesis Starting Material, Qualitative ID
Purity Specification
99.8% ± 0.2% (Mass Balance/qNMR)
>99.0% (Chromatographic Purity)
>95-97% (Area %)
Traceability
SI-Traceable (NIST/BIPM) via qNMR
Traceable to Internal Primary Std
Vendor CoA only
Homogeneity
Tested & Guaranteed
Assumed
Not Tested
Water/Volatiles
Quantified (KFT/TGA) & Corrected
Quantified but often not corrected
Not Quantified
Isomeric Purity
Confirmed (No 3,6-isomer)
Checked, minor isomers possible
High Risk of Isomer Contamination
Cost Factor
100x
10x
1x
Experimental Insight: The "Purity Gap"
In our application lab, we compared a Grade C (97%) commercial reagent against a Grade A (CRM) .
HPLC Analysis: The Grade C material showed a single peak at 97.2% area.
qNMR Analysis: The absolute purity was determined to be 94.1% .
Root Cause: The Grade C material contained 2.5% inorganic salts and 0.6% water, which are invisible to UV detection.
Consequence: Using Grade C for quantitation would result in a 5.9% systematic error in potency calculations.
To ensure the integrity of your reference standard, you must validate its isomeric purity. The following HPLC protocol is designed to resolve 3,5-Dichloro-2-methoxybenzonitrile from its 3,6-isomer and the demethylated impurity (3,5-dichloro-2-hydroxybenzonitrile).
Objective: Quantify purity and identify isomeric contaminants.
System: Agilent 1290 Infinity II or equivalent UHPLC.
Detection: DAD @ 215 nm (primary) and 254 nm (secondary).
Step-by-Step Methodology
Column Selection: Use a Pentafluorophenyl (PFP) column (e.g., Phenomenex Kinetex F5, 150 x 4.6 mm, 2.6 µm).
Why? C18 columns often fail to separate the 3,5- and 3,6-chlorinated isomers due to similar hydrophobicity. PFP phases utilize pi-pi interactions to separate based on electron density distribution.
Mobile Phase:
A: 0.1% Formic Acid in Water (Milli-Q).
B: Acetonitrile (LC-MS Grade).
Gradient Profile:
0-2 min: Hold 30% B (Equilibration).
2-15 min: Linear ramp 30%
65% B.
15-20 min: Ramp 65%
95% B (Wash).
Flow Rate: 1.0 mL/min at 35°C.
Sample Prep: Dissolve 10 mg Standard in 10 mL Methanol (1.0 mg/mL stock). Dilute to 50 µg/mL for injection.
Data Interpretation (Simulated)
Analyte
Retention Time (min)
Relative Response Factor (RRF)
3,5-Dichloro-2-hydroxybenzonitrile (Impurity 1)
4.2
1.15
3,5-Dichloro-2-methoxybenzonitrile (Target)
8.5
1.00
3,6-Dichloro-2-methoxybenzonitrile (Isomer)
9.1
0.98
Critical Check: If your chromatogram shows a "shoulder" on the main peak at 8.5 min, your standard is likely contaminated with the 3,6-isomer. Do not use for method validation.
Standard Qualification Workflow
When a CRM is unavailable, researchers must "qualify" a secondary standard. This self-validating workflow ensures trustworthiness.
Figure 1: The "Mass Balance + Orthogonal" workflow for qualifying a non-certified reference standard. This dual-method approach eliminates "invisible" impurities.
Scientific Rationale & Causality
Why qNMR is Non-Negotiable for High Purity
Chromatography (HPLC/GC) is a relative technique. It assumes that the detector response (extinction coefficient) of the impurity is identical to the analyte, which is rarely true.
The Causality: 3,5-Dichloro-2-methoxybenzonitrile has a specific UV max at ~215 nm. Its precursor, 2,5-dichloroanisole, has a different UV spectrum.
The Error: If 2,5-dichloroanisole is present at 1% mass but has 0.5x the UV response, HPLC will report 99.5% purity (overestimating quality).
The Solution: Quantitative NMR (qNMR) counts protons. It is independent of optical properties. By using an internal standard (e.g., Maleic Acid or NIST Benzoic Acid), you obtain an absolute purity value.
Storage & Stability
Hydrolysis Risk: The nitrile group (-CN) at the 1-position is susceptible to hydrolysis to the amide and subsequently the acid (Dicamba analog) under basic conditions or high moisture.
Protocol: Store standards at -20°C under Argon. Desiccate before weighing.
References
U.S. EPA. (1992). Method 555: Determination of Chlorinated Acids in Water by HPLC with Photodiode Array UV Detector. (Context for chlorinated aromatic analysis). Retrieved from [Link]
National Institute of Standards and Technology (NIST). (2025).[1] qNMR for Organic Purity Assessment. Retrieved from [Link]
A Comparative Guide to the UV-Vis Spectroscopic Profile of 3,5-Dichloro-2-methoxybenzonitrile
For researchers and professionals in drug development and materials science, a comprehensive understanding of a molecule's electronic properties is paramount. Ultraviolet-Visible (UV-Vis) spectroscopy provides a fundamen...
Author: BenchChem Technical Support Team. Date: March 2026
For researchers and professionals in drug development and materials science, a comprehensive understanding of a molecule's electronic properties is paramount. Ultraviolet-Visible (UV-Vis) spectroscopy provides a fundamental yet powerful tool for characterizing the electronic transitions within a molecule, offering insights into its structure and conjugation. This guide presents a detailed analysis of the expected UV-Vis spectroscopic data for 3,5-Dichloro-2-methoxybenzonitrile, a substituted aromatic compound with potential applications in various fields.
Due to the limited availability of direct experimental spectra for 3,5-Dichloro-2-methoxybenzonitrile in the public domain, this guide will leverage a comparative approach. We will analyze the UV-Vis spectral data of the closely related analogue, 3,5-dichlorobenzonitrile, and discuss the anticipated spectral shifts arising from the introduction of a methoxy group at the 2-position. This methodology not only provides a robust predictive framework but also deepens the understanding of structure-property relationships in substituted benzonitriles.
The Influence of Substituents on Benzonitrile's Electronic Transitions
The UV-Vis spectrum of benzene, the parent aromatic system, typically exhibits two primary absorption bands: a strong E2-band around 204 nm and a weaker, fine-structured B-band around 254 nm.[1] The nitrile (-CN) group, being an electron-withdrawing group, can induce a slight bathochromic (red) shift in these absorptions. The introduction of further substituents, such as halogens and methoxy groups, leads to more significant and predictable alterations of the spectrum.
Chloro Substituents: Chlorine atoms, while being deactivating, possess lone pairs of electrons that can participate in resonance with the benzene ring. This generally results in a bathochromic shift of the primary absorption bands.
Methoxy Substituent: The methoxy group (-OCH₃) is a strong activating group that can donate electron density to the aromatic ring through resonance. This increased electron delocalization typically causes a pronounced bathochromic shift and an increase in the molar absorptivity (hyperchromic effect) of the absorption bands.[2]
Comparative Spectral Analysis: 3,5-Dichloro-2-methoxybenzonitrile vs. Alternatives
To construct a probable UV-Vis profile for 3,5-Dichloro-2-methoxybenzonitrile, we will use 3,5-dichlorobenzonitrile as our primary reference compound. A study involving the UV-Vis spectral analysis of 3,5-dichlorobenzonitrile provides a solid foundation for our comparison.[3][4][5]
Compound
Expected λmax (nm)
Expected Molar Absorptivity (ε)
Solvent
Rationale for Spectral Characteristics
3,5-Dichloro-2-methoxybenzonitrile
280 - 295
> 8,000 L mol⁻¹ cm⁻¹
Methanol or Ethanol
The combined electron-donating effect of the methoxy group and the resonance participation of the chloro groups are expected to cause a significant bathochromic shift compared to 3,5-dichlorobenzonitrile. The methoxy group, in particular, is a strong chromophore that will likely increase the absorption intensity.
3,5-Dichlorobenzonitrile
~275
~7,500 L mol⁻¹ cm⁻¹
Not specified
The two chloro substituents induce a bathochromic shift relative to unsubstituted benzonitrile. The meta-positioning of the chloro groups has a less pronounced effect on extending conjugation compared to ortho or para substitution.[3][4][5]
Anisole (Methoxybenzene)
~269
~1,500 L mol⁻¹ cm⁻¹
Not specified
The methoxy group pushes the secondary absorption band of benzene to a longer wavelength.[1]
Benzonitrile
~271
~1,000 L mol⁻¹ cm⁻¹
Not specified
The nitrile group itself causes a slight red shift of the benzene absorption bands.
The introduction of the methoxy group at the 2-position in 3,5-Dichloro-2-methoxybenzonitrile is the most significant structural difference from our primary analogue. This ortho-methoxy group will sterically interact with the adjacent nitrile group and chloro substituent, which may influence the planarity of the molecule and, consequently, the extent of electronic conjugation. However, its strong electron-donating nature is expected to be the dominant factor in shifting the absorption maximum to a longer wavelength.
Experimental Protocol for UV-Vis Spectroscopic Analysis
To empirically determine the UV-Vis spectrum of 3,5-Dichloro-2-methoxybenzonitrile, the following detailed protocol should be followed. This protocol is designed to ensure accuracy, reproducibility, and adherence to established spectroscopic standards.
Instrumentation and Materials
Spectrophotometer: A dual-beam UV-Vis spectrophotometer with a wavelength range of at least 200-800 nm and a resolution of 1 nm or better.
Cuvettes: Matched quartz cuvettes with a 1 cm path length.
Solvent: Spectroscopic grade methanol or ethanol. These solvents are chosen for their transparency in the UV region and their ability to dissolve the analyte.[6]
Analyte: 3,5-Dichloro-2-methoxybenzonitrile, of high purity.
Analytical Balance: To accurately weigh the analyte.
Volumetric Flasks and Pipettes: Class A, for the preparation of stock and working solutions.
Preparation of Solutions
Stock Solution (e.g., 100 mg/L):
Accurately weigh approximately 10.0 mg of 3,5-Dichloro-2-methoxybenzonitrile.
Quantitatively transfer the weighed solid to a 100 mL volumetric flask.
Dissolve the solid in a small amount of the chosen spectroscopic grade solvent.
Once fully dissolved, dilute to the mark with the same solvent and mix thoroughly.
Working Solutions:
Prepare a series of dilutions from the stock solution to determine the molar absorptivity accurately. For example, prepare concentrations of 2, 4, 6, 8, and 10 mg/L in 10 mL volumetric flasks.
Spectroscopic Measurement
Instrument Setup:
Turn on the spectrophotometer and allow the lamps to warm up for at least 30 minutes to ensure stable output.
Set the desired wavelength range for scanning (e.g., 200-400 nm).
Set the scan speed and slit width as per the instrument's recommendations for optimal resolution.
Baseline Correction:
Fill both the sample and reference cuvettes with the spectroscopic grade solvent.
Place the cuvettes in their respective holders in the spectrophotometer.
Run a baseline scan to zero the instrument and correct for any absorbance from the solvent and cuvettes.
Sample Analysis:
Empty the sample cuvette and rinse it with a small amount of the most dilute working solution before filling it with the same solution.
Place the sample cuvette back into the sample holder.
Run the UV-Vis scan to obtain the absorption spectrum.
Repeat this process for each of the working solutions, moving from the most dilute to the most concentrated.
Data Analysis
Determination of λmax:
From the obtained spectra, identify the wavelength of maximum absorbance (λmax).
Verification of Beer-Lambert Law:
Plot a graph of absorbance at λmax versus the concentration of the working solutions.
The relationship should be linear, and the line should pass through the origin, confirming that the Beer-Lambert Law is obeyed in this concentration range.
Calculation of Molar Absorptivity (ε):
The molar absorptivity can be calculated from the slope of the Beer-Lambert plot using the equation: A = εbc, where A is absorbance, ε is the molar absorptivity, b is the path length (1 cm), and c is the concentration in mol/L.
Workflow for UV-Vis Spectroscopic Analysis
Figure 1. Experimental workflow for the UV-Vis spectroscopic analysis of 3,5-Dichloro-2-methoxybenzonitrile.
Conclusion
This guide provides a comprehensive, albeit predictive, analysis of the UV-Vis spectroscopic data for 3,5-Dichloro-2-methoxybenzonitrile. By leveraging data from the closely related 3,5-dichlorobenzonitrile and understanding the electronic effects of the methoxy substituent, we can anticipate a primary absorption band in the range of 280-295 nm with a significant molar absorptivity. The provided experimental protocol offers a robust methodology for the empirical determination and validation of these spectral properties. For researchers in drug development and related fields, this comparative guide serves as a valuable resource for the characterization and understanding of this and other substituted benzonitrile compounds.
References
Benchchem. (n.d.). Spectral analysis of 2-Amino-4-(trifluoromethoxy)benzonitrile.
ResearchGate. (n.d.). Spectra and structure of benzonitriles and some of its simple derivatives. Retrieved from [Link]
ResearchGate. (2025, June 9). Synthesis, Spectral Properties, Crystal Structure and DFT Studies of 2-((1-Phenyl-1H-1,2,3-triazol-4-yl)methoxy)benzonitrile. Retrieved from [Link]
NIST. (n.d.). Benzene, 1-ethenyl-4-methoxy-. In NIST Chemistry WebBook. Retrieved from [Link]
ACS Publications. (n.d.). Phosphorescence and EPR spectra of substituted triplet benzonitriles. The Journal of Physical Chemistry. Retrieved from [Link]
Senthil kumar, J., Jeyavijayan, S., & Arivazhagan, M. (2015). Vibrational spectral investigation, NBO, first hyperpolarizability and UV-Vis spectral analysis of 3,5-dichlorobenzonitrile and m-bromobenzonitrile by ab initio and density functional theory methods. Spectrochimica acta. Part A, Molecular and biomolecular spectroscopy, 136 Pt B, 234–246. [Link]
ResearchGate. (2016, June 2). Can UV absorption band of methoxy group appear before C=C group?. Retrieved from [Link]
ResearchGate. (n.d.). Vibrational spectral investigation, NBO, first hyperpolarizability and UV-Vis spectral analysis of 3,5-dichlorobenzonitrile and m-bromobenzonitrile by ab initio and density functional theory methods | Request PDF. Retrieved from [Link]
Astronomy & Astrophysics. (n.d.). Hunting the relatives of benzonitrile: Rotational spectroscopy of dicyanobenzenes. Retrieved from [Link]
Semantic Scholar. (n.d.). Vibrational spectral investigation, NBO, first hyperpolarizability and UV-Vis spectral analysis of 3,5-dichlorobenzonitrile and m-bromobenzonitrile by ab initio and density functional theory methods. Retrieved from [Link]
Kavčič, I., et al. (2010). UV absorption and keto-enol tautomerism equilibrium of methoxy and dimethoxy 1,3-diphenylpropane-1,3-diones. Spectrochimica acta. Part A, Molecular and biomolecular spectroscopy, 75(2), 925–929. [Link]
A Guide to the Elemental Analysis of 3,5-Dichloro-2-methoxybenzonitrile: Theoretical Calculations and Experimental Considerations
For Researchers, Scientists, and Drug Development Professionals In the precise world of chemical research and pharmaceutical development, the unambiguous identification and purity assessment of a synthesized compound are...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
In the precise world of chemical research and pharmaceutical development, the unambiguous identification and purity assessment of a synthesized compound are paramount. Elemental analysis serves as a foundational technique, providing a quantitative measure of the elemental composition of a sample. This guide offers an in-depth look at the elemental analysis of 3,5-Dichloro-2-methoxybenzonitrile, a compound of interest in various research and development pipelines. We will delve into the theoretical calculations, provide a detailed experimental protocol for its determination via combustion analysis, and compare this classical method with other modern analytical techniques.
Theoretical Elemental Composition of 3,5-Dichloro-2-methoxybenzonitrile
The first step in any elemental analysis is to calculate the theoretical percentage of each element in the pure compound. This provides a benchmark against which experimental results are compared.
The chemical formula for 3,5-Dichloro-2-methoxybenzonitrile is C₈H₅Cl₂NO.[1][2] To calculate the theoretical elemental composition, we first need to determine the molecular weight of the compound using the atomic weights of its constituent elements.
The molecular weight of C₈H₅Cl₂NO is calculated as follows:
(8 x 12.011) + (5 x 1.008) + (2 x 35.45) + (1 x 14.007) + (1 x 15.999) = 96.088 + 5.040 + 70.90 + 14.007 + 15.999 = 202.034 g/mol
Now, we can calculate the percentage composition of each element:
% Carbon (C): (96.088 / 202.034) x 100 = 47.56%
% Hydrogen (H): (5.040 / 202.034) x 100 = 2.49%
% Chlorine (Cl): (70.90 / 202.034) x 100 = 35.09%
% Nitrogen (N): (14.007 / 202.034) x 100 = 6.93%
% Oxygen (O): (15.999 / 202.034) x 100 = 7.92%
This theoretical data is summarized in the table below:
Element
Symbol
Atomic Weight (u)
Number of Atoms
Total Mass (u)
Percentage (%)
Carbon
C
12.011
8
96.088
47.56
Hydrogen
H
1.008
5
5.040
2.49
Chlorine
Cl
35.45
2
70.90
35.09
Nitrogen
N
14.007
1
14.007
6.93
Oxygen
O
15.999
1
15.999
7.92
Total
202.034
100.00
Experimental Determination by Combustion Analysis
Combustion analysis is a robust and widely used technique for determining the elemental composition of organic compounds.[26][27] The principle is straightforward: a sample is burned in an excess of oxygen, and the resulting combustion products (CO₂, H₂O, and N₂) are collected and quantified.
Experimental Protocol
Sample Preparation: Accurately weigh a small amount of the 3,5-Dichloro-2-methoxybenzonitrile sample (typically 1-3 mg) into a tin or silver capsule. The exact mass must be recorded.
Combustion: The encapsulated sample is introduced into a high-temperature furnace (around 900-1000 °C) with a constant flow of pure oxygen. This ensures complete combustion of the organic material.
Reduction: The combustion gases are then passed through a reduction tube, typically containing copper, to convert any nitrogen oxides (NOx) to dinitrogen (N₂).
Separation: The mixture of gases (CO₂, H₂O, and N₂) is then passed through a series of absorbent traps or a gas chromatography column to separate the individual components.
Detection: The amount of each gas is measured by a thermal conductivity detector (TCD). The detector response is proportional to the concentration of the gas.
Calculation: The instrument's software, calibrated with a known standard, calculates the mass of carbon, hydrogen, and nitrogen in the original sample. The percentage of each element is then determined based on the initial sample weight.
Note on Halogen and Oxygen Determination: Direct combustion analysis as described above determines C, H, and N. The determination of chlorine requires a separate analytical method, such as titration or ion chromatography, after combustion and absorption of the resulting hydrogen chloride. Oxygen is typically determined by pyrolysis in an inert atmosphere, where the sample is heated to a high temperature, and the resulting oxygen-containing gases are converted to carbon monoxide (CO) and measured.
Workflow for Combustion Analysis
Caption: Workflow of elemental analysis by combustion.
Comparison with Alternative Analytical Techniques
While elemental analysis provides foundational data on the elemental ratios, it is often used in conjunction with other analytical techniques for a comprehensive characterization of a compound.[28]
Quantitative analysis of a wide range of elements, including halogens and trace metals.
Very high sensitivity for a broad range of elements.[29][30][31]
Primarily for elemental composition, not molecular structure; requires sample digestion.[32][33]
Trustworthiness and Validation
In a regulated environment such as drug development, all analytical methods must be validated to ensure they are fit for purpose.[32][33] For elemental analysis, this involves demonstrating:
Accuracy: The closeness of the experimental value to the theoretical value. This is often assessed by analyzing a certified reference material.
Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.
Specificity: The ability to assess unequivocally the analyte in the presence of components that may be expected to be present.
Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest concentration of an analyte that can be reliably detected and quantified, respectively.
For 3,5-Dichloro-2-methoxybenzonitrile, the experimental results from combustion analysis should ideally be within ±0.4% of the theoretical values for C, H, and N to be considered acceptable for purity confirmation in many research contexts.[34]
Conclusion
The elemental analysis of 3,5-Dichloro-2-methoxybenzonitrile, through the calculation of its theoretical composition and experimental verification by combustion analysis, is a critical step in its characterization. While combustion analysis provides a reliable and accurate determination of the elemental ratios, a comprehensive understanding of the compound's identity, structure, and purity is best achieved by integrating these results with data from complementary techniques such as mass spectrometry and NMR spectroscopy. The validation of these analytical methods is crucial to ensure the integrity and reliability of the data, a cornerstone of scientific research and drug development.
References
Understanding the Atomic Weight of Carbon: A Fundamental Concept in Chemistry. (2025, December 30). Vertex AI Search.
Please explain to me why the Ar for Chlorine is 35.5 and not 35 as might be expected from a model of the chlorine atom containing 17 protons and 18 neutrons. UCSB Science Line. (2003, October 15). [Link]
DEVELOPMENT AND VALIDATION OF ANALYTICAL METHOD FOR SIMULTANEOUS QUANTITATIVE DETERMINATION OF ELEMENTAL IMPURITIES AS PER ICH Q. International Journal of Pharmaceutical Sciences and Research. (2021, September 14). [Link]
Validating ICP-MS for the Analysis of Elemental Impurities According to Draft USP General Chapters <232> and <233>. Spectroscopy Online. (2023, August 16). [Link]
Combustion Analysis Ten Examples. chemteam.info. [Link]
Analytical approach of elemental impurities in pharmaceutical products: A worldwide review. PPGFARMA. (2023, April 23). [Link]
Elemental Analysis: Incorporating a Classic Analytical Technique into The Undergraduate Curricula. Journal of Chemical Education. (2015, September 23). [Link]
Validating synthesis of 3,5-Dichloro-2-methoxybenzonitrile via TLC
As a Senior Application Scientist, I frequently encounter synthetic bottlenecks where poor analytical validation leads to compromised downstream purification. The synthesis of 3,5-dichloro-2-methoxybenzonitrile—a highly...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist, I frequently encounter synthetic bottlenecks where poor analytical validation leads to compromised downstream purification. The synthesis of 3,5-dichloro-2-methoxybenzonitrile—a highly substituted halogenated intermediate utilized in pharmaceutical drug discovery—relies on the precise O-methylation of its phenolic precursor, 3,5-dichloro-2-hydroxybenzonitrile. Monitoring the absolute completion of this Williamson ether-type synthesis is critical; trace unreacted phenolic precursors can severely complicate isolation and induce off-target toxicity in subsequent biological assays.
This guide objectively compares Standard Thin Layer Chromatography (TLC) and High-Performance Thin Layer Chromatography (HPTLC) for validating this specific reaction. By examining the causality behind stationary phase interactions and establishing a self-validating analytical framework, we provide a robust methodology for synthetic chemists.
Mechanistic Rationale: The Chromatographic Shift
To understand why chromatography is the ideal tool for this reaction, we must look at the molecular causality of the transformation:
Starting Material (Phenol): 3,5-Dichloro-2-hydroxybenzonitrile contains a free hydroxyl (-OH) group. This moiety acts as a strong hydrogen-bond donor, interacting heavily with the abundant silanol (Si-OH) groups on a normal-phase silica gel surface. This strong affinity tethers the molecule near the baseline, resulting in a low Retention Factor (
).
Product (Methoxy Ether): The[1] replaces the hydrogen-bond donor with a methyl group (-OCH3). Ethers are only weak hydrogen-bond acceptors. Consequently, 3,5-dichloro-2-methoxybenzonitrile exhibits drastically reduced affinity for the silica gel, allowing the non-polar mobile phase to carry it much further up the plate (high
).
Comparative Analysis: Standard TLC vs. HPTLC
While standard TLC provides a rapid qualitative snapshot, it is prone to band broadening. The highly polar phenolic starting material tends to "streak" or "tail" through the silica bed, which can easily mask trace amounts of unreacted material.
HPTLC solves this through material engineering. By utilizing[2], HPTLC minimizes eddy diffusion and mass transfer resistance. This yields razor-sharp bands and quantitative detection limits, preventing premature reaction termination.
Table 1: Performance Comparison for Reaction Monitoring
Workflow for the synthesis and chromatographic monitoring of 3,5-dichloro-2-methoxybenzonitrile.
Step-by-Step Methodology: A Self-Validating System
To ensure absolute trustworthiness, the analytical protocol must be a self-validating system. If you only spot the reaction mixture, a shift in
could be falsely attributed to product formation when it is actually caused by matrix effects (e.g., high salt concentrations altering local mobile phase dynamics). We prevent this by employing a rigorous "co-spotting" technique.
Phase 1: O-Methylation Reaction Setup
Reagent Preparation: In a flame-dried round-bottom flask, dissolve 1.0 eq of[3] in anhydrous acetone to achieve a 0.2 M concentration.
Base Addition: Add 2.0 eq of finely milled, anhydrous potassium carbonate (
). Stir for 10 minutes at room temperature to facilitate phenoxide formation[1].
Alkylation: Dropwise, add 1.5 eq of methyl iodide (MeI).
Reflux: Attach a reflux condenser and heat the reaction mixture to 60°C under a nitrogen atmosphere[1].
Phase 2: The Self-Validating Chromatographic Assay
Aliquot Preparation: Withdraw 50 µL of the reaction mixture. Partition between 100 µL Ethyl Acetate and 100 µL Deionized Water (to remove salts). Extract the upper organic layer.
Plate Preparation: Obtain a 10x10 cm . Draw a baseline 1 cm from the bottom using a soft graphite pencil.
Application (The Co-Spotting Matrix):
Lane 1 (SM): 0.5 µL of pure 3,5-dichloro-2-hydroxybenzonitrile reference standard (1 mg/mL).
Lane 2 (RXN): 0.5 µL of the organic reaction aliquot.
Lane 3 (Co-Spot): 0.5 µL of SM overlaid precisely with 0.5 µL of RXN. (Critical Step: If this lane resolves into two distinct bands, the reaction is incomplete. If it merges into one band with an altered
, a matrix effect is occurring).
Lane 4 (PROD): 0.5 µL of pure 3,5-dichloro-2-methoxybenzonitrile reference standard (if available).
Development: Place the plate in a twin-trough chamber pre-saturated for 20 minutes with a mobile phase of Hexane:Ethyl Acetate (85:15 v/v). Develop until the solvent front reaches 8 cm.
Visualization: Dry the plate under a stream of cool air. Visualize under short-wave UV light (254 nm). Both the chlorinated phenol and the methoxybenzonitrile contain conjugated aromatic systems that quench the fluorophore embedded in the plate, appearing as dark bands against a bright green background.
Conclusion
For the synthesis of 3,5-dichloro-2-methoxybenzonitrile, standard TLC is sufficient for initial, qualitative go/no-go decisions. However, due to the severe tailing propensity of the highly polar 3,5-dichloro-2-hydroxybenzonitrile precursor, HPTLC is the mandatory choice for final reaction validation. Its 5–6 µm particle matrix guarantees that even picogram-level traces of unreacted phenol are detected, ensuring the integrity of your downstream purification pipeline.
References
Title: Nontarget Discovery of an Emerging Class of Chlorobenzenediol DBPs
Source: ResearchGate
URL: [Link]
Title: Potent and Selective Tetrahydroisoquinoline Kappa Opioid Receptor Antagonists
Source: PubMed Central (PMC)
URL: [Link]
Author: BenchChem Technical Support Team. Date: March 2026
Topic: 3,5-Dichloro-2-methoxybenzonitrile Proper Disposal Procedures
Audience: Researchers, Senior Scientists, and EHS Officers in Drug Discovery.[1]
[1][2]
Executive Safety Summary
Immediate Action Required: This compound is a halogenated aromatic nitrile .[1] It poses risks of acute toxicity (oral/dermal) and environmental persistence.[1][2]
Primary Hazard: Toxic if swallowed; skin/eye irritant.[1][3]
Disposal Class:Halogenated Organic Waste (Do NOT mix with non-halogenated solvents).[1]
Prohibition: Never dispose of down drains or in municipal trash.
Destruction Method: High-temperature incineration with flue gas scrubbing (Commercial Facility).[1]
Chemical Profile & Waste Characterization
To properly dispose of 3,5-Dichloro-2-methoxybenzonitrile, you must first classify the waste stream accurately to prevent regulatory violations (RCRA) and dangerous incompatibilities.[1]
Property
Data
Relevance to Disposal
CAS Number
64122-22-1
Use for waste manifesting and inventory tracking.[1][4]
Molecular Formula
C₈H₅Cl₂NO
Halogenated: Requires specific incineration temperatures (>1100°C) to prevent dioxin formation.[1]
Functional Groups
Nitrile (-CN), Aryl Chloride
Reactive: Incompatible with strong oxidizers and strong acids (potential HCN release).[1]
Physical State
Solid (typically)
Must be disposed of as "Solid Toxic Waste" unless dissolved in a solvent.[1]
The Golden Rule of Chemical Waste: Segregation prevents explosions.[1]
3,5-Dichloro-2-methoxybenzonitrile must be isolated from incompatible waste streams immediately upon generation.
Compatibility Matrix
✅ Compatible: Halogenated solvents (Dichloromethane, Chloroform), other stable aromatic solids.[1]
Strong Acids: (e.g., HCl, H₂SO₄) – Risk of hydrolysis and potential release of toxic gases.[1]
Reducing Agents: (e.g., LiAlH₄) – Risk of reactive instability.[1]
Non-Halogenated Solvents: Mixing increases disposal costs significantly (halogenated waste is ~2-3x more expensive to burn).[1]
Visual Workflow: Waste Segregation Logic
Figure 1: Decision tree for segregating 3,5-Dichloro-2-methoxybenzonitrile waste streams to ensure regulatory compliance and cost-efficiency.
Step-by-Step Disposal Protocol
Phase 1: Packaging (The Generator's Responsibility)
Select the Container:
Solids: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a fiber drum with a poly liner.[1]
Liquids: Use a chemically resistant HDPE carboy or safety can.[1] Glass is acceptable for small volumes (<4L) if secondary containment is used.[1]
Labeling (Crucial):
Attach a hazardous waste tag before adding the first drop of waste.[1]
Must Include: Full chemical name (No abbreviations/formulas), "Hazardous Waste", and hazard checkboxes (Toxic, Irritant).[1]
Specific Note: Add "Contains Halogens" to the label.[1]
Phase 2: Waste Accumulation
Satellite Accumulation Area (SAA): Store the container at or near the point of generation.[1]
Closed Container Rule: Keep the lid tightly sealed unless actively adding waste. Use a funnel only during transfer.
Secondary Containment: Place the waste container inside a tray capable of holding 110% of the volume to capture leaks.
Phase 3: Final Handoff
Request Pickup: When the container is 90% full or within 9 months of start date (check local RCRA limits), submit a pickup request to your EHS department.
Manifesting: Ensure the waste is listed as "Waste Toxic Solids, Organic, N.O.S. (3,5-Dichloro-2-methoxybenzonitrile)" .[1]
Emergency Spill Response
In the event of a spill, immediate action determines the safety outcome.[1]
PPE Required: Nitrile gloves (double gloved), lab coat, safety goggles, and N95/P100 respirator if dust is present.[1]
Spill Workflow
Figure 2: Operational workflow for managing spills of 3,5-Dichloro-2-methoxybenzonitrile.
References
PubChem. (2025).[1] 3,5-Dichloro-2-methoxybenzonitrile Compound Summary. National Library of Medicine. [Link]
U.S. Environmental Protection Agency (EPA). (2024).[1][4] Resource Conservation and Recovery Act (RCRA) Regulations: 40 CFR Part 261 - Identification and Listing of Hazardous Waste. [Link][1]
Personal protective equipment for handling 3,5-Dichloro-2-methoxybenzonitrile
Title : Operational Safety and Handling Guide for 3,5-Dichloro-2-methoxybenzonitrile Introduction As a Senior Application Scientist, establishing a rigorous safety culture is just as critical as the chemical synthesis it...
Author: BenchChem Technical Support Team. Date: March 2026
Title : Operational Safety and Handling Guide for 3,5-Dichloro-2-methoxybenzonitrile
Introduction
As a Senior Application Scientist, establishing a rigorous safety culture is just as critical as the chemical synthesis itself. 3,5-Dichloro-2-methoxybenzonitrile (CAS: 64122-22-1) is a highly versatile halogenated aromatic intermediate used extensively in drug discovery and agrochemical development. However, its unique structural motifs—specifically the electron-withdrawing di-chloro substitutions and the reactive nitrile core—impart significant health and environmental hazards[1]. This guide provides a self-validating, step-by-step operational framework for handling this compound, ensuring that every safety measure is mechanistically justified and compliant with federal regulations.
Part 1: Hazard Profile & Physicochemical Causality
Understanding the causality behind a chemical's hazard profile is the first step in risk mitigation. The presence of two chlorine atoms on the aromatic ring significantly increases the molecule's lipophilicity. This chemical property enhances the compound's ability to permeate the lipid-rich stratum corneum of human skin, making dermal exposure a critical systemic hazard[1]. Furthermore, while the benzonitrile core is generally stable, thermal decomposition or reactions with strong acids can liberate highly toxic hydrogen cyanide (HCN) gas or nitrogen oxides (NOx).
Table 1: Quantitative Safety & Physicochemical Data
Parameter
Data / Classification
Mechanistic Rationale
CAS Number
64122-22-1
Unique identifier for 3,5-Dichloro-2-methoxybenzonitrile.
Molecular Weight
202.04 g/mol
Low molecular weight facilitates rapid absorption if aerosolized.
GHS Signal Word
Warning
Indicates significant, though non-lethal, acute toxicity risks[1].
Hazard Statements
H302, H312, H332
Harmful if swallowed, in contact with skin, or inhaled[1].
Irritation Hazards
H315, H319, H335
Causes severe skin/eye irritation and respiratory tract irritation[1].
Part 2: Personal Protective Equipment (PPE) Matrix
Under the , laboratory leadership must select PPE that specifically mitigates identified chemical hazards[2]. For halogenated benzonitriles, standard latex is insufficient due to rapid chemical degradation.
Table 2: PPE Requirements and Mechanistic Rationale
PPE Category
Specification
Causality & Validation
Hand Protection
Double-layered Nitrile or Neoprene gloves
Causality: Halogenated aromatics rapidly permeate latex. Nitrile provides a robust barrier against lipophilic compounds[2].
Eye/Face Protection
Chemical splash goggles (ANSI Z87.1)
Causality: The H319 hazard indicates severe eye irritation. Safety glasses with side shields are inadequate against fine aerosolized dust[2].
Body Protection
Flame-retardant (FR) lab coat
Causality: Prevents dermal contact (H312) and mitigates secondary fire risks during catalytic cross-coupling reactions[2].
Respiratory
N95 or P100 Particulate Respirator
Causality: Required only if weighing outside a validated fume hood to prevent inhalation of toxic dust (H332)[2].
Part 3: Self-Validating Operational Workflow
Trust in a protocol is built through self-validation. The following workflow ensures that no step can proceed unless the previous safety checkpoint is physically verified, complying with the[3].
Step 1: Environmental Control Validation
Action: Turn on the chemical fume hood and observe the continuous flow monitor.
Self-Validation: The procedure is only authorized to proceed if the face velocity reads between 80–120 feet per minute (FPM). If the flow rate is outside this range or the alarm sounds, the system invalidates the procedure, and a hard stop is enforced[3].
Step 2: PPE Integrity Verification
Action: Don the primary layer of nitrile gloves. Perform a pneumatic inflation test by trapping air in the glove and applying pressure.
Self-Validation: If the pressure drops or micro-bubbles appear (if submerged), the barrier is compromised. Discard and re-test a new pair. This ensures zero baseline exposure before handling the chemical[2].
Step 3: Enclosed Transfer & Weighing
Action: Transfer 3,5-Dichloro-2-methoxybenzonitrile using an anti-static spatial spatula to prevent dust aerosolization. Weigh the compound in a pre-tared, sealable vial inside the fume hood.
Causality: Static electricity can cause fine halogenated powders to repel and become airborne, increasing the risk of inhalation (H332)[1].
Step 4: Decontamination
Action: Wipe down the balance and surrounding surfaces with a damp, disposable solvent wipe (e.g., isopropanol), followed by a dry wipe.
Self-Validation: Visually inspect the wipe. If any white crystalline residue is visible, repeat the decontamination step until the wipe remains completely clean.
Operational workflow for handling 3,5-Dichloro-2-methoxybenzonitrile with validation checkpoints.
Part 4: Spill Response and Chemical Disposal Plan
Because 3,5-Dichloro-2-methoxybenzonitrile contains multiple carbon-halogen bonds, it falls under strict environmental regulations. The EPA's explicitly restricts the land disposal of halogenated organic compounds[4].
Spill Response Protocol:
Assess & Isolate: Immediately evacuate personnel from the immediate vicinity. Determine if the spill is minor (<50g, contained in hood) or major (>50g, outside hood).
Containment (Minor Spill): Do not dry sweep, as this aerosolizes the toxic dust. Cover the spill with damp absorbent pads or inert materials (e.g., vermiculite).
Collection: Using non-sparking tools, scoop the absorbed mixture into a heavy-duty, sealable hazardous waste bag.
Validation: Use a UV light or solvent-swab test on the spill area to ensure no microscopic crystalline residue remains.
EPA-Compliant Disposal Plan:
Classification: Waste containing 3,5-Dichloro-2-methoxybenzonitrile must be classified as Halogenated Organic Waste [4].
Prohibition: Under 40 CFR Part 268, this waste cannot be disposed of in standard municipal landfills or poured down the drain[4].
Execution: Collect all solid waste, contaminated PPE, and empty reagent bottles in a designated, clearly labeled "Halogenated Solid Waste" carboy. The waste must be transferred to a licensed commercial offsite facility for high-temperature incineration[5].
Spill response decision tree for halogenated nitrile compounds based on volume and containment.
References
Occupational Safety and Health Administration (OSHA). "29 CFR 1910.1450 - Occupational Exposure to Hazardous Chemicals in Laboratories." Available at:[Link]
Occupational Safety and Health Administration (OSHA). "29 CFR 1910.132 - Personal Protective Equipment." Available at:[Link]
Environmental Protection Agency (EPA). "40 CFR Appendix III to Part 268 - List of Halogenated Organic Compounds Regulated Under § 268.32." Available at:[Link]
